17:0-17:1-17:0 TG-d5

Core Science & Biosynthesis

A Technical Guide to 17:0-17:1-17:0 TG-d5: An Internal Standard for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated triglyceride 17:0-17:1-17:0 TG-d5, a critical internal standard for the accurate quantification of triglycerides in complex biological matrices. Its application is particularly relevant in the fields of lipidomics, metabolic disease research, and drug development.

Core Concepts and Chemical Identity

17:0-17:1-17:0 TG-d5, also known by its systematic name 1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol, is a synthetic triglyceride containing two heptadecanoic acid (17:0) moieties and one heptadecenoic acid (17:1) moiety esterified to a glycerol (B35011) backbone.[1][2][3] Critically, the glycerol backbone is deuterated with five deuterium (B1214612) atoms, which increases its molecular weight without significantly altering its chemical properties. This isotopic labeling allows it to be distinguished from endogenous triglycerides by mass spectrometry, making it an ideal internal standard for quantitative analysis.[4]

Chemical and Physical Properties

The fundamental properties of 17:0-17:1-17:0 TG-d5 are summarized in the table below.

Property	Value
Systematic Name	1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol
Molecular Formula	C₅₄H₉₇D₅O₆
Molecular Weight	852.41 g/mol [1][5][6][7]
Exact Mass	851.799 g/mol [6]
CAS Number	958760-74-2[1][5][7][8]
Physical Form	Powder[1][5][7]
Storage Temperature	-20°C[5][7]
Purity	>99%[7]

Applications in Research and Drug Development

The primary application of 17:0-17:1-17:0 TG-d5 is as an internal standard in mass spectrometry-based lipidomics.[1][8][9] It is particularly crucial for the accurate quantification of triglycerides in various biological samples, including:

• Human plasma and serum[1][9][10][11]

• Adipose tissue[1]

• Liver tissue[1]

• Cell cultures[11]

By adding a known amount of 17:0-17:1-17:0 TG-d5 to a sample prior to lipid extraction and analysis, researchers can correct for variability in sample preparation and instrument response, leading to more precise and reliable quantification of endogenous triglycerides. This is essential in studies investigating metabolic disorders such as diabetes and non-alcoholic fatty liver disease, as well as in the development of drugs targeting lipid metabolism.[12]

Experimental Protocols

The following sections detail a standard experimental workflow for the quantification of triglycerides using 17:0-17:1-17:0 TG-d5 as an internal standard.

Lipid Extraction from Plasma/Serum

A common and effective method for extracting lipids from plasma or serum is the methyl-tert-butyl ether (MTBE) method.[2][13]

Materials:

• Biological sample (e.g., 10 µL of plasma)

• Cold methanol (B129727) containing 17:0-17:1-17:0 TG-d5 internal standard

• Cold MTBE

• LC/MS-grade water

Procedure:

• To a 1.5 mL microcentrifuge tube, add 10 µL of the plasma sample.

• Add 225 µL of cold methanol containing a known concentration of 17:0-17:1-17:0 TG-d5.

• Vortex the mixture for 10 seconds.

• Add 750 µL of cold MTBE.

• Vortex for 10 seconds and then shake at 4°C for 6 minutes.

• Induce phase separation by adding 188 µL of LC/MS-grade water.

• Centrifuge at 14,000 rpm for 2 minutes.

• Collect the upper organic phase, which contains the lipids.

• Dry the lipid extract under a stream of nitrogen or using a centrifugal evaporator.

• Reconstitute the dried lipids in a suitable solvent for LC-MS analysis (e.g., methanol/toluene 9:1, v/v).[2][13]

UPLC-MS/MS Analysis

The reconstituted lipid extract is then analyzed by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Instrumentation:

• UPLC system (e.g., Agilent 1290 Infinity LC)[13]

• Mass spectrometer (e.g., QTRAP or Q-TOF)[1][13]

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., Agilent ZORBAX EclipsePlus C18)[13]

• Mobile Phase A: Water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid

• Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid

• Gradient: A typical gradient starts with a lower percentage of mobile phase B and gradually increases to elute the triglycerides.

• Flow Rate: 0.25 - 0.6 mL/min

• Injection Volume: 1-5 µL[14]

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM) or full scan with fragmentation

• Precursor Ion for 17:0-17:1-17:0 TG-d5: The sodium adduct [M+Na]⁺ is commonly monitored.

• Product Ions: Fragmentation of the precursor ion will yield characteristic product ions that can be used for quantification.

Quantitative Data

The following table summarizes key quantitative parameters for 17:0-17:1-17:0 TG-d5 in a typical UPLC-MS/MS analysis.

Parameter	Value	Reference
Precursor Ion (m/z)	874.7882 ([M+Na]⁺)	[2][13]
Retention Time	~11.12 min	[2][13]
Limit of Detection (LOD)	5.2 fmol	[3]
Limit of Quantification (LOQ)	17.3 fmol	[3]

Visualizing Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for quantitative lipidomics using 17:0-17:1-17:0 TG-d5.

Caption: Experimental workflow for triglyceride quantification.

Triglyceride Metabolism Signaling Pathway

Triglyceride metabolism is a complex process regulated by various signaling pathways. The diagram below provides a simplified overview of the insulin (B600854) and glucagon (B607659) signaling pathways and their effects on triglyceride synthesis and breakdown.

Caption: Hormonal regulation of triglyceride metabolism.

Conclusion

17:0-17:1-17:0 TG-d5 is an indispensable tool for researchers and scientists in the field of lipidomics. Its use as an internal standard enables robust and accurate quantification of triglycerides, which is fundamental for advancing our understanding of metabolic diseases and for the development of novel therapeutics. The detailed protocols and data presented in this guide provide a solid foundation for the successful implementation of this standard in a research setting.

References

• 1. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-proteomics.com]
• 2. lcms.cz [lcms.cz]
• 3. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 4. researchgate.net [researchgate.net]
• 5. Triglyceride Metabolism: Structure, Regulation, and Role in Metabolic Diseases [metwarebio.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. lipidmaps.org [lipidmaps.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Metabolism of Triglyceride-Rich Lipoproteins - Prevention and Treatment of Atherosclerosis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. discovery.researcher.life [discovery.researcher.life]

An In-Depth Technical Guide to the Structure and Application of 17:0-17:1-17:0 TG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the rapidly advancing field of lipidomics, the precise and accurate quantification of lipid species is paramount for understanding cellular processes, identifying disease biomarkers, and developing novel therapeutics. Triglycerides (TGs), as the primary form of energy storage and key metabolic intermediates, are of significant interest. This technical guide provides a comprehensive overview of the structure, properties, and analytical methodologies for a crucial tool in lipid analysis: the deuterated internal standard 17:0-17:1-17:0 TG-d5. Its chemical inertness and distinct mass shift make it an ideal internal standard for mass spectrometry-based quantification of triglycerides in complex biological matrices.

Core Structure and Properties

17:0-17:1-17:0 TG-d5 is a synthetic triglyceride molecule specifically designed for use as an internal standard in mass spectrometry. Its structure consists of a glycerol (B35011) backbone to which two molecules of heptadecanoic acid (17:0) and one molecule of heptadecenoic acid (17:1) are esterified. The "d5" designation indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium (B1214612) atoms, providing a known mass difference from its endogenous, non-deuterated counterparts.

The systematic name for this compound is 1,3-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol-d5. The fatty acid composition is:

• Two chains of Heptadecanoic Acid (17:0): A saturated fatty acid with 17 carbon atoms.

• One chain of Heptadecenoic Acid (17:1): A monounsaturated fatty acid with 17 carbon atoms and one double bond.

This odd-chain fatty acid composition is advantageous for an internal standard as triglycerides with odd-numbered carbon chains are typically found in very low abundance in most biological systems.

Physicochemical Properties

Property	Value
Chemical Formula	C₅₄H₉₇D₅O₆
Molecular Weight	852.41 g/mol
CAS Number	958760-74-2
Appearance	Powder
Storage Temperature	-20°C

Application in Quantitative Lipidomics

The primary application of 17:0-17:1-17:0 TG-d5 is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based lipidomics workflows. By adding a known amount of the deuterated standard to a biological sample prior to lipid extraction, it co-elutes with the endogenous triglycerides and experiences similar ionization and fragmentation efficiencies. This allows for accurate quantification by correcting for variations in sample preparation and instrument response.

Mass Spectrometry Data

In positive electrospray ionization (ESI) mode, triglycerides are commonly detected as their ammonium (B1175870) ([M+NH₄]⁺) or sodium ([M+Na]⁺) adducts. For quantitative analysis using Multiple Reaction Monitoring (MRM), a specific precursor ion is selected and fragmented to produce characteristic product ions. The most common fragmentation pathway for triglycerides is the neutral loss of one of the fatty acid chains.

Precursor Ion Adduct	Precursor Ion (m/z)	Product Ion (Neutral Loss)	Product Ion (m/z)
[M+NH₄]⁺	869.83	Neutral Loss of Heptadecanoic Acid (17:0)	598.5
Neutral Loss of Heptadecenoic Acid (17:1)	600.5
[M+Na]⁺	874.79	Neutral Loss of Heptadecanoic Acid (17:0)	603.5
Neutral Loss of Heptadecenoic Acid (17:1)	605.5

Note: The exact m/z values may vary slightly depending on the instrument calibration and resolution.

Liquid Chromatography Parameters

Reverse-phase liquid chromatography (RPLC) is the most common technique for separating triglycerides. The retention time of 17:0-17:1-17:0 TG-d5 will depend on the specific column and gradient conditions used.

Column	Mobile Phase A	Mobile Phase B	Gradient	Flow Rate	Typical Retention Time
C18 (e.g., 2.1 x 100 mm, 1.7 µm)	Acetonitrile/Water (60:40) with 10 mM ammonium formate (B1220265) & 0.1% formic acid	Isopropanol (B130326)/Acetonitrile (90:10) with 10 mM ammonium formate & 0.1% formic acid	Gradient from 30% to 100% B	0.4 - 0.6 mL/min	10 - 12 minutes

Experimental Protocols

A robust and reproducible experimental protocol is crucial for accurate triglyceride quantification. The following is a generalized workflow for the analysis of triglycerides in plasma using 17:0-17:1-17:0 TG-d5 as an internal standard.

Lipid Extraction from Plasma (Modified Folch Method)

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: To 50 µL of plasma in a glass tube, add a known amount of 17:0-17:1-17:0 TG-d5 in a suitable solvent (e.g., chloroform:methanol 2:1 v/v).

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex thoroughly for 1 minute.

  • Add 0.5 mL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to induce phase separation.

• Organic Phase Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as isopropanol or a mixture of acetonitrile/isopropanol.

LC-MS/MS Analysis

• Instrumentation: Utilize a triple quadrupole or QTRAP mass spectrometer coupled with a high-performance liquid chromatography system.

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for triglyceride analysis.

• Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification.

• MRM Transitions: Set up the MRM transitions for 17:0-17:1-17:0 TG-d5 based on the precursor and product ions listed in the table above. Optimize the collision energy (CE) and declustering potential (DP) for each transition to achieve maximum sensitivity. Typical CE values for triglyceride neutral loss fragmentation are in the range of 20-40 eV.

Mandatory Visualizations

Caption: Experimental workflow for triglyceride quantification.

Caption: Rationale for using an internal standard.

An In-depth Technical Guide to the Synthesis of Deuterated Triglycerides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for synthesizing deuterated triglycerides. These isotopically labeled lipids are invaluable tools in metabolic research, drug development, and material science, enabling the precise tracking and quantification of lipid metabolism and dynamics. This document details various synthetic strategies, experimental protocols, and quantitative data to aid researchers in selecting and implementing the most suitable method for their applications.

Introduction to Deuterated Triglycerides

Deuterated triglycerides, where one or more hydrogen atoms are replaced by deuterium (B1214612), serve as stable isotope tracers. Their increased mass allows for detection and quantification by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. In metabolic studies, they are used to trace the pathways of digestion, absorption, transport, and storage of dietary fats, as well as the de novo synthesis of fatty acids and triglycerides.[1][2] The low natural abundance of deuterium ensures a high signal-to-noise ratio in tracer experiments.

Synthetic Strategies for Deuterated Triglycerides

The synthesis of deuterated triglycerides can be broadly categorized into two main approaches: in vivo biosynthesis and chemical synthesis. Chemical synthesis can be further broken down into the synthesis of deuterated precursors—fatty acids and glycerol (B35011)—followed by their esterification.

In Vivo Biosynthesis using Deuterated Water (D₂O)

In vivo labeling with deuterated water is a powerful technique to measure the rate of de novo lipogenesis, the process by which carbohydrates are converted into fatty acids and subsequently triglycerides.[3][4][5] When D₂O is administered, the deuterium is incorporated into acetyl-CoA and NADPH, which are the building blocks for fatty acid synthesis.[6] This method provides a holistic view of triglyceride synthesis within a living organism.

Chemical Synthesis

Chemical synthesis offers greater control over the position and extent of deuterium labeling. The general workflow involves the synthesis of deuterated fatty acids and/or deuterated glycerol, followed by their esterification to form the triglyceride.

2.2.1. Synthesis of Deuterated Fatty Acids

There are several methods to produce deuterated fatty acids, each with its own advantages in terms of the degree and specificity of deuteration.

• Perdeuteration of Saturated Fatty Acids: This method aims to replace all non-exchangeable C-H bonds with C-D bonds. A common approach is the H/D exchange of saturated fatty acids using a platinum-on-carbon (Pt/C) catalyst in the presence of D₂O under hydrothermal conditions.[7]

• Site-Selective Deuteration of Unsaturated Fatty Acids: For studying the metabolism of unsaturated fatty acids, it is often desirable to introduce deuterium at specific positions, such as the bis-allylic sites which are prone to oxidation. This can be achieved using transition metal catalysts, for example, a ruthenium complex.[8]

• Controlled Tetradeuteration: A more recent method allows for the controlled introduction of four deuterium atoms at the α- and β-positions of straight-chain fatty acids.[8]

2.2.2. Synthesis of Deuterated Glycerol

Perdeuterated glycerol (glycerol-d₈) and partially deuterated glycerol are commercially available. For specific labeling patterns, synthetic methods from smaller deuterated building blocks can be employed.

2.2.3. Esterification of Deuterated Fatty Acids and Glycerol

The final step in the chemical synthesis of deuterated triglycerides is the esterification of the glycerol backbone with three deuterated fatty acid molecules.

• Chemical Esterification:

  • 1,1'-Carbonyldiimidazole (B1668759) (CDI) Activation: This is a highly efficient method that involves activating the fatty acids with CDI before reacting them with glycerol. This method produces high yields and purity without the need for complex purification.

  • DCC/DMAP Coupling: N,N'-Dicyclohexylcarbodiimide (DCC) in the presence of 4-dimethylaminopyridine (B28879) (DMAP) is another common coupling method, though it can present challenges in purification due to the formation of dicyclohexylurea byproduct.[9]

• Enzymatic Esterification: Lipases can be used to catalyze the esterification of fatty acids and glycerol. This method offers high specificity, particularly for the sn-1 and sn-3 positions, and proceeds under mild reaction conditions, which is advantageous when working with sensitive unsaturated fatty acids.[10][11]

Quantitative Data Presentation

The choice of synthetic method will depend on the desired yield, purity, and level of deuterium incorporation. The following tables summarize quantitative data from various synthetic approaches.

Table 1: Synthesis of Deuterated Fatty Acids

Method	Fatty Acid	Deuterium Source	Catalyst/Reagent	Deuterium Incorporation	Yield	Reference
H/D Exchange	Lauric Acid	D₂O	Pt/C	>98%	-	[7]
H/D Exchange	Palmitic Acid	D₂O	Pt/C	>98%	-	[7]
CDI Activation	d-Octanoic Acid	-	CDI	98% D	91% (crude)	[9]
CDI Activation	d-Decanoic Acid	-	CDI	98% D	94% (crude)	[9]

Table 2: Synthesis of Deuterated Triglycerides via Esterification

Method	Reactants	Catalyst/Reagent	Reaction Time	Temperature	Yield	Deuteration Degree	Reference
CDI Activation	Glycerol-d₈, Activated d-Octanoic Acid, Activated d-Decanoic Acid	-	9 days	70°C	97%	93%	[9]
CDI Activation	Glycerol, Activated Linoleic Acid, Activated Palmitic Acid	-	12 days	70°C	91%	-	[9]

Table 3: In Vivo Deuterium Incorporation into Triglycerides

Organism	D₂O in Drinking Water	Labeling Duration	Measured Molecule	Deuterium Enrichment	Reference
Rats	7-10%	-	Plasma TG Palmitate	N = 21 atoms	[3]
Humans	0.3% (in plasma)	60 hours	Plasma TG Palmitate	0.6-0.76%	[12]
Humans	Plateau enrichment	12 hours	VLDL-TGFA	-	[5]

Experimental Protocols

Protocol for Perdeuteration of Saturated Fatty Acids

This protocol is adapted from the H/D exchange method described for lauric acid.[7]

• Reaction Setup: In a high-pressure reactor (e.g., Parr reactor), combine the saturated fatty acid, sodium hydroxide (B78521) (1 equivalent), 10 wt% Pt/C catalyst (10 mol%), and D₂O.

• Reaction Conditions: Seal the reactor and heat to 220°C for 3 days.

• Work-up: After cooling, acidify the reaction mixture and extract the deuterated fatty acid with an organic solvent.

• Purification: Remove the solvent under reduced pressure. The crude product can be further purified by recrystallization or chromatography if necessary.

• Deuterium Incorporation Analysis: Determine the level of deuteration using mass spectrometry or NMR. For >98% incorporation, the reaction cycle may need to be repeated.[7]

Protocol for Synthesis of Deuterated Triglycerides using CDI Activation

This protocol is based on the synthesis of deuterated medium-chain triglyceride (MCT) oil.[9]

• Activation of Fatty Acids:

  • Dissolve the deuterated fatty acid in a suitable solvent (e.g., chloroform).

  • Add 1,1'-carbonyldiimidazole (CDI) (1-1.2 equivalents) and stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).

  • Remove the solvent to obtain the activated fatty acid.

• Esterification:

  • Combine the deuterated glycerol (e.g., glycerol-d₈), the activated deuterated fatty acids (a mixture can be used to create mixed-acid triglycerides), and a suitable solvent if necessary.

  • Heat the mixture at 70°C. The reaction time can vary from a few hours to several days depending on the substrates.[9] Monitor the reaction progress by TLC or SEC.

• Work-up and Purification:

  • After the reaction is complete, perform an aqueous work-up to remove imidazole (B134444) and any remaining starting materials.

  • Extract the triglyceride with an organic solvent, dry the organic phase, and remove the solvent to yield the pure deuterated triglyceride.

Protocol for In Vivo Measurement of Triglyceride Synthesis

This protocol provides a general workflow for measuring de novo lipogenesis in an animal model.[13]

• D₂O Administration:

  • Administer an initial intraperitoneal priming dose of D₂O in saline (e.g., 35 µL/g body weight).

  • Provide drinking water enriched with D₂O (e.g., 8% v/v) to maintain a stable body water enrichment.

• Sample Collection:

  • Collect blood samples at various time points to monitor plasma D₂O enrichment and lipid synthesis.

  • At the end of the experiment, collect tissues of interest.

• Lipid Extraction and Preparation:

  • Extract total lipids from plasma or tissues.

  • Isolate the triglyceride fraction using thin-layer chromatography (TLC) or solid-phase extraction (SPE).

  • Hydrolyze the triglycerides and derivatize the resulting fatty acids to fatty acid methyl esters (FAMEs).

• Analysis:

  • Measure the deuterium enrichment in body water (from plasma) using a suitable method (e.g., acetone (B3395972) exchange followed by GC-MS).

  • Analyze the deuterium incorporation into the FAMEs using GC-MS.

  • Calculate the fractional synthetic rate of triglycerides based on the deuterium enrichment in the precursor (body water) and the product (fatty acids).

Mandatory Visualizations

Signaling Pathway: De Novo Lipogenesis

References

• 1. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vivo measurement of plasma cholesterol and fatty acid synthesis with deuterated water: determination of the average number of deuterium atoms incorporated - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measurement of human lipogenesis using deuterium incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tracing lipogenesis in humans using deuterated water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Documents download module [ec.europa.eu]
• 8. Controlled Tetradeuteration of Straight‐Chain Fatty Acids: Synthesis, Application, and Insight into the Metabolism of Oxidized Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. juser.fz-juelich.de [juser.fz-juelich.de]
• 10. media.neliti.com [media.neliti.com]
• 11. US20070148746A1 - Process for the enzymatic synthesis of triglycerides - Google Patents [patents.google.com]
• 12. Measuring lipogenesis and cholesterol synthesis in humans with deuterated water: use of simple gas chromatographic/mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantitative Determination of De Novo Fatty Acid Synthesis in Brown Adipose Tissue Using Deuterium Oxide - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Role of Heptadecanoic (17:0) and Heptadecenoic (17:1) Acids as Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical role of the odd-chain fatty acids 17:0 (heptadecanoic acid) and 17:1 (heptadecenoic acid) as standards in analytical chemistry. It details their application, the principles behind their use, and the experimental protocols necessary for their successful implementation in quantitative lipid analysis.

The Principle of Internal Standards in Quantitative Analysis

In analytical chemistry, particularly in chromatographic techniques like Gas Chromatography (GC) and Liquid Chromatography (LC) coupled with Mass Spectrometry (MS), precise quantification of analytes is paramount. An internal standard (IS) is a compound added in a constant, known amount to all samples, calibration standards, and blanks. Its purpose is to correct for the loss of analyte during sample preparation and for variations in instrument response.

An ideal internal standard should be chemically similar to the analyte of interest but not naturally present in the samples, ensuring it does not interfere with the quantification of endogenous compounds.[1] Odd-chain fatty acids (OCFAs) such as 17:0 and 17:1 are frequently chosen for this role because they are structurally similar to the more common even-chain fatty acids but are typically found in very low concentrations in most biological matrices.[1]

Heptadecanoic Acid (17:0) as the Workhorse Standard

Heptadecanoic acid, also known as margaric acid, is a 17-carbon saturated fatty acid and one of the most common OCFAs used as an internal standard in lipidomics.[2][3][4][5]

2.1 Rationale and Applications The primary reason for its use is its low natural abundance. While it is present as a trace component in ruminant milk and fat, it is not found in high concentrations in most other animal or vegetable lipids.[2] This characteristic makes it an excellent spike-in standard for quantifying a wide range of fatty acids across various biological samples, including human plasma, cells, and tissues, using both GC-MS and LC-MS methods.[2][6][7]

2.2 Advantages and Limitations The main advantages of using 17:0 are its cost-effectiveness and chemical similarity to common saturated and unsaturated fatty acids, ensuring it behaves comparably during lipid extraction and derivatization procedures.[1]

However, its primary limitation is its natural presence in certain samples. For research involving dairy or ruminant fat consumption, using 17:0 as an internal standard can lead to inaccurate quantification due to the confounding endogenous levels.[1][8] In such cases, stable isotope-labeled standards are a superior, albeit more expensive, alternative.[6][9][10]

Heptadecenoic Acid (17:1): The Unsaturated Alternative

Heptadecenoic acid is a 17-carbon monounsaturated fatty acid that also serves as a valuable internal standard.[11] The cis-10-heptadecenoic acid isomer is often used for this purpose.[11][12]

3.1 Rationale and Applications Like 17:0, 17:1 is a minor constituent in most biological systems, although it is found in ruminant fats.[12][13] It is particularly useful in complex analyses where the chromatographic peak for 17:0 might co-elute (overlap) with other fatty acids or contaminants in the sample.[11] Its unsaturation gives it different chromatographic properties, which can be leveraged to achieve better separation from other analytes.

3.2 Advantages and Limitations The key advantage of 17:1 is its utility in preventing co-elution issues that might arise with 17:0.[11] This is especially relevant in the analysis of bacterial fatty acids, as some bacteria can synthesize small amounts of 17:0.[11] The limitations are similar to those of 17:0, namely its natural occurrence in ruminant-derived samples.[13] Therefore, its absence in the sample matrix should be verified before use.

Data Presentation: Properties and Comparison of Standards

The data below is summarized for easy comparison and reference.

Table 1: Physicochemical Properties of 17:0 and 17:1 Standards

Property	Heptadecanoic Acid (17:0)	Heptadecenoic Acid (17:1)
Systematic Name	Heptadecanoic acid	cis-10-Heptadecenoic acid
Common Name	Margaric acid	Heptadecenoic acid
Molecular Formula	C₁₇H₃₄O₂[2]	C₁₇H₃₂O₂[12]
Molecular Weight	270.45 g/mol	268.44 g/mol
Primary Application	Internal standard for GC-MS and LC-MS quantification of total fatty acids.[2][5][6]	Internal standard used to prevent co-elution with other fatty acids, particularly in bacterial samples.[11]

Table 2: Comparison of Odd-Chain vs. Stable Isotope-Labeled Internal Standards

Feature	Odd-Chain Fatty Acids (e.g., 17:0, 17:1)	Stable Isotope-Labeled Fatty Acids (e.g., 17:0-d3)
Advantages	Cost-effective and widely available. Chemically similar to common even-chain fatty acids.[1]	Nearly identical chemical and physical properties to the analyte. Corrects for variations at all stages of analysis. Not naturally present in samples.[1][9]
Disadvantages	Can be naturally present in some samples (e.g., dairy, ruminant fats), leading to inaccurate quantification.[1][8]	Significantly higher cost. Not commercially available for all fatty acids.[1]
Typical Use Cases	Routine quantification in non-ruminant biological samples where high precision is not compromised by low endogenous levels.	"Gold standard" for high-accuracy quantitative studies, clinical assays, and when analyzing samples with known endogenous OCFA content.

Experimental Protocols

The following protocols provide a detailed methodology for the use of 17:0 or 17:1 as internal standards for fatty acid quantification by Gas Chromatography-Mass Spectrometry (GC-MS).

5.1 Protocol 1: Total Fatty Acid Quantification from Biological Samples

This protocol outlines the conversion of fatty acids from complex lipids into fatty acid methyl esters (FAMEs) for GC-MS analysis.

• Sample Preparation: Homogenize a pre-weighed amount of tissue (e.g., 25 mg) or a known volume of plasma (e.g., 50 µl).[7]

• Internal Standard Spiking: Add a precise, known amount of the internal standard (e.g., 17:0 or 17:1) dissolved in a suitable solvent (e.g., ethanol (B145695) or chloroform:methanol) to the homogenized sample.[14][15] The amount added should be of the same order of magnitude as the expected analytes.[14]

• Lipid Extraction: Perform a lipid extraction using a standard method such as the Folch et al. or Bligh and Dyer method. A common procedure involves adding a chloroform:methanol (2:1, v/v) solution, vortexing vigorously, and then adding a salt solution (e.g., 0.9% NaCl) to induce phase separation.[1][7] Centrifuge to separate the layers and collect the lower organic layer containing the lipids.

• Saponification (Optional but Recommended): To analyze total fatty acids (both free and esterified), the lipid extract must be saponified. This is achieved by heating the sample with a base (e.g., methanolic KOH) to hydrolyze ester bonds.

• Derivatization to FAMEs: Convert the free fatty acids to their more volatile methyl esters. A common method is to heat the sample at 100°C with 14% boron trifluoride (BF₃) in methanol.[1] Alternatively, 5% methanolic HCl can be used.[11]

• FAME Extraction: After cooling, add hexane (B92381) and a saturated NaCl solution to the sample. Vortex and centrifuge. The upper hexane layer, which now contains the FAMEs, is carefully collected for analysis.[1][16]

• Analysis: Inject an aliquot (e.g., 1 µL) of the hexane extract into the GC-MS system.

• Quantification: Identify the peaks corresponding to the internal standard and the target fatty acid analytes based on their retention times and mass spectra. Calculate the concentration of each analyte using the ratio of its peak area to the peak area of the internal standard, referencing a calibration curve prepared with known concentrations of fatty acid standards.[15]

5.2 Protocol 2: Typical GC-MS Parameters for FAME Analysis

The following parameters are a general guideline and should be optimized for the specific instrument and analytes.[1]

Parameter	Typical Setting
GC Column	Highly polar capillary column (e.g., Carbowax or Cyanopropylsilicone), 30-100 m length, 0.25 mm ID, 0.25 µm film thickness.[17][18]
Injection Mode	Split (e.g., 20:1 ratio) or Splitless, depending on concentration.[17]
Injector Temp.	250 °C
Carrier Gas	Helium at a constant flow rate (e.g., 1-2 mL/min).[17]
Oven Program	Example: Initial 150°C for 1 min, ramp at 10°C/min to 200°C, hold for 10 min, ramp at 5°C/min to 250°C, hold for 5 min.[1]
MS Interface Temp.	250 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV.
MS Scan Mode	Selected Ion Monitoring (SIM) for higher sensitivity and specificity, or Full Scan for qualitative analysis. For SIM, monitor characteristic ions like m/z 74 and 87 for saturated FAMEs.[19]

Visualizations: Workflows and Logic Diagrams

The following diagrams illustrate key workflows and decision-making processes described in this guide.

References

• 1. benchchem.com [benchchem.com]
• 2. MARGARIC ACID - Ataman Kimya [atamanchemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. A review of odd-chain fatty acid metabolism and the role of pentadecanoic Acid (c15:0) and heptadecanoic Acid (c17:0) in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LIPID MAPS [lipidmaps.org]
• 6. caymanchem.com [caymanchem.com]
• 7. dkfz.de [dkfz.de]
• 8. researchgate.net [researchgate.net]
• 9. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lipidmaps.org [lipidmaps.org]
• 11. researchgate.net [researchgate.net]
• 12. caymanchem.com [caymanchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Use of Gas Chromatography to Analyze Compositional Changes of Fatty Acids in Rat Liver Tissue during Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. aocs.org [aocs.org]
• 17. scielo.br [scielo.br]
• 18. scispace.com [scispace.com]
• 19. pubs.acs.org [pubs.acs.org]

The Gold Standard: A Technical Guide to the Advantages of d5-Labeled Internal Standards in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly within the highly regulated environments of drug development and clinical research, the pursuit of accuracy and precision is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the definitive tool for its sensitivity and selectivity. However, the inherent complexity of biological matrices introduces significant analytical challenges, most notably the "matrix effect," which can suppress or enhance instrument response, leading to inaccurate quantification. The robust solution to this challenge is the use of a stable isotope-labeled internal standard (SIL-IS), with deuterated standards—specifically those with five deuterium (B1214612) atoms (d5)—representing a widely adopted and effective choice.

This technical guide provides an in-depth exploration of the core advantages of using d5-labeled internal standards, supported by quantitative data, detailed experimental protocols, and logical workflow diagrams to illustrate the principles and practices that underscore their superiority in modern bioanalysis.

The Fundamental Advantage: Mitigating Variability

The primary role of any internal standard (IS) is to correct for variability throughout the analytical workflow.[1] A SIL-IS, being chemically identical to the analyte, offers the most effective correction because it behaves virtually identically during sample extraction, chromatographic separation, and ionization.[2] By adding a known quantity of the d5-labeled IS to every sample, calibrator, and quality control at the earliest stage, the ratio of the analyte's peak area to the IS's peak area is used for quantification. This ratiometric approach effectively normalizes variations, leading to significantly improved accuracy and precision.[3]

The core advantages conferred by this principle include:

• Correction for Matrix Effects: The d5-IS and the analyte co-elute and experience the same degree of ion suppression or enhancement from interfering components in the biological matrix.[4] This ensures that the analyte/IS ratio remains constant, providing an accurate measurement even when the absolute signal intensity fluctuates between samples.

• Compensation for Extraction Inefficiency: Any loss of the analyte during sample preparation steps like protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE) will be mirrored by a proportional loss of the d5-IS.[1]

• Correction for Instrumental Variability: Minor fluctuations in injection volume or mass spectrometer sensitivity are corrected, as both the analyte and the d5-IS are affected equally.[5]

Quantitative Performance: Deuterated vs. Analog Internal Standards

The superiority of a SIL-IS over a structural analog (a molecule of similar but not identical structure) is not merely theoretical; it is demonstrated by significant improvements in key bioanalytical validation parameters.

Performance Metric	Analyte	Internal Standard Type	Performance Data	Significance
Precision	Kahalalide F	Deuterated SIL-IS	Variance was significantly lower (p=0.02)	The use of the SIL-IS resulted in a statistically significant improvement in method precision.[6]
Analog IS (Butyric acid analogue)	Higher variance
Accuracy	Kahalalide F	Deuterated SIL-IS	Mean Bias: 100.3%	The SIL-IS provided a more accurate measurement, with the mean bias being closer to the ideal value of 100%.[6]
Analog IS (Butyric acid analogue)	Mean Bias: 96.8%
Imprecision	Sirolimus	Deuterated (d3) SIL-IS	Interpatient CV: 2.7% - 5.7%	The deuterated IS demonstrated substantially lower imprecision (better reproducibility) across different patient samples.[7]
Analog IS (Desmethoxyrapamycin)	Interpatient CV: 7.6% - 9.7%

The Isotope Effect: A Consideration for Deuterium Labeling

While highly effective, deuterium-labeled standards are not without nuances. A key consideration is the "isotope effect," where the greater mass of deuterium compared to hydrogen can sometimes lead to a slight difference in chromatographic retention time, with the deuterated compound often eluting slightly earlier than the analyte.[8] If this separation is significant, the analyte and the IS may be exposed to different matrix components as they elute, potentially compromising the correction for matrix effects.[8]

However, labeling with multiple deuterium atoms (e.g., d5) is often a deliberate strategy. A mass shift of at least 3 atomic mass units (amu) is generally recommended to prevent isotopic crosstalk, where the signal from the analyte contributes to the signal of the internal standard due to the natural abundance of heavy isotopes (like ¹³C) in the analyte molecule.[2] A d5 label provides a sufficient mass difference to easily resolve the two compounds in the mass spectrometer.

A study directly comparing different stable isotope labels for testosterone (B1683101) analysis highlights how the choice of IS can impact results.

Internal Standard	Analyte Measured	Regression vs. D2 Standard (y = mx + c)	Interpretation
Testosterone-d2	Testosterone	y = x (Reference)	The D2 standard was used as the reference method.[9]
Testosterone-d5	Testosterone	y = 0.86x + 0.04	The D5 standard yielded results that were, on average, 14% lower than the D2 standard.[9]
Testosterone-¹³C3	Testosterone	y = 0.90x + 0.02	The ¹³C standard gave results closer to the reference, but still 10% lower.[9]

This data underscores that while d5-labeling is a robust strategy, careful method validation is critical, as the specific location and number of deuterium atoms can influence quantification.[9] For the highest accuracy, ¹³C-labeled standards are often considered superior as they exhibit perfect co-elution and no risk of isotopic exchange, though they are typically more expensive to synthesize.[8][10]

Experimental Protocols and Workflows

Implementing d5-labeled internal standards requires a systematic and validated workflow. The following sections detail a representative protocol for the quantification of an analyte in human plasma.

Principle of Isotope Dilution Workflow

The underlying principle of using a d5-labeled internal standard is isotope dilution mass spectrometry (IDMS). A known amount of the d5-IS is added to the sample, and the resulting ratio of the analyte to the IS is measured. This ratio is what allows for precise quantification, independent of sample loss or signal suppression.

Principle of Isotope Dilution using a d5-IS.

General Bioanalytical Workflow

A typical bioanalytical method involves several key stages, from sample receipt to final data reporting. The d5-labeled internal standard is introduced at the very beginning to ensure it tracks the analyte through every step.

Standard bioanalytical workflow incorporating a d5-IS.

Detailed Experimental Protocol: Protein Precipitation

Protein Precipitation (PPT) is a common, rapid method for sample cleanup. This protocol is representative for analyzing a drug in human plasma.

1. Materials and Reagents:

• Human plasma samples, calibration standards, and quality control (QC) samples.

• Analyte analytical standard.

• d5-labeled internal standard (e.g., Camptothecin-d5).[11]

• Acetonitrile (B52724) (ACN), HPLC grade, ice-cold.

• Mobile phase for reconstitution (e.g., 50:50 ACN:water with 0.1% formic acid).

• Microcentrifuge tubes (1.5 mL).

2. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Separately prepare stock solutions of the analyte and the d5-IS in a suitable organic solvent (e.g., DMSO or methanol). Store at -20°C or below.[11]

• Calibration Standards: Prepare a series of working standards by serially diluting the analyte stock solution. These are then spiked into blank plasma to create the calibration curve points.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the d5-IS stock solution with acetonitrile to the final concentration that will be used for spiking samples.[11]

3. Sample Extraction Procedure:

• Thaw all plasma samples, calibrators, and QCs to room temperature and vortex gently.

• Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.[11]

• Add 10 µL of the d5-IS working solution to each tube (except for "double blank" samples, which receive 10 µL of ACN). Vortex briefly.[11]

• To precipitate plasma proteins, add 300 µL of ice-cold acetonitrile to each tube.[11]

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the clear supernatant to a new set of tubes or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at approximately 40°C.[11]

• Reconstitute the dried residue in 100 µL of the mobile phase. Vortex for 30 seconds to ensure the residue is fully dissolved.[11]

• Transfer the final reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Conclusion

The use of d5-labeled internal standards is a cornerstone of modern, high-quality quantitative bioanalysis. Their ability to closely mimic the physicochemical behavior of the target analyte provides unparalleled correction for the myriad sources of variability inherent in analyzing complex biological samples, most critically the matrix effect. While considerations such as the isotopic effect and purity must be carefully evaluated during method development, the data consistently demonstrates that these standards deliver superior accuracy and precision over structural analogs. By integrating a well-characterized d5-labeled internal standard with a robust and validated experimental workflow, researchers and drug development professionals can generate reliable, high-fidelity data essential for regulatory submissions and the successful advancement of therapeutic programs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. scispace.com [scispace.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. endocrine-abstracts.org [endocrine-abstracts.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Technical Guide to the Chemical Properties and Applications of 17:0-17:1-17:0 TG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, applications, and relevant experimental methodologies for the deuterated triglyceride, 17:0-17:1-17:0 TG-d5. This internal standard is a critical tool for accurate quantification in lipidomics research, particularly in studies involving triglyceride metabolism and associated pathologies.

Core Chemical Properties

17:0-17:1-17:0 TG-d5, also known by its systematic name 1,3-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol (d5), is a synthetic, stable isotope-labeled triglyceride.[1][2][3][4][5] The incorporation of five deuterium (B1214612) atoms provides a distinct mass shift, enabling its use as an internal standard in mass spectrometry-based analyses to correct for variations in sample extraction and instrument response.[6]

Property	Value	Source
Systematic Name	1,3-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol (d5)	[1][3]
Synonyms	TG(17:0/17:1/17:0) (d5), 1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol	[1][2][4][5]
CAS Number	958760-74-2	[2][4]
Molecular Formula	C₅₄H₉₇D₅O₆	[1][2][7]
Molecular Weight	852.41 g/mol	[2][4][7]
Exact Mass	851.79902470 Da	[4]
Form	Powder	[2]
Assay Purity	>99% (TLC)	[2]
Storage Temperature	-20°C	[7]

Applications in Research

The primary application of 17:0-17:1-17:0 TG-d5 is as an internal standard for the quantitative analysis of triglycerides in various biological matrices, including plasma, liver tissue, and adipose tissue, using mass spectrometry techniques such as UPLC-MS and QTRAP MS.[2][8][9] Its use is crucial for accurate lipidomic profiling, which has applications in understanding metabolic diseases, biomarker discovery, and drug development.[10]

Experimental Protocols

The accurate quantification of triglycerides using 17:0-17:1-17:0 TG-d5 as an internal standard involves several key steps, from lipid extraction to mass spectrometry analysis. The following are generalized yet detailed methodologies commonly employed in lipidomics.

Protocol 1: Lipid Extraction from Biological Samples (Folch Method)

This method is widely used for the extraction of total lipids from tissues and plasma.[6][11]

Materials:

• Biological sample (e.g., homogenized tissue, plasma)

• 17:0-17:1-17:0 TG-d5 internal standard solution of known concentration

• Chloroform:Methanol (2:1, v/v)

• 0.9% NaCl solution or 0.74% KCl solution

• Glass tubes with PTFE-lined caps

• Centrifuge

• Nitrogen evaporator

Procedure:

• To a known amount of the biological sample in a glass tube, add a precise volume of the 17:0-17:1-17:0 TG-d5 internal standard solution.

• Add 20 volumes of chloroform:methanol (2:1, v/v) to the sample.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

• Vortex for another minute and then centrifuge at low speed (e.g., 2000 x g) for 10 minutes to separate the layers.

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• The dried lipid extract is now ready for reconstitution in an appropriate solvent for mass spectrometry analysis.

Protocol 2: Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the analysis of intact triglycerides.[12][13]

Instrumentation and Conditions:

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system.

• Column: A C18 reversed-phase column is commonly used for separating triglycerides.[8][9]

• Mobile Phase: A typical mobile phase consists of a gradient of two solvents. For example:

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with an additive like 10 mM ammonium (B1175870) formate (B1220265) to improve ionization.[14]

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with the same additive.[14]

• Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer capable of performing MS/MS.

• Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly used for triglyceride analysis, often detecting ammonium adducts ([M+NH₄]⁺).[13][15]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for the endogenous triglycerides and the 17:0-17:1-17:0 TG-d5 internal standard.[16]

Procedure:

• Reconstitute the dried lipid extract in the initial mobile phase.

• Inject the sample into the LC-MS/MS system.

• Separate the triglycerides using the defined LC gradient.

• Detect and quantify the triglycerides using the pre-determined MRM transitions for each analyte and the internal standard.

• The concentration of the endogenous triglycerides is calculated by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Signaling Pathways and Metabolic Context

Triglycerides are central molecules in energy metabolism. Their synthesis and breakdown are tightly regulated by signaling pathways, most notably the insulin (B600854) signaling pathway.

Triglyceride Metabolism Overview

Triglycerides are synthesized from fatty acids and glycerol (B35011), primarily in the liver and adipose tissue, in a process called lipogenesis.[17][18] When energy is needed, triglycerides are broken down into fatty acids and glycerol through lipolysis.[18][19] These fatty acids can then be used by various tissues for energy production via beta-oxidation.[19]

Caption: Overview of triglyceride synthesis (lipogenesis) and breakdown (lipolysis).

Insulin Signaling and Triglyceride Storage

Insulin plays a crucial role in regulating triglyceride metabolism. In adipose tissue, insulin promotes the uptake of glucose and fatty acids, leading to triglyceride synthesis and storage.[17][18] It also inhibits lipolysis, the breakdown of stored triglycerides.[17][18]

Caption: Insulin signaling pathway promoting triglyceride storage in adipose tissue.

Experimental Workflow Visualization

The overall process of using 17:0-17:1-17:0 TG-d5 in a typical lipidomics experiment can be visualized as a workflow.

Caption: General experimental workflow for triglyceride quantification using a deuterated standard.

References

• 1. LIPID MAPS [lipidmaps.org]
• 2. 17:0-17:1-17:0 D5 TG powder Avanti Polar Lipids [sigmaaldrich.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. [1,1,2,3,3-pentadeuterio-3-heptadecanoyloxy-2-[(Z)-heptadec-10-enoyl]oxypropyl] heptadecanoate | C54H102O6 | CID 5283479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 17:0-17:1-17:0 TG Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Avanti Polar Lipids 17:0-17:1-17:0 D5 TG, 958760-74-2, MFCD22416552, powder | Fisher Scientific [fishersci.com]
• 8. lcms.cz [lcms.cz]
• 9. agilent.com [agilent.com]
• 10. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. escholarship.org [escholarship.org]
• 14. biorxiv.org [biorxiv.org]
• 15. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Triglyceride Metabolism: Structure, Regulation, and Role in Metabolic Diseases [metwarebio.com]
• 18. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-proteomics.com]
• 19. Lipid Metabolism | Anatomy and Physiology II [courses.lumenlearning.com]

17:0-17:1-17:0 TG-d5 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated triglyceride 17:0-17:1-17:0 TG-d5, a critical internal standard for lipidomic analysis. This document outlines its physicochemical properties, provides detailed experimental protocols for its use, and includes visualizations to illustrate key workflows and concepts.

Certificate of Analysis Summary

A Certificate of Analysis (CoA) for a specific lot of 17:0-17:1-17:0 TG-d5 would typically include the following information. While a specific CoA is not publicly available without a lot number, the table below summarizes the key quantitative data gathered from supplier technical data sheets.

Parameter	Specification	Method
Chemical Name	1,3-di(heptadecanoyl)-2-heptadecenoyl-d5-glycerol	-
Synonym(s)	17:0/17:1/17:0-d5 TG	-
CAS Number	958760-74-2	-
Molecular Formula	C₅₄H₉₇D₅O₆	Mass Spectrometry
Molecular Weight	852.41 g/mol	Mass Spectrometry
Purity	>99%	Thin Layer Chromatography (TLC)
Isotopic Purity	Typically ≥98% for deuterated forms	Mass Spectrometry
Physical Form	Powder	Visual Inspection
Storage Temperature	-20°C	-

Physicochemical Properties

Property	Value
Empirical Formula	C₅₄H₉₇D₅O₆
Exact Mass	851.8 g/mol
Appearance	White to off-white powder[1]
Solubility	Soluble in organic solvents such as chloroform (B151607) and methanol.
Storage Conditions	Store at -20°C in a dry place.[1]

Experimental Protocols

This section details representative experimental protocols for the synthesis, sample preparation, and analysis of deuterated triglycerides like 17:0-17:1-17:0 TG-d5.

Representative Synthesis of Asymmetric Deuterated Triglycerides

The synthesis of an asymmetric deuterated triglyceride such as 17:0-17:1-17:0 TG-d5 involves a multi-step process to ensure the specific placement of the deuterated fatty acids. A general approach is outlined below, based on established methods for synthesizing asymmetric triglycerides.

Objective: To synthesize 1,3-di(heptadecanoyl)-2-heptadecenoyl-d5-glycerol.

Materials:

• Glycerol-d5

• Heptadecanoic acid (17:0)

• Heptadecenoic acid (17:1)

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Protection of Glycerol-d5: The primary hydroxyl groups of glycerol-d5 are selectively protected to allow for esterification at the sn-2 position.

• Esterification at sn-2 Position: The protected glycerol-d5 is reacted with heptadecenoic acid (17:1) in the presence of DCC and DMAP in DCM to form the 2-monoacylglycerol.

• Deprotection: The protecting groups are removed from the sn-1 and sn-3 positions.

• Esterification at sn-1 and sn-3 Positions: The 2-heptadecenoyl-d5-glycerol is then reacted with two equivalents of heptadecanoic acid (17:0) using DCC and DMAP in DCM to yield the final product, 17:0-17:1-17:0 TG-d5.

• Purification: The crude product is purified by silica gel column chromatography using a hexane/ethyl acetate (B1210297) gradient to obtain the pure triglyceride.

• Characterization: The final product is characterized by mass spectrometry and NMR to confirm its structure and purity.

References

• 1. 17:0-17:1-17:0 TG Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]

physical state and appearance of 17:0-17:1-17:0 TG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of the deuterated triglyceride 17:0-17:1-17:0 TG-d5. It includes detailed information on its physical state, appearance, and solubility, along with experimental protocols for its characterization and its primary application as an internal standard in lipidomics.

Core Properties

17:0-17:1-17:0 TG-d5, systematically named 1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol, is a synthetic, deuterated triglyceride used primarily as an internal standard in mass spectrometry-based lipid analysis. The deuterium (B1214612) labeling on the glycerol (B35011) backbone provides a distinct mass shift, allowing for accurate quantification of endogenous triglycerides.

Property	Value
Systematic Name	1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol
Common Synonyms	17:0-17:1-17:0 TG-d5
Molecular Formula	C₅₄H₉₇D₅O₆
Molecular Weight	852.41 g/mol
Physical State	Solid, powder[1][2]
Appearance	White to off-white powder[3]
Storage Temperature	-20°C[1][2]

Physical State and Appearance

Solubility

Specific solubility data for 17:0-17:1-17:0 TG-d5 is not extensively published. However, based on the properties of similar triglycerides, it is expected to be soluble in a range of organic solvents. Related deuterated triglycerides are known to be soluble in dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and ethanol. General solubility tests for lipids confirm their solubility in organic solvents like chloroform (B151607) and ether, and insolubility in water.[4][5]

Experimental Protocols

Determination of Melting Point

The melting point of a solid triglyceride like 17:0-17:1-17:0 TG-d5 can be determined using a standard capillary melting point apparatus.[6][7][8][9]

Methodology:

• A small, dry sample of the powder is packed into a capillary tube.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a controlled rate.

• The temperature at which the substance begins to melt and the temperature at which it becomes completely liquid are recorded as the melting range. A narrow melting range is indicative of high purity.[6]

Solubility Testing

A qualitative assessment of the solubility of 17:0-17:1-17:0 TG-d5 in various solvents can be performed using the following protocol.[1][2][4][10]

Methodology:

• Aliquot a small, measured amount of the triglyceride into separate test tubes.

• Add a selection of solvents to the test tubes (e.g., water, ethanol, chloroform, dimethylformamide).

• Agitate the tubes to facilitate dissolution.

• Visually inspect for the formation of a homogenous solution, indicating solubility.

Application as an Internal Standard in Lipidomics

The primary application of 17:0-17:1-17:0 TG-d5 is as an internal standard for the quantification of triglycerides in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[11][12]

Methodology for Lipid Extraction and Analysis:

• Sample Preparation: A known amount of 17:0-17:1-17:0 TG-d5 is spiked into the biological sample (e.g., plasma, tissue homogenate) at the beginning of the lipid extraction procedure.

• Lipid Extraction: Lipids are extracted from the sample using a suitable solvent system, such as a modified Bligh-Dyer or Folch extraction (chloroform/methanol/water).

• LC Separation: The lipid extract is reconstituted in an appropriate solvent and injected into a liquid chromatography system, typically using a C18 reversed-phase column for separation of triglyceride species.

• MS/MS Detection: The separated lipids are ionized (e.g., by electrospray ionization) and detected by a tandem mass spectrometer. The instrument is set to monitor for specific precursor-to-product ion transitions for both the endogenous triglycerides and the deuterated internal standard.

• Quantification: The peak area of the endogenous triglyceride is compared to the peak area of the deuterated internal standard to accurately calculate the concentration of the endogenous triglyceride in the original sample.

Metabolic Context: General Triglyceride Metabolism

While 17:0-17:1-17:0 TG-d5 is a synthetic molecule not intended for metabolic studies, understanding the general metabolism of triglycerides is crucial for researchers in this field. Triglycerides are the main storage form of energy in eukaryotes. Their synthesis and breakdown are tightly regulated processes.

Caption: A simplified diagram of the triglyceride synthesis and breakdown pathways.

This guide provides foundational knowledge for the use of 17:0-17:1-17:0 TG-d5 in a research setting. For specific applications, it is recommended to consult detailed experimental protocols and safety data sheets provided by the manufacturer.

References

• 1. iunajaf.edu.iq [iunajaf.edu.iq]
• 2. science.tiu.edu.iq [science.tiu.edu.iq]
• 3. Avanti Polar Lipids 17:0-17:1-17:0 D5 TG, 958760-74-2, MFCD22416552, powder | Fisher Scientific [fishersci.com]
• 4. byjus.com [byjus.com]
• 5. JaypeeDigital | Tests for Lipids [jaypeedigital.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. thinksrs.com [thinksrs.com]
• 10. biologydiscussion.com [biologydiscussion.com]
• 11. 17:0-17:1-17:0 D5 TG powder Avanti Polar Lipids [sigmaaldrich.com]
• 12. scientificlabs.co.uk [scientificlabs.co.uk]

A Technical Guide to the Solubility of 17:0-17:1-17:0 TG-d5 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of the deuterated triglyceride 17:0-17:1-17:0 TG-d5. Given the limited availability of specific quantitative solubility data for this isotopically labeled compound, this document extrapolates information from structurally similar non-deuterated triglycerides. The principles of lipid solubility, detailed experimental protocols for determining solubility, and logical workflows are presented to empower researchers in their handling and application of this and similar lipid molecules.

Core Concepts in Triglyceride Solubility

The solubility of a triglyceride is primarily governed by its molecular structure, specifically the length and degree of saturation of its fatty acid chains, and the polarity of the solvent. The principle of "like dissolves like" is fundamental. Triglycerides, being largely nonpolar due to their long hydrocarbon chains, exhibit greater solubility in nonpolar organic solvents. Conversely, their solubility is limited in highly polar solvents. The presence of a double bond in the 17:1 fatty acid chain introduces a slight increase in polarity and can influence crystal lattice packing, potentially increasing solubility compared to its fully saturated counterpart, triheptadecanoin (B54981) (17:0-17:0-17:0 TG). The d5 labeling on the glycerol (B35011) backbone is not expected to significantly alter its solubility properties compared to the non-deuterated analog.

Quantitative Solubility Data

Solvent	Chemical Class	Polarity	Representative Solubility of Long-Chain Triglycerides
Chloroform	Halogenated Hydrocarbon	Nonpolar	Soluble to Freely Soluble
Hexane	Alkane	Nonpolar	Soluble
Toluene	Aromatic Hydrocarbon	Nonpolar	Soluble
Diethyl Ether	Ether	Slightly Polar	Soluble
Acetone	Ketone	Polar Aprotic	Sparingly Soluble to Slightly Soluble
Ethanol	Alcohol	Polar Protic	Sparingly Soluble to Slightly Soluble
Methanol	Alcohol	Polar Protic	Sparingly Soluble to Insoluble
Dimethyl Sulfoxide (DMSO)	Sulfoxide	Polar Aprotic	Sparingly Soluble

Note: "Freely Soluble" generally implies >100 mg/mL, "Soluble" 10-100 mg/mL, "Slightly Soluble" 1-10 mg/mL, and "Sparingly Soluble" or "Insoluble" <1 mg/mL. The exact solubility can be temperature-dependent.

Experimental Protocol for Determining Triglyceride Solubility

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound in a specific solvent. The following protocol provides a detailed methodology for its implementation.

1. Materials and Equipment:

• 17:0-17:1-17:0 TG-d5

• Selected organic solvents (analytical grade)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (Teflon, 0.22 µm)

• Autosampler vials

• High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS) or Gas Chromatography (GC) system for quantification

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 17:0-17:1-17:0 TG-d5 to a series of glass vials. The excess solid should be visually apparent.

  • Add a known volume of the desired organic solvent to each vial.

  • Tightly cap the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Shake the vials for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After the equilibration period, allow the vials to stand undisturbed for at least 2 hours to permit the settling of excess solid.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Filter the sample through a 0.22 µm syringe filter into a clean autosampler vial to remove any undissolved microparticles. This step is critical to prevent artificially high solubility readings.

• Quantification:

  • Prepare a series of calibration standards of 17:0-17:1-17:0 TG-d5 of known concentrations in the same solvent.

  • Analyze both the filtered sample and the calibration standards using a suitable analytical method (e.g., HPLC-MS or GC).

  • Construct a calibration curve by plotting the instrument response versus the concentration of the standards.

  • Determine the concentration of 17:0-17:1-17:0 TG-d5 in the filtered sample by interpolating its response on the calibration curve. This concentration represents the solubility of the triglyceride in the tested solvent at the specified temperature.

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in solubility determination and the underlying principles, the following diagrams are provided.

Caption: Experimental workflow for determining triglyceride solubility.

Caption: Principle of triglyceride solubility in organic solvents.

A Technical Guide to the Storage and Stability of Deuterated Lipid Standards

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the critical aspects of storing and handling deuterated lipid standards to ensure their stability and integrity for accurate and reproducible results in research and development. The guide covers recommended storage conditions, factors influencing stability, detailed experimental protocols for stability assessment, and relevant biochemical pathways.

Core Principles of Deuterated Lipid Standard Stability

Deuterated lipid standards are indispensable tools in lipidomics, serving as internal standards for precise quantification of endogenous lipids by mass spectrometry.[1] Their structural similarity to the target analytes allows them to mimic the behavior of the analyte during sample preparation and analysis, correcting for variations in extraction efficiency and instrument response.[1][2] However, the stability of these standards is paramount, as any degradation can lead to inaccurate quantification. The primary factors affecting the stability of deuterated lipid standards are oxidation, hydrolysis, and isotopic back-exchange.

Oxidation: Unsaturated deuterated lipids are particularly susceptible to oxidation at their double bonds, a process initiated by reactive oxygen species.[3] This can alter the mass of the standard and compromise its utility. Deuteration at bis-allylic positions can slow down lipid peroxidation due to the kinetic isotope effect, where the heavier deuterium (B1214612) atom forms a stronger bond with carbon, making it more resistant to cleavage.

Hydrolysis: The ester linkages in many lipids are prone to hydrolysis, especially in the presence of moisture.[3] Unsaturated lipids are often hygroscopic, meaning they readily absorb moisture from the atmosphere, which can accelerate their degradation.[3][4]

Isotopic Back-Exchange: This phenomenon involves the replacement of deuterium atoms on the standard with hydrogen atoms from the surrounding environment, such as protic solvents (e.g., water, methanol).[5] This exchange alters the mass of the internal standard, leading to its underestimation and a subsequent overestimation of the target analyte's concentration. The stability of the deuterium label is highly dependent on its position within the molecule, with labels on heteroatoms (-OH, -NH, -COOH) being the most labile.[5]

Recommended Storage and Handling Conditions

Proper storage and handling are crucial for maintaining the long-term stability of deuterated lipid standards. The following table summarizes the recommended conditions based on the physical form and saturation of the lipid.

Form	Lipid Type	Recommended Temperature	Container	Key Handling and Storage Notes
Powder	Saturated	≤ -16°C	Glass vial with Teflon-lined cap	Stable as a dry powder. Allow the entire container to warm to room temperature before opening to prevent condensation.[3][4]
Powder	Unsaturated	Not Recommended	Not Applicable	Highly hygroscopic and prone to oxidation. Should be promptly dissolved in a suitable organic solvent upon receipt.[3][4]
Organic Solution	All Types	-20°C ± 4°C	Glass vial with Teflon-lined cap	Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[3][4] Avoid using plastic containers as plasticizers can leach into the solvent.[4] Do not store organic solutions below -30°C unless in a sealed glass ampoule to prevent solvent freezing and precipitation of the lipid.[4]
Aqueous Suspension	All Types	Not Recommended for Long-Term Storage	Plastic or Glass	Prone to hydrolysis over time.[4]

General Handling Practices:

• Avoid Repeated Freeze-Thaw Cycles: Aliquot standards into single-use vials to minimize temperature fluctuations.[5]

• Use Appropriate Solvents: For reconstitution and dilution, use high-purity, anhydrous aprotic solvents like chloroform, acetonitrile, or isopropanol (B130326) whenever possible to minimize hydrolysis and isotopic back-exchange.[5]

• Protect from Light: Store standards in amber vials or in the dark to prevent light-induced degradation.[6]

• Use Inert Transfer Tools: When handling organic solutions, use glass or stainless steel pipettes and syringes to avoid contamination from plastics.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the handling and stability testing of deuterated lipid standards.

Protocol for Reconstitution of a Powdered Deuterated Lipid Standard

Objective: To properly dissolve a powdered deuterated lipid standard to create a stable stock solution.

Materials:

• Deuterated lipid standard (powder) in its original vial

• High-purity, anhydrous organic solvent (e.g., chloroform, methanol, or a mixture as recommended by the supplier)

• Glass syringe or pipette

• Clean glass vial with a Teflon-lined cap

• Vortex mixer and/or sonicator

Procedure:

• Equilibrate to Room Temperature: Before opening, allow the vial containing the powdered standard to warm completely to room temperature. This is a critical step to prevent condensation of atmospheric moisture onto the cold powder.[3]

• Solvent Addition: Using a glass syringe or pipette, add the calculated volume of the appropriate organic solvent to the vial to achieve the desired stock solution concentration.

• Dissolution: Tightly cap the vial and vortex gently. If necessary, sonicate the vial in a water bath for short intervals to aid dissolution. Visually inspect the solution to ensure all material has dissolved and no particulates are present. Be cautious with sonication for unsaturated lipids as it can generate heat and promote degradation.[4]

• Transfer and Storage: If the original vial is not suitable for long-term storage, transfer the solution to a clean glass vial with a Teflon-lined cap.

• Inert Atmosphere: For unsaturated lipids, it is highly recommended to flush the headspace of the vial with an inert gas like argon or nitrogen before sealing.

• Storage: Store the stock solution at -20°C ± 4°C.[4]

Protocol for Assessing the Stability of a Deuterated Internal Standard

Objective: To evaluate the stability of a deuterated internal standard under various conditions to determine its shelf-life and identify potential degradation.

Materials:

• Deuterated internal standard (D-IS) stock solution

• High-purity organic solvents (e.g., chloroform, methanol, acetonitrile)

• Incubators or water baths set to various temperatures (e.g., 4°C, 25°C, 37°C)

• Amber glass vials with Teflon-lined caps

• LC-MS/MS system

Procedure:

• Sample Preparation: Prepare solutions of the D-IS in the organic solvent(s) of interest at a known concentration.

• Condition Setup: Aliquot the D-IS solutions into separate amber glass vials for each test condition (e.g., different solvents, different temperatures). Prepare a control set of vials to be stored at -80°C, which will serve as the baseline (T=0).

• Incubation: Place the sets of samples for incubation at the different temperatures. Protect all samples from light.

• Time Point Collection: At specified time points (e.g., 0, 1, 4, 8, 24 hours, and then weekly or monthly for long-term studies), remove one vial from each condition for analysis.

• Analysis: Analyze the samples immediately by a validated LC-MS/MS method. Monitor the peak area of the deuterated standard. For assessing isotopic back-exchange, also monitor the signal for the corresponding non-deuterated analyte.[5]

• Data Analysis: Compare the peak area of the D-IS at each time point to the T=0 sample. A significant decrease in the D-IS signal indicates degradation. An increase in the signal of the non-deuterated analyte suggests isotopic back-exchange.[5] Generally, the concentration of the standard in the test samples should remain within ±15% of the baseline sample for the standard to be considered stable.[5]

Visualizing Key Processes and Workflows

The following diagrams, generated using Graphviz, illustrate important pathways and workflows relevant to the use of deuterated lipid standards.

Lipid Peroxidation Signaling Pathway

Lipid peroxidation is a major degradation pathway for unsaturated lipids. This signaling cascade generates reactive species that can lead to cellular damage. Deuterated polyunsaturated fatty acids can interrupt this chain reaction.

Lipid Peroxidation Chain Reaction

Experimental Workflow for Lipidomics Analysis Using Deuterated Standards

This diagram outlines the typical steps involved in a lipidomics experiment, highlighting the crucial point at which deuterated internal standards are introduced.

Targeted Lipidomics Workflow

Logical Relationship of Factors Affecting Deuterated Lipid Stability

This diagram illustrates the interplay of various factors that can lead to the degradation of deuterated lipid standards.

Factors Influencing Stability

Conclusion

The accuracy of quantitative lipidomics is heavily reliant on the stability of the deuterated internal standards used. By adhering to the stringent storage and handling protocols outlined in this guide, researchers can minimize the risks of degradation through oxidation, hydrolysis, and isotopic back-exchange. Implementing routine stability testing for standards, especially those stored for extended periods or under new conditions, is a critical component of quality control in any analytical laboratory. The provided workflows and diagrams serve as a practical reference for scientists and professionals in the field to ensure the integrity of their standards and the reliability of their experimental data.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. Thermodynamic elucidation of structural stability of deuterated biological molecules: deuterated phospholipid vesicles in H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]

Technical Guide: 17:0-17:1-17:0 TG-d5 as an Internal Standard for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 17:0-17:1-17:0 TG-d5, a deuterated triglyceride, and its application as an internal standard in mass spectrometry-based lipidomics. This document outlines its chemical properties, provides a detailed experimental protocol for its use in quantifying triglycerides in biological samples, and includes a visual representation of the experimental workflow.

Core Compound Information

17:0-17:1-17:0 TG-d5, also known as 1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol, is a synthetic, deuterated triacylglycerol. Its defining characteristic is the presence of five deuterium (B1214612) atoms on the glycerol (B35011) backbone, which results in a distinct mass shift compared to its endogenous, non-deuterated counterparts. This mass difference is fundamental to its role as an internal standard, allowing for precise and accurate quantification of triglycerides in complex biological matrices by mass spectrometry.

Supplier Information

Several reputable suppliers provide 17:0-17:1-17:0 TG-d5 for research purposes. These include:

• Avanti Polar Lipids (distributed by Sigma-Aldrich/Merck): A primary manufacturer of high-purity lipids.[1][2]

• Fisher Scientific: A distributor of scientific products, including those from Avanti Polar Lipids.[3]

• MedChemExpress: A supplier of research chemicals and bioactive compounds.[4]

Quantitative Data Summary

The following table summarizes the key quantitative and physical data for 17:0-17:1-17:0 TG-d5.

Property	Value	Source
Chemical Name	1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol	[2]
Synonyms	TG(17:0/17:1/17:0) (d5), 17:0-17:1-17:0 D5 TG	[5]
CAS Number	958760-74-2	[1]
Molecular Formula	C₅₄H₉₇D₅O₆	[1]
Molecular Weight	852.41 g/mol	[1]
Exact Mass	851.79902470 Da	[5]
Purity	>99% (TLC)	[1]
Form	Powder	[1]
Storage Temperature	-20°C	[1]

Experimental Protocol: Quantification of Triglycerides in Biological Samples

The following protocol is a representative method for the use of 17:0-17:1-17:0 TG-d5 as an internal standard for the quantification of triglycerides in biological samples, such as plasma, tissue homogenates, or cell lysates. This protocol is synthesized from methodologies described in lipidomics research.[1][6]

1. Materials and Reagents:

• Biological sample (e.g., plasma, tissue homogenate)

• 17:0-17:1-17:0 TG-d5 internal standard solution (concentration to be optimized based on sample type and instrument sensitivity)

• Chloroform

• Methanol

• Water (LC-MS grade)

• Nitrogen gas for evaporation

• LC-MS grade solvents for mobile phases (e.g., acetonitrile, isopropanol, formic acid, ammonium (B1175870) formate)

2. Sample Preparation and Lipid Extraction (Folch Method):

• To a known amount of the biological sample (e.g., 100 µL of plasma), add the internal standard solution of 17:0-17:1-17:0 TG-d5. The amount of internal standard should be optimized to be within the linear range of the instrument's detector.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. The volume should be sufficient to create a single-phase solution (e.g., 3 mL for 100 µL of plasma).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Add 0.2 volumes of water (e.g., 0.6 mL) to the mixture to induce phase separation.

• Vortex again for 1 minute and then centrifuge at a low speed (e.g., 2000 x g) for 10 minutes to facilitate phase separation.

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

• Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas until a lipid film is formed.

• Reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of 9:1 methanol:chloroform).

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Use a suitable reversed-phase column (e.g., C18) for the separation of triglycerides.

  • Establish a gradient elution using mobile phases such as:

    • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate (B1220265) and 0.1% formic acid.

    • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • The gradient should be optimized to achieve good separation of the triglyceride species.

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

  • Use Multiple Reaction Monitoring (MRM) for targeted quantification.

  • Monitor the specific precursor-to-product ion transitions for the endogenous triglycerides of interest and for the 17:0-17:1-17:0 TG-d5 internal standard. The exact m/z values will depend on the adduct ion being monitored (e.g., [M+NH₄]⁺).

4. Data Analysis and Quantification:

• Integrate the peak areas for the endogenous triglycerides and the 17:0-17:1-17:0 TG-d5 internal standard.

• Calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard.

• Generate a calibration curve using known concentrations of non-deuterated triglyceride standards spiked with a constant amount of the internal standard.

• Determine the concentration of the endogenous triglycerides in the sample by interpolating their response ratios on the calibration curve.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for using 17:0-17:1-17:0 TG-d5 in a quantitative lipidomics experiment.

Caption: Experimental workflow for quantitative lipidomics using an internal standard.

This guide provides a foundational understanding of 17:0-17:1-17:0 TG-d5 and its application in quantitative lipidomics. For specific applications, further optimization of the experimental protocol may be necessary to achieve the desired sensitivity and accuracy.

References

• 1. mdpi.com [mdpi.com]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 17:0-17:1-17:0 TG-d5

This technical guide provides a comprehensive overview of the mass spectrometry fragmentation of the deuterated triglyceride 17:0-17:1-17:0 TG-d5. It is intended for researchers, scientists, and drug development professionals working in the field of lipidomics and mass spectrometry. This document details the expected fragmentation patterns, experimental protocols for its use as an internal standard, and quantitative data presentation.

Introduction

Triacylglycerols (TGs) are a major class of lipids that serve as the primary form of energy storage in eukaryotes. The complexity of the TG lipidome, with its vast number of molecular species differing in fatty acid composition and positional isomerism, presents a significant analytical challenge. Mass spectrometry (MS) coupled with liquid chromatography (LC) has become the technology of choice for the detailed analysis of TGs.[1] The use of stable isotope-labeled internal standards is crucial for accurate quantification in mass spectrometry-based lipidomics. The deuterated triglyceride 17:0-17:1-17:0 TG-d5, containing two heptadecanoic acids (17:0) and one heptadecenoic acid (17:1) with five deuterium (B1214612) atoms on the glycerol (B35011) backbone, is a commonly used internal standard for the quantification of TGs in biological samples.[2][3] Its odd-chain fatty acids make it ideal, as they are typically low in abundance in most biological systems.

Mass Spectrometry Fragmentation of Triacylglycerols

The fragmentation of TGs in mass spectrometry is highly dependent on the ionization method and the type of adduct formed. Common adducts in positive ion mode include ammonium (B1175870) ([M+NH4]+), sodium ([M+Na]+), and lithium ([M+Li]+).[4] The most common fragmentation pathway for TG ammonium adducts involves the neutral loss of a fatty acid, resulting in a diacylglycerol-like fragment ion.

For 17:0-17:1-17:0 TG-d5, the precursor ion will be the ammonium adduct of the molecule. Upon collision-induced dissociation (CID), the molecule will lose one of its fatty acid chains. Since it contains two 17:0 fatty acids and one 17:1 fatty acid, two characteristic neutral losses will be observed. The five deuterium atoms on the glycerol backbone increase the mass of the precursor and fragment ions by 5 Da, allowing it to be distinguished from endogenous TGs.

Expected Fragmentation Pattern

The expected fragmentation of [17:0-17:1-17:0 TG-d5 + NH4]+ will result in the following product ions:

• Neutral loss of heptadecanoic acid (17:0): This will result in a fragment ion corresponding to the remaining d5-glycerol backbone with one 17:0 and one 17:1 fatty acid attached.

• Neutral loss of heptadecenoic acid (17:1): This will result in a fragment ion corresponding to the remaining d5-glycerol backbone with two 17:0 fatty acids attached.

The following diagram illustrates the fragmentation pathway:

Fragmentation of [TG(17:0/17:1/17:0)-d5 + NH4]+

Quantitative Data

The following table summarizes the theoretical exact masses of the precursor and expected major fragment ions of 17:0-17:1-17:0 TG-d5. These values are critical for setting up targeted mass spectrometry experiments, such as multiple reaction monitoring (MRM).

Ion Description	Chemical Formula	Theoretical m/z
Precursor Ion
[TG(17:0/17:1/17:0)-d5 + NH4]+	C54H102D5NO6	889.8648
Product Ions (from CID)
[DAG(17:0/17:1)-d5 + H]+	C37H68D5O5	618.5773
[DAG(17:0/17:0)-d5 + H]+	C37H70D5O5	620.5930

Experimental Protocols

The following is a generalized protocol for the analysis of triacylglycerols in a biological matrix using 17:0-17:1-17:0 TG-d5 as an internal standard.

Sample Preparation and Lipid Extraction

A modified Bligh and Dyer or a methyl-tert-butyl ether (MTBE) extraction method is commonly employed for the extraction of lipids from biological samples such as plasma, cells, or tissues.[5][6]

Materials:

• Biological sample (e.g., 10 µL plasma)

• Internal standard solution (17:0-17:1-17:0 TG-d5 in methanol (B129727)/chloroform)

• Methanol (MeOH), cold

• Methyl-tert-butyl ether (MTBE), cold

• LC-MS grade water

• Vortex mixer

• Centrifuge

Protocol:

• To the biological sample, add a known amount of the 17:0-17:1-17:0 TG-d5 internal standard solution.

• Add cold methanol and vortex thoroughly.

• Add cold MTBE, vortex, and shake at 4°C.

• Induce phase separation by adding LC-MS grade water and vortexing.

• Centrifuge to separate the aqueous and organic layers.

• Carefully collect the upper organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., methanol/toluene 9:1, v/v).[2]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Reversed-phase liquid chromatography is typically used for the separation of TG species.

LC Conditions:

• Column: A C18 or C8 reversed-phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm).

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient: A linear gradient from a lower to a higher concentration of mobile phase B is used to elute the TGs.

MS Conditions:

• Ionization Mode: Positive electrospray ionization (ESI+).

• Acquisition Mode: For quantitative analysis, Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer is highly specific and sensitive. For qualitative and untargeted analysis, full scan with data-dependent or data-independent MS/MS can be used on a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• MRM Transitions for 17:0-17:1-17:0 TG-d5:

  • Q1: 889.9 m/z → Q3: 618.6 m/z (Neutral loss of 17:0)

  • Q1: 889.9 m/z → Q3: 620.6 m/z (Neutral loss of 17:1)

The following diagram illustrates the general experimental workflow:

Lipidomics workflow using a deuterated internal standard.

Conclusion

The deuterated triglyceride 17:0-17:1-17:0 TG-d5 is an essential tool for the accurate quantification of triacylglycerols in complex biological samples by mass spectrometry. Understanding its fragmentation pattern is key to developing robust and reliable analytical methods. This guide provides the foundational knowledge for researchers to effectively utilize this internal standard in their lipidomics workflows. By following the detailed experimental protocols and utilizing the provided quantitative data, scientists can achieve high-quality, reproducible results in their studies of TG metabolism and its role in health and disease.

References

• 1. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. agilent.com [agilent.com]
• 4. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]

theoretical mass of 17:0-17:1-17:0 TG-d5

An In-depth Technical Guide on the Theoretical Mass of 17:0-17:1-17:0 TG-d5

This guide provides a detailed breakdown of the theoretical mass calculation for the deuterated triglyceride 17:0-17:1-17:0 TG-d5. It is intended for researchers, scientists, and professionals in drug development who utilize lipid standards in their analytical workflows.

Introduction to 17:0-17:1-17:0 TG-d5

17:0-17:1-17:0 TG-d5, also known by its systematic name 1,3-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol-d5, is a synthetic triglyceride containing two heptadecanoic acid (17:0) chains, one heptadecenoic acid (17:1) chain, and a glycerol (B35011) backbone labeled with five deuterium (B1214612) atoms. This internal standard is crucial for accurate quantification of triglycerides in complex biological samples using mass spectrometry-based lipidomics. The precise knowledge of its theoretical mass is fundamental for instrument calibration and data analysis.

Molecular Composition

The first step in determining the theoretical mass is to establish the precise molecular formula. Based on its structure, the molecular formula for 17:0-17:1-17:0 TG-d5 has been identified as:

C₅₄H₉₇D₅O₆ [1][2][3][4][5]

This formula indicates the molecule is composed of 54 carbon atoms, 97 hydrogen atoms, 5 deuterium atoms, and 6 oxygen atoms.

Theoretical Mass Calculation

The theoretical mass can be expressed in two primary ways: the average molecular weight (based on the natural abundance of isotopes) and the monoisotopic mass (based on the mass of the most abundant isotope for each element). The monoisotopic mass is particularly critical for high-resolution mass spectrometry.

Atomic Mass Data

The calculation relies on the atomic masses of the constituent elements. The table below summarizes the standard atomic weights (for average mass) and monoisotopic masses used in the calculations.

Element	Symbol	Standard Atomic Weight (amu)	Most Abundant Isotope	Monoisotopic Mass (Da)
Carbon	C	12.011[6][7]	¹²C	12.000000
Hydrogen	H	1.008[8][9][10]	¹H	1.007825
Deuterium	D	2.014[11][12][13][14]	²H	2.014102
Oxygen	O	15.999[15][16][17][18][19]	¹⁶O	15.994915

Calculation Methodology

The theoretical mass is calculated by summing the masses of all atoms in the molecular formula.

Average Molecular Weight Calculation: (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic Weight of H) + (Number of D atoms × Atomic Weight of D) + (Number of O atoms × Atomic Weight of O)

Monoisotopic Mass (Exact Mass) Calculation: (Number of C atoms × Monoisotopic Mass of ¹²C) + (Number of H atoms × Monoisotopic Mass of ¹H) + (Number of D atoms × Monoisotopic Mass of ²H) + (Number of O atoms × Monoisotopic Mass of ¹⁶O)

The workflow for determining the monoisotopic mass is illustrated in the diagram below.

Workflow for Monoisotopic Mass Calculation.

Calculated Theoretical Mass

The calculated values for both the average molecular weight and the monoisotopic mass are presented below. These values align with those provided by commercial suppliers of this lipid standard.

Mass Type	Calculated Value (Da)	Reported Value (Da)
Average Molecular Weight	852.434	852.415[1][2][3]
Monoisotopic Mass (Exact Mass)	851.7990	851.799[1][2]

The slight discrepancy between the calculated average molecular weight and the reported value is attributable to the use of standard atomic weights versus a more precise weighted average of all naturally occurring isotopes. For mass spectrometry applications, the monoisotopic mass is the more relevant and accurate value to use for precursor ion identification and quantification.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. 17:0-17:1-17:0 D5 TG/1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol - 产品中心 - 科邦兴业（北京）科技有限公司1 [kbxy.com.cn]
• 3. Avanti Polar Lipids 17:0-17:1-17:0 D5 TG, 958760-74-2, MFCD22416552, powder | Fisher Scientific [fishersci.com]
• 4. 17:0-17:1-17:0 D5 TG powder Avanti Polar Lipids [sigmaaldrich.com]
• 5. 17:0-17:1-17:0 D5 TG powder Avanti Polar Lipids [sigmaaldrich.com]
• 6. westfield.ma.edu [westfield.ma.edu]
• 7. #6 - Carbon - C [hobart.k12.in.us]
• 8. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]
• 9. quora.com [quora.com]
• 10. #1 - Hydrogen - H [hobart.k12.in.us]
• 11. Deuterium - Wikipedia [en.wikipedia.org]
• 12. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]
• 13. What is the atomic mass in hydrogen class 11 chemistry CBSE [vedantu.com]
• 14. byjus.com [byjus.com]
• 15. Oxygen - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 16. quora.com [quora.com]
• 17. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]
• 18. Oxygen - Wikipedia [en.wikipedia.org]
• 19. #8 - Oxygen - O [hobart.k12.in.us]

Technical Guide: Isotopic Purity of 17:0-17:1-17:0 TG-d5 for Quantitative Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals utilizing stable isotope-labeled internal standards for quantitative lipidomics.

Introduction

The precise quantification of lipids by mass spectrometry is fundamental to numerous areas of research, from biomarker discovery to drug development. A cornerstone of accurate quantification is the use of stable isotope-labeled internal standards (SIL-IS). 1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol (17:0-17:1-17:0 TG-d5) is a widely used SIL-IS for the analysis of triglycerides (TGs). Its chemical structure, featuring fatty acids of defined chain length and a deuterated glycerol (B35011) backbone, allows it to mimic the behavior of endogenous TGs during sample extraction and ionization, while its mass shift ensures it can be distinguished from the analytes of interest.

The utility of a SIL-IS is directly dependent on its isotopic purity. Isotopic purity refers to the extent to which the intended isotope (in this case, deuterium) has been incorporated into the molecule and the relative abundance of molecules with fewer than the desired number of isotopic labels (isotopologues). A high and well-characterized isotopic purity is critical for minimizing cross-talk with the unlabeled analyte signal and ensuring the accuracy of quantitative data. This guide provides an in-depth overview of the isotopic purity of 17:0-17:1-17:0 TG-d5, including typical specifications and a detailed protocol for its verification.

Quantitative Data on Isotopic Purity

While a definitive Certificate of Analysis detailing the isotopic distribution of every manufactured batch of 17:0-17:1-17:0 TG-d5 is not always publicly accessible, manufacturers of high-purity deuterated standards provide stringent quality control. The data presented below is a representative summary of the isotopic purity specifications for a high-quality batch of this internal standard, based on typical industry standards for such compounds. The primary component is the fully deuterated d5 species, with minor contributions from less-deuterated isotopologues.

Table 1: Representative Isotopic Purity of 17:0-17:1-17:0 TG-d5

Isotopologue	Description	Expected Relative Abundance (%)
d5	Intended deuterated species (C₅₄H₉₇D₅O₆)	≥ 98%
d4	Species with four deuterium (B1214612) atoms	≤ 2%
d3	Species with three deuterium atoms	≤ 0.5%
d2	Species with two deuterium atoms	≤ 0.1%
d1	Species with one deuterium atom	Trace
d0	Fully protiated species (unlabeled)	≤ 0.1%

Note: The values in this table are illustrative of a high-purity standard. Actual distributions may vary slightly between batches and manufacturers. Researchers should always refer to the Certificate of Analysis provided with their specific lot of the standard.

Experimental Protocol for Isotopic Purity Determination

Verifying the isotopic purity of 17:0-17:1-17:0 TG-d5 is crucial for validating its use in quantitative assays. The gold-standard technique for this determination is Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS).

Objective

To determine the relative abundance of each isotopologue (d0 to d5) of 17:0-17:1-17:0 TG-d5 using LC-HRMS.

Materials and Reagents

• 17:0-17:1-17:0 TG-d5 standard

• LC-MS grade isopropanol, acetonitrile, and water

• LC-MS grade ammonium (B1175870) formate

• Glass vials with PTFE-lined caps

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• High-Resolution Mass Spectrometer (e.g., Quadrupole Time-of-Flight (Q-TOF) or Orbitrap).

Sample Preparation

• Prepare a stock solution of 17:0-17:1-17:0 TG-d5 at 1 mg/mL in a suitable organic solvent (e.g., chloroform (B151607) or methanol:isopropanol 1:1 v/v).

• From the stock solution, prepare a working solution at a concentration of 1-10 µg/mL in the initial mobile phase solvent (e.g., 60:40 acetonitrile:water). This concentration should be optimized to provide a strong signal without causing detector saturation.

LC-HRMS Method

A reversed-phase liquid chromatography method is typically employed to separate the triglyceride from any potential impurities before it enters the mass spectrometer.

• LC Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate.

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Ramp to 99% B

  • 12-15 min: Hold at 99% B

  • 15.1-18 min: Return to 30% B for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 55 °C.

• Mass Spectrometer Settings (Positive Ion Mode):

  • Ionization Source: Electrospray Ionization (ESI).

  • Scan Mode: Full Scan (MS1).

  • Mass Range: m/z 800-950 (centered around the [M+NH₄]⁺ adduct).

  • Resolution: > 60,000 FWHM.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Gas Temperature: 350 °C.

Data Analysis

• Identify the Analyte Peak: Integrate the chromatographic peak corresponding to 17:0-17:1-17:0 TG-d5.

• Extract the Mass Spectrum: Obtain the high-resolution mass spectrum across the integrated chromatographic peak. The most abundant ion will likely be the ammonium adduct, [M+NH₄]⁺, with an expected m/z of approximately 869.8 for the d5 isotopologue.

• Identify Isotopologue Peaks: Within the mass spectrum, identify the peaks corresponding to the [M+NH₄]⁺ adducts of each isotopologue (d0 to d5). The high resolution of the instrument is critical to separate these peaks from the natural abundance ¹³C isotope peaks.

  • d5: ~869.8 m/z

  • d4: ~868.8 m/z

  • d3: ~867.8 m/z

  • d2: ~866.8 m/z

  • d1: ~865.8 m/z

  • d0: ~864.8 m/z

• Calculate Relative Abundance: Extract the ion intensity (peak height or area) for each isotopologue peak. Calculate the percentage of each by dividing its intensity by the sum of the intensities of all isotopologues and multiplying by 100.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the determination of isotopic purity for 17:0-17:1-17:0 TG-d5.

Caption: Workflow for isotopic purity analysis of TG-d5 standard.

Conclusion

The triglyceride internal standard 17:0-17:1-17:0 TG-d5 is an essential tool for accurate lipid quantification. Understanding and verifying its isotopic purity is a critical component of method validation for any research professional. While manufacturers provide products with high isotopic enrichment, typically exceeding 98% for the target d5 species, it is best practice for laboratories to have the capability to verify these specifications. The LC-HRMS protocol detailed in this guide provides a robust framework for researchers to confirm the isotopic distribution of their internal standards, thereby ensuring the highest level of confidence in their quantitative results.

Protocols & Analytical Methods

Application Notes: Quantification of Triglycerides using 17:0-17:1-17:0 TG-d5 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycerides (TGs) are the primary form of energy storage in animals and their levels are critical indicators of metabolic health.[1] Aberrant TG metabolism is closely linked to prevalent conditions such as obesity, type 2 diabetes, and cardiovascular disease. Accurate quantification of specific triglyceride species is therefore paramount in both basic research and clinical drug development to understand disease mechanisms and evaluate therapeutic interventions.

This application note provides a detailed protocol for the sensitive and specific quantification of triglycerides in biological matrices, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method employs a deuterated internal standard, 1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol (17:0-17:1-17:0 TG-d5), to ensure high accuracy and precision by correcting for variations in sample preparation and instrument response.[2][3]

Principle of the Method

The methodology involves the extraction of lipids from a biological sample following the addition of a known amount of the 17:0-17:1-17:0 TG-d5 internal standard. The extracted lipids are then separated using reversed-phase liquid chromatography. The triglycerides are detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by calculating the peak area ratio of the target triglyceride analyte to the internal standard and comparing this to a calibration curve prepared with known concentrations of a representative triglyceride standard.[3][4]

Experimental Protocols

Materials and Reagents

• 17:0-17:1-17:0 TG-d5 internal standard (Avanti Polar Lipids or equivalent)[2][3]

• Triglyceride standards for calibration curve (e.g., Tripalmitin, Triolein)

• LC-MS grade methanol (B129727), methyl-tert-butyl ether (MTBE), acetonitrile, isopropanol, and water

• Ammonium (B1175870) formate

• Pooled human plasma (or other relevant biological matrix)

• 1.5 mL microcentrifuge tubes

• Autosampler vials

Sample Preparation: Lipid Extraction

This protocol is adapted from a widely used method for lipid extraction from plasma.[2][4]

• Sample Aliquoting: Thaw plasma samples on ice. Aliquot 10 µL of plasma into a 1.5 mL microcentrifuge tube.[2]

• Internal Standard Spiking: Prepare a stock solution of 17:0-17:1-17:0 TG-d5 in a suitable organic solvent (e.g., methanol/chloroform). A working internal standard solution can be prepared at a concentration of 250 µg/mL in methanol.[5] Add 225 µL of cold methanol containing the internal standard to the plasma sample.[2]

• Vortexing: Vortex the mixture vigorously for 10 seconds.[2]

• Addition of MTBE: Add 750 µL of cold MTBE to the mixture.[2][4]

• Shaking: Vortex for another 10 seconds and then shake at 4 °C for 5-10 minutes.[4]

• Phase Separation: Induce phase separation by adding 188 µL of LC-MS grade water. Vortex briefly.[2][4]

• Centrifugation: Centrifuge the samples at 14,000 rpm for 5 minutes to achieve clear separation of the aqueous and organic layers.[2][4]

• Collection of Organic Layer: Carefully transfer 200 µL of the upper organic layer, which contains the lipids, to a new microcentrifuge tube.[2][4]

• Drying: Evaporate the solvent to complete dryness using a centrifugal evaporator or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 150 µL of a methanol/toluene (9:1, v/v) mixture or a solvent compatible with the initial LC mobile phase.[4] Vortex and centrifuge the reconstituted sample before transferring it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters. Instrument-specific optimization is recommended.

• Liquid Chromatography (LC) System: A UPLC or HPLC system capable of binary gradient elution.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size) is commonly used.[6]

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate.[6][7]

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate.[6][7]

• LC Gradient: A representative gradient is as follows:[7]

  • 0–2 min: 20–30% B

  • 2–4 min: 30–60% B

  • 4–9 min: 60–85% B

  • 9–14 min: 85–90% B

  • 14–15.5 min: 90–95% B

  • 15.5–17.3 min: Hold at 95% B

  • 17.3–17.5 min: 95–20% B

  • 17.5–20 min: Hold at 20% B

• Flow Rate: 0.35 mL/min.[7]

• Column Temperature: 45 °C.[7]

• Injection Volume: 2 µL.[7]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.[7]

• MRM Transitions: For triglycerides, the ammonium adduct ([M+NH4]+) is typically monitored as the precursor ion. The product ions are generated from the neutral loss of one of the fatty acid chains.[8]

  • 17:0-17:1-17:0 TG-d5 (Internal Standard):

    • Precursor Ion (m/z): 869.8 [M+NH4]+ (Calculated)

    • Product Ions (m/z): Neutral loss of heptadecanoic acid (17:0) or heptadecenoic acid (17:1).

  • Target Triglycerides: The precursor and product ions for each target triglyceride will need to be determined based on their specific fatty acid composition.

Data Presentation and Quantitative Analysis

Calibration Curve and Quantification

A calibration curve should be prepared by spiking known concentrations of a representative triglyceride standard into the same biological matrix as the samples. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the standard. The concentration of the target triglycerides in the samples is then determined from this calibration curve.

Method Performance

The performance of the method should be validated to ensure reliability. The following table summarizes typical performance characteristics for LC-MS/MS-based triglyceride quantification.

Parameter	Typical Value	Reference
Linearity (r²)	> 0.99	[6]
Lower Limit of Quantification (LLOQ)	11.1 µg/mL	[9]
Limit of Detection (LOD)	3.3 µg/mL	[9]
Precision (CV%)	< 15%	[6]
Accuracy (% Recovery)	85-115%	[6]

Visualizations

Experimental Workflow

Caption: Workflow for triglyceride quantification.

Triglyceride Metabolism Signaling Pathway

Caption: Regulation of triglyceride metabolism.

References

• 1. Triglyceride Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. Lipid Metabolism | Anatomy and Physiology II [courses.lumenlearning.com]
• 5. researchgate.net [researchgate.net]
• 6. Serum Lipidomics Profiling using LC-MS and High Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: 17:0-17:1-17:0 TG-d5 as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate and precise quantification of lipid species is paramount for understanding biological processes, identifying disease biomarkers, and developing novel therapeutics. The complexity of the lipidome and the variability inherent in analytical workflows, from sample preparation to mass spectrometry analysis, necessitate the use of internal standards. An ideal internal standard should mimic the physicochemical properties of the analytes of interest, be absent in the endogenous sample, and be distinguishable by the analytical instrumentation. 17:0-17:1-17:0 TG-d5, a deuterated odd-chain triglyceride, has emerged as a valuable tool in mass spectrometry-based lipidomics, addressing these critical requirements.

This document provides detailed application notes and protocols for the effective use of 17:0-17:1-17:0 TG-d5 as an internal standard for the quantification of triglycerides and other lipid classes.

Principle and Rationale

The use of 17:0-17:1-17:0 TG-d5 as an internal standard is based on two key principles: the "odd-chain" strategy and stable isotope labeling.

• Odd-Chain Strategy: Triglycerides in most biological systems are composed of even-chain fatty acids. Odd-chain fatty acids, such as heptadecanoic acid (17:0) and heptadecenoic acid (17:1), are present at very low endogenous levels in many sample types.[1] This minimizes the risk of interference from naturally occurring lipids, ensuring that the detected signal originates from the spiked internal standard.

• Stable Isotope Labeling: The incorporation of five deuterium (B1214612) (d5) atoms into the glycerol (B35011) backbone of the triglyceride provides a mass shift that allows for its clear differentiation from endogenous, non-labeled lipids by the mass spectrometer.[2][3] Since deuterium is a stable isotope, 17:0-17:1-17:0 TG-d5 is chemically identical to its non-labeled counterpart, ensuring it behaves similarly during extraction, chromatography, and ionization. This co-elution and similar ionization response are crucial for correcting analytical variability.[4]

The combination of these features makes 17:0-17:1-17:0 TG-d5 a robust internal standard for the accurate quantification of a wide range of triglyceride species.

Logical Framework for Using a Deuterated Odd-Chain Triglyceride Internal Standard```dot

Caption: General experimental workflow for lipidomics using an internal standard.

Conclusion

17:0-17:1-17:0 TG-d5 is a highly effective internal standard for the quantitative analysis of triglycerides in complex biological matrices. Its odd-chain fatty acid composition and stable isotope labeling provide the necessary characteristics for robust and reliable lipidomics research. The detailed protocols and application notes provided herein serve as a comprehensive guide for researchers, scientists, and drug development professionals to implement this internal standard in their analytical workflows, ultimately leading to more accurate and reproducible data in the study of the lipidome.

References

• 1. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 2. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. GraphViz Examples and Tutorial [graphs.grevian.org]
• 4. mdpi.com [mdpi.com]

Application Note and Protocol: Quantitative Analysis of 17:0-17:1-17:0 TG-d5 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the sensitive and specific quantification of the deuterated triglyceride internal standard 17:0-17:1-17:0 TG-d5 in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The methodology outlined here is crucial for the accurate quantification of endogenous triglycerides in lipidomic studies and clinical research, where stable isotope-labeled internal standards are essential for correcting matrix effects and variations in sample processing. This protocol covers sample preparation, chromatographic separation, mass spectrometric detection, and data analysis, presented in a format suitable for researchers, scientists, and drug development professionals.

Introduction

Triglycerides (TGs) are a major class of lipids that function as energy storage molecules and have been implicated in various metabolic diseases.[1][2] Accurate quantification of specific TG species is critical for understanding their physiological roles and for biomarker discovery. LC-MS/MS has emerged as a powerful technique for the analysis of intact triglyceride species due to its high sensitivity, specificity, and ability to handle non-volatile molecules without derivatization.[2] The use of stable isotope-labeled internal standards, such as 17:0-17:1-17:0 TG-d5, is paramount for achieving reliable and reproducible quantitative results by compensating for sample loss during preparation and for matrix-induced ionization suppression or enhancement in the mass spectrometer. This application note provides a comprehensive LC-MS/MS protocol for the analysis of 17:0-17:1-17:0 TG-d5.

Experimental Protocols

Sample Preparation: Lipid Extraction

A common and effective method for extracting lipids from plasma or serum is the methyl-tert-butyl ether (MTBE) method.[3]

Materials:

• Biological matrix (e.g., plasma, serum, tissue homogenate)

• Methanol (B129727) (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, LC-MS grade

• 17:0-17:1-17:0 TG-d5 internal standard (ISTD) solution in a suitable solvent (e.g., methanol/toluene 9:1, v/v)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To a 1.5 mL microcentrifuge tube, add 10 µL of the biological sample (e.g., plasma).[3]

• Add 225 µL of cold methanol containing the 17:0-17:1-17:0 TG-d5 internal standard at a known concentration.[3]

• Vortex the mixture for 10 seconds.[3]

• Add 750 µL of cold MTBE.[3]

• Vortex for 10 seconds and then shake for 6 minutes at 4°C.[3]

• To induce phase separation, add 188 µL of LC/MS-grade water.[3]

• Vortex for 20 seconds and then centrifuge at 14,000 rpm for 2 minutes.[3]

• Carefully collect the upper organic layer (approximately 200 µL) which contains the lipids, and transfer it to a new tube.[3]

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 150 µL) of a methanol/toluene (9:1, v/v) mixture for LC-MS/MS analysis.[3]

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A reversed-phase C18 column is commonly used for triglyceride analysis. A suitable example is a Waters ACQUITY UPLC CSH C18 column (1.7 µm, 2.1 x 100 mm).[4]

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[4][5]

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[4][5]

• Flow Rate: 0.6 mL/min.[4][5]

• Column Temperature: 65°C.[4][5]

• Injection Volume: 3 µL.[4]

• Gradient:

  • 0-2 min: 30% B

  • 2-2.5 min: 40% B

  • 2.5-12 min: 99% B

  • 12-12.1 min: 30% B

  • 12.1-15 min: 30% B

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): For triglycerides, the ammonium adduct ([M+NH4]+) is typically selected as the precursor ion.[1][6] The product ions are generated by the neutral loss of one of the fatty acid chains. For 17:0-17:1-17:0 TG-d5, the following transitions can be monitored:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
17:0-17:1-17:0 TG-d5	869.8	598.6 (Loss of 17:0 + NH3)	35	50
17:0-17:1-17:0 TG-d5	869.8	596.6 (Loss of 17:1 + NH3)	35	50

Note: The exact m/z values and collision energies should be optimized for the specific instrument used. The precursor ion m/z is calculated for [C54H97D5O6+NH4]+. The product ions correspond to the diacylglycerol-like fragments resulting from the neutral loss of a fatty acid and ammonia.

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Data Presentation

Quantitative data should be summarized for method validation, including linearity, precision, accuracy, and recovery.

Table 1: Linearity of 17:0-17:1-17:0 TG-d5

Concentration (ng/mL)	Peak Area
1	Value
5	Value
10	Value
50	Value
100	Value
500	Value
1000	Value
Correlation Coefficient (r²)	>0.99

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18)	Accuracy (%)
Low	10	<15	<15	85-115
Medium	100	<15	<15	85-115
High	800	<15	<15	85-115

Table 3: Recovery

QC Level	Concentration (ng/mL)	Recovery (%)
Low	10	>80
Medium	100	>80
High	800	>80

Visualization

Caption: Experimental workflow for the LC-MS/MS analysis of 17:0-17:1-17:0 TG-d5.

Caption: Logical relationship for quantitative analysis using an internal standard.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. fiehnlab.ucdavis.edu [fiehnlab.ucdavis.edu]
• 5. escholarship.org [escholarship.org]
• 6. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for UPLC-MS Analysis of Triglycerides using 17:0-17:1-17:0 TG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) method for the quantitative analysis of triglycerides (TGs) in biological samples, such as plasma and serum. The protocol incorporates the use of a stable isotope-labeled internal standard, 17:0-17:1-17:0 TG-d5, for accurate quantification.[1][2]

Introduction

Triglycerides are a major class of lipids that serve as a primary energy source and are key indicators of metabolic health.[3] Comprehensive analysis of TG molecular species is crucial for understanding various diseases, including atherosclerosis, diabetes, and obesity, and for the development of novel therapeutics.[3] UPLC-MS has emerged as a powerful analytical technique for lipidomics due to its high sensitivity, specificity, and ability to separate and identify individual lipid species.[3] The use of a stable isotope-labeled internal standard, such as 17:0-17:1-17:0 TG-d5, is critical for correcting for variations in sample preparation and instrument response, thereby ensuring accurate and reproducible quantification.[4]

Experimental Protocols

Sample Preparation: Lipid Extraction

Accurate and reproducible lipid extraction is a critical first step to ensure high-quality data. A modified Bligh and Dyer or a methyl-tert-butyl ether (MTBE) extraction method is commonly employed for the extraction of triglycerides from plasma or serum.[1][3]

Protocol: MTBE Extraction

• Thaw frozen plasma or serum samples on ice to minimize lipid degradation.[3]

• In a clean glass tube, add 10 µL of the plasma/serum sample.

• Add 225 µL of cold methanol (B129727) containing the internal standard, 17:0-17:1-17:0 TG-d5, at a known concentration.[1]

• Vortex the mixture for 10 seconds.[1]

• Add 750 µL of cold MTBE.[1]

• Vortex for 10 seconds and then shake for 6 minutes at 4 °C.[1]

• To induce phase separation, add 188 µL of LC-MS grade water.[1]

• Centrifuge at 14,000 rpm for 2 minutes.[1]

• Carefully collect the upper organic phase (containing the lipids) and transfer it to a new glass tube.[1][3]

• Evaporate the solvent to dryness under a gentle stream of nitrogen.[3]

• Reconstitute the dried lipid extract in 100 µL of a suitable solvent, such as a mixture of isopropanol:acetonitrile:water (2:1:1, v/v/v), for UPLC-MS analysis.[3]

UPLC-MS/MS Analysis

Reverse-phase liquid chromatography is typically used for the separation of triglycerides based on their acyl chain length and degree of unsaturation.[3]

UPLC Conditions

Parameter	Recommended Setting
UPLC System	ACQUITY UPLC I-Class System or equivalent
Column	ACQUITY UPLC CSH C18 (2.1 x 100 mm, 1.7 µm) or equivalent[5]
Column Temperature	55 °C[3][5]
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium (B1175870) Formate + 0.1% Formic Acid[3]
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid[3]
Flow Rate	0.3 - 0.5 mL/min[3]
Injection Volume	2 - 5 µL[3]
Gradient Elution	A typical gradient starts with a higher percentage of Mobile Phase A and gradually increases the proportion of Mobile Phase B to elute the nonpolar triglycerides.[3]

MS Conditions

For targeted and quantitative analysis, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is highly effective.[3]

Parameter	Recommended Setting
Mass Spectrometer	Xevo TQ-S micro Mass Spectrometer or equivalent
Ionization Mode	Positive Electrospray Ionization (ESI+)[3]
Capillary Voltage	2.0 kV
Ion Source Temperature	150 °C
Desolvation Temperature	650 °C
Cone Gas Flow	50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)[3]

MRM Transitions

In positive ESI mode, triglycerides readily form ammonium adducts ([M+NH4]+).[3] The MRM transitions are set to monitor the neutral loss of one of the fatty acyl chains.

Triglyceride Species	Precursor Ion (m/z) [M+NH4]+	Product Ion (m/z)
17:0-17:1-17:0 TG-d5 (IS)	Calculated m/z	Calculated m/z for neutral loss of a fatty acid
TG(50:1)	Calculated m/z	Calculated m/z for neutral loss of a fatty acid
TG(52:2)	Calculated m/z	Calculated m/z for neutral loss of a fatty acid
TG(54:3)	Calculated m/z	Calculated m/z for neutral loss of a fatty acid

(Note: The exact m/z values for precursor and product ions need to be calculated based on the specific fatty acid composition of the triglycerides being analyzed.)

Data Presentation

Quantitative Data Summary

The following table summarizes typical performance characteristics of a UPLC-MS method for triglyceride analysis.

Performance Metric	Typical Value
Linearity (r²)	> 0.99[6]
Limit of Detection (LOD)	5.2 fmol (for TG 17:0/17:1/17:0-D5)[7]
Limit of Quantification (LOQ)	17.3 fmol (for TG 17:0/17:1/17:0-D5)[7]
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Retention Time CV	< 0.3%[6]
Mass Accuracy	< 2 ppm error[6]

Data Analysis Workflow

• Peak Integration: Integrate the chromatographic peaks for each triglyceride species and the internal standard.

• Quantification: Calculate the peak area ratio of each analyte to the internal standard (17:0-17:1-17:0 TG-d5).[8]

• Calibration Curve: Generate a calibration curve using a series of standards with known concentrations.

• Concentration Calculation: Determine the concentration of each triglyceride in the samples by interpolating their peak area ratios from the calibration curve.

• Statistical Analysis: Perform appropriate statistical tests to identify significant differences between experimental groups.[3]

Visualization of Experimental Workflow

Caption: UPLC-MS workflow for triglyceride analysis.

This application note provides a comprehensive and detailed protocol for the UPLC-MS based analysis of triglycerides. The use of the specified internal standard and adherence to the outlined procedures will enable researchers to obtain accurate and reproducible data for applications in metabolic research and drug development.

References

• 1. agilent.com [agilent.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijbs.com [ijbs.com]
• 6. Serum Lipidomics Profiling using LC-MS and High Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 8. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]

Preparation of 17:0-17:1-17:0 TG-d5 Stock Solution: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of the deuterated triglyceride internal standard, 17:0-17:1-17:0 TG-d5. Accurate preparation of internal standard stock solutions is critical for quantitative lipidomic analysis, ensuring data reliability and reproducibility in research, clinical, and pharmaceutical development settings.

Introduction

1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol, commonly referred to as 17:0-17:1-17:0 TG-d5, is a stable isotope-labeled triglyceride used as an internal standard in mass spectrometry-based lipidomics. Its structure, incorporating two heptadecanoic acid (17:0) chains and one heptadecenoic acid (17:1) chain with five deuterium (B1214612) atoms on the glycerol (B35011) backbone, allows for precise quantification of endogenous triglycerides. This application note outlines the necessary materials, equipment, and a step-by-step protocol for the preparation of a stock solution.

Quantitative Data Summary

For accurate and reproducible results, it is imperative to use precise measurements. The key quantitative data for 17:0-17:1-17:0 TG-d5 are summarized in the table below.

Parameter	Value	Source
Full Chemical Name	1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol	[1][2]
Molecular Weight	852.415 g/mol	[1][2]
Recommended Solvent(s)	Methanol (B129727) or Methanol/Toluene (9:1, v/v)
Recommended Storage	-20°C ± 4°C in a glass container with a Teflon-lined cap	[3]
Stated Stability	1 Year at -20°C	[1]

Experimental Protocol

This protocol describes the preparation of a 1 mg/mL stock solution of 17:0-17:1-17:0 TG-d5.

Materials:

• 17:0-17:1-17:0 TG-d5 (solid)

• Methanol (LC-MS grade)

• Toluene (LC-MS grade)

• 2 mL amber glass vial with a Teflon-lined cap

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Argon or nitrogen gas source with a gentle stream delivery system

Procedure:

• Equilibration: Allow the vial containing the solid 17:0-17:1-17:0 TG-d5 to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh a precise amount of the 17:0-17:1-17:0 TG-d5 solid directly into a clean, tared 2 mL amber glass vial. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the standard.

• Solvent Preparation: Prepare the desired solvent. For a methanol/toluene (9:1, v/v) solution, mix 900 µL of methanol with 100 µL of toluene.

• Dissolution: Add the appropriate volume of the chosen solvent to the vial containing the weighed standard. For a 1 mg/mL solution, if 1 mg was weighed, add 1 mL of the solvent.

• Vortexing: Cap the vial securely and vortex thoroughly for at least 1 minute to ensure complete dissolution of the standard. Visually inspect the solution to ensure no solid particles remain.

• Inert Gas Purge: Gently flush the headspace of the vial with a stream of argon or nitrogen gas for approximately 30 seconds to displace any oxygen, which can degrade the unsaturated fatty acid chain.

• Sealing and Labeling: Immediately cap the vial tightly. Label the vial clearly with the name of the standard, concentration, solvent, preparation date, and initials of the preparer.

• Storage: Store the prepared stock solution at -20°C ± 4°C in a freezer designated for chemical storage.[3]

Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of the 17:0-17:1-17:0 TG-d5 stock solution.

Caption: Workflow for 17:0-17:1-17:0 TG-d5 stock solution preparation.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. 1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol | Sigma-Aldrich [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for 17:0-17:1-17:0 TG-d5 in Plasma Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of 17:0-17:1-17:0 TG-d5 as an internal standard for the quantification of triglycerides (TG) in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

17:0-17:1-17:0 TG-d5 is a deuterated triglyceride commonly used as an internal standard in lipidomics research.[1][2] Its structure, with odd-chain fatty acids and deuterium (B1214612) labels, ensures it is not naturally abundant in biological samples, making it an ideal tool for accurate quantification of endogenous triglycerides. This document outlines the recommended working concentration, sample preparation, and LC-MS/MS analysis parameters for plasma samples.

Quantitative Data Summary

The working concentration of 17:0-17:1-17:0 TG-d5 can vary depending on the specific analytical platform and the expected concentration range of triglycerides in the plasma samples. Based on published literature, a typical starting concentration for the internal standard spiking solution is recommended.

Parameter	Recommended Value	Notes
Stock Solution Concentration	1 mg/mL	Dissolve in a suitable organic solvent (e.g., chloroform/methanol (B129727) mixture).
Internal Standard Spiking Solution Concentration	0.2 µM (µmol/L) to 1 µg/mL	A concentration of 0.2 µM has been used for liver tissue analysis and can serve as a starting point for plasma.[3] Another study on cerebrospinal fluid (CSF) used a concentration of 0.01 µg/µL.[4] A broader range of 25 to 675 fmol/µL has also been reported for a mixture of internal standards including D5-TG 17:0/17:1/17:0.[2]
Volume of Spiking Solution Added	10 µL - 225 µL	The volume will depend on the plasma sample volume and the concentration of the spiking solution. The goal is to achieve a final concentration in the sample that is comparable to the endogenous triglycerides being quantified.
Plasma Sample Volume	10 µL - 40 µL	Common plasma volumes for lipid extraction include 10 µL, 20 µL, and 40 µL.[5][6][7][8][9]

Experimental Protocols

This section details the key experimental procedures for using 17:0-17:1-17:0 TG-d5 as an internal standard for plasma triglyceride analysis.

Materials and Reagents

• 17:0-17:1-17:0 TG-d5

• Human Plasma (store at -80°C)

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Sample vials for LC-MS analysis

Internal Standard Stock and Spiking Solution Preparation

• Stock Solution (1 mg/mL): Prepare a stock solution of 17:0-17:1-17:0 TG-d5 by dissolving a known amount in a suitable solvent mixture (e.g., chloroform:methanol, 2:1 v/v).

• Spiking Solution: Prepare a working internal standard spiking solution by diluting the stock solution in methanol to the desired concentration (e.g., 0.2 µM).

Plasma Lipid Extraction Protocol

This protocol is based on the widely used Matyash method for lipid extraction.[5]

• Sample Thawing: Thaw frozen plasma samples on ice.

• Aliquoting: Aliquot 10 µL of plasma into a 1.5 mL microcentrifuge tube.[6][7]

• Internal Standard Addition: Add 225 µL of cold methanol containing the 17:0-17:1-17:0 TG-d5 internal standard to the plasma sample.[6][7]

• Vortexing: Vortex the mixture for 10 seconds.[6][7]

• MTBE Addition: Add 750 µL of cold MTBE.[6][7]

• Shaking: Vortex for another 10 seconds and then shake for 6 minutes at 4°C.[6]

• Phase Separation: Add 188 µL of LC-MS grade water to induce phase separation and centrifuge at 14,000 rpm for 2 minutes.[6]

• Supernatant Collection: Carefully transfer the upper organic phase containing the lipids to a new tube.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen or using a centrifugal evaporator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water, 2:1:1, v/v/v).[1]

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer is recommended.[6][7][10]

• Column: A C18 reversed-phase column is commonly used for lipid separation.[6]

• Mobile Phases:

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[1]

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[1]

• Gradient Elution: A gradient from a lower to a higher percentage of mobile phase B is used to elute the triglycerides.

• Mass Spectrometry: The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode. Detection is typically performed using Multiple Reaction Monitoring (MRM) for targeted quantification. The precursor ion for 17:0-17:1-17:0 TG-d5 will be its [M+NH4]+ adduct, and product ions will correspond to the neutral loss of its fatty acid chains.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for plasma triglyceride analysis.

Logical Relationship of Quantification

Caption: Principle of internal standard quantification.

References

• 1. Lipidomic Profiling Reveals Significant Perturbations of Intracellular Lipid Homeostasis in Enterovirus-Infected Cells | MDPI [mdpi.com]
• 2. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 3. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia | springermedizin.de [springermedizin.de]
• 4. osti.gov [osti.gov]
• 5. fiehnlab.ucdavis.edu [fiehnlab.ucdavis.edu]
• 6. agilent.com [agilent.com]
• 7. lcms.cz [lcms.cz]
• 8. Metabolomics Workbench : NIH Data Repository [metabolomicsworkbench.org]
• 9. Metabolomics Workbench : NIH Data Repository [metabolomicsworkbench.org]
• 10. lcms.cz [lcms.cz]

Application Notes: Quantitative Lipid Extraction from Tissue Using a Deuterated Triglyceride Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction and quantification of lipids from tissue samples, employing 17:0-17:1-17:0 TG-d5 as an internal standard. The use of a deuterated internal standard is crucial for accurate lipid quantification in mass spectrometry-based lipidomics, as it corrects for variations in extraction efficiency, sample handling, and instrument response.

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field with significant implications for understanding disease pathology and for biomarker discovery. Accurate quantification of lipid species is essential for obtaining reliable and reproducible data. However, the inherent complexity of the lipidome and the multi-step nature of analytical workflows present significant challenges. The use of stable isotope-labeled internal standards, such as the deuterated triglyceride 17:0-17:1-17:0 TG-d5, is a cornerstone for achieving precise and accurate quantification of triglycerides and other lipid classes. This synthetic triglyceride is not naturally present in most biological tissues, making it an ideal spike-in standard.[1]

This document outlines two common and robust methods for lipid extraction from tissue samples: a modified Folch method and a methyl-tert-butyl ether (MTBE) method, both incorporating 17:0-17:1-17:0 TG-d5 for quantitative analysis.

Key Principles of Internal Standardization

The fundamental principle of using a deuterated internal standard lies in isotope dilution mass spectrometry.[2] A known quantity of the deuterated lipid, which is chemically identical to the endogenous lipids of interest but has a higher mass, is added to the sample at the earliest stage of preparation.[2] Because the deuterated standard and the endogenous analytes have nearly identical physicochemical properties, they experience similar losses during sample processing and exhibit similar ionization efficiencies in the mass spectrometer. The mass spectrometer can distinguish between the analyte and the deuterated standard based on their mass-to-charge ratio. By comparing the signal intensity of the endogenous lipid to that of the known amount of the deuterated internal standard, accurate quantification can be achieved.[2]

Experimental Protocols

Prior to any extraction, the preparation of a 17:0-17:1-17:0 TG-d5 internal standard stock solution is required.

Preparation of 17:0-17:1-17:0 TG-d5 Internal Standard Stock Solution:

• Weighing: Accurately weigh a precise amount of high-purity 17:0-17:1-17:0 TG-d5 (e.g., 1 mg).

• Dissolving: Dissolve the weighed standard in a known volume of a suitable organic solvent, such as chloroform (B151607) or a 2:1 (v/v) chloroform:methanol (B129727) mixture, in a volumetric flask to create a stock solution of a specific concentration (e.g., 1 mg/mL).

• Working Solution: Prepare a working solution by diluting the stock solution to a concentration appropriate for your tissue samples and analytical method (e.g., 10 µg/mL). The final concentration of the internal standard in the sample should be within the linear range of the mass spectrometer detector.

Protocol 1: Modified Folch Lipid Extraction from Tissue

This protocol is a modification of the classic Folch method, which is widely used for total lipid extraction from animal tissues.[3][4][5]

Materials:

• Tissue sample (e.g., liver, brain, adipose), snap-frozen in liquid nitrogen and stored at -80°C

• 17:0-17:1-17:0 TG-d5 internal standard working solution (e.g., 10 µg/mL in chloroform:methanol 2:1)

• Chloroform, HPLC grade

• Methanol, HPLC grade

• 0.9% NaCl solution (or 0.88% KCl)

• Homogenizer (e.g., bead beater, rotor-stator homogenizer)

• Glass centrifuge tubes with PTFE-lined caps

• Pasteur pipettes

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Weigh approximately 20-50 mg of frozen tissue in a pre-weighed tube.[6] Record the exact weight.

• Internal Standard Spiking: Add a precise volume of the 17:0-17:1-17:0 TG-d5 internal standard working solution to the tissue sample. For 20 mg of tissue, a common starting point is 20 µL of a 10 µg/mL solution.

• Homogenization: Add 1 mL of ice-cold methanol to the tube and homogenize the tissue until a uniform suspension is achieved.

• Solvent Addition: Add 2 mL of chloroform to the homogenate, resulting in a 2:1 chloroform:methanol ratio.

• Extraction: Vortex the mixture vigorously for 2 minutes and then agitate on a shaker at room temperature for 30 minutes.

• Phase Separation: Add 0.6 mL of 0.9% NaCl solution to the tube. Vortex for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 100-200 µL of methanol/isopropanol 1:1 v/v).

Protocol 2: Methyl-tert-butyl Ether (MTBE) Lipid Extraction from Tissue

The MTBE method is a safer alternative to the Folch method as it uses the less toxic solvent MTBE instead of chloroform. It also has the advantage that the lipid-containing organic phase is the upper layer, which simplifies its collection.[7][8]

Materials:

• Tissue sample (e.g., liver, lung), snap-frozen in liquid nitrogen and stored at -80°C[7]

• 17:0-17:1-17:0 TG-d5 internal standard working solution (e.g., 10 µg/mL in methanol)

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Methanol, HPLC grade

• Water, HPLC grade

• Homogenizer

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Weigh approximately 20 mg of frozen lung tissue into a 2 mL microcentrifuge tube.[7]

• Homogenization and Internal Standard Addition: Add 225 µL of ice-cold methanol containing the 17:0-17:1-17:0 TG-d5 internal standard (to a final concentration of approximately 5 µg/mL in the methanol) to the tissue and homogenize.[7]

• MTBE Addition: Add 750 µL of MTBE to the homogenate.[7]

• Extraction: Vortex the mixture for 10 minutes at 4°C.[7]

• Phase Separation: Add 188 µL of water to induce phase separation. Vortex for 20 seconds.[7]

• Centrifugation: Centrifuge the sample at 14,000 x g for 2 minutes at 4°C.[7]

• Lipid Collection: Carefully collect the upper organic phase and transfer it to a new tube.

• Drying: Dry the collected organic phase in a vacuum concentrator or under a stream of nitrogen.[7]

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 200 µL of acetonitrile:isopropanol 1:9 v/v).[6]

Data Presentation

The following table is a representative summary of quantitative data that can be obtained from a lipidomics experiment on liver tissue using the described protocols. The values are for illustrative purposes and will vary depending on the specific tissue, experimental conditions, and analytical platform.

Lipid Class	Example Lipid Species	Concentration (µg/g tissue) - Control	Concentration (µg/g tissue) - Treated	Fold Change	p-value
Triglycerides (TG)	TG(16:0/18:1/18:2)	150.5 ± 12.3	280.1 ± 25.6	1.86	<0.01
TG(18:0/18:1/18:1)	95.2 ± 8.7	195.4 ± 18.9	2.05	<0.01
Phosphatidylcholines (PC)	PC(16:0/18:1)	35.8 ± 3.1	33.2 ± 2.9	0.93	>0.05
PC(18:0/20:4)	22.1 ± 2.5	21.5 ± 2.3	0.97	>0.05
Diacylglycerols (DG)	DG(16:0/18:1)	5.2 ± 0.6	9.8 ± 1.1	1.88	<0.05
Cholesteryl Esters (CE)	CE(18:2)	12.4 ± 1.5	18.9 ± 2.1	1.52	<0.05

Data are presented as mean ± standard deviation. Statistical significance was determined using a Student's t-test.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for tissue lipidomics, from sample preparation to data analysis.

Caption: Experimental Workflow for Tissue Lipidomics.

This diagram provides a visual representation of the logical flow of the experimental procedure.

Caption: Logical Relationships in Quantitative Lipidomics.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Targeted Lipidomics Reveal the Effect of Perchlorate on Lipid Profiles in Liver of High-Fat Diet Mice [frontiersin.org]
• 3. UC Davis - Tissue TG & TC Protocol [protocols.io]
• 4. protocols.io [protocols.io]
• 5. researchgate.net [researchgate.net]
• 6. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia | springermedizin.de [springermedizin.de]
• 7. Frontiers | Huanglong Antitussive Granule Relieves Acute Asthma Through Regulating Pulmonary Lipid Homeostasis [frontiersin.org]
• 8. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Milk Fat Triglycerides Using a d5-Labeled Internal Standard by UPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Milk fat is a primary source of energy and essential fatty acids for newborns and a significant component influencing the nutritional and sensory qualities of dairy products. The composition of triglycerides (TGs), the main constituents of milk fat, can vary depending on factors such as lactation stage, maternal diet, and genetics. Accurate quantification of individual TG species is crucial for nutritional studies, quality control of dairy products, and the development of infant formulas that mimic the lipid profile of human milk. This application note details a robust and sensitive method for the quantitative analysis of triglycerides in milk using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with a deuterated internal standard, 1,3(d5)-diheptadecanoyl-2-heptadecenoyl-glycerol (17:0-17:1-17:0 TG-d5). The use of a stable isotope-labeled internal standard ensures high accuracy and precision by correcting for variations in sample preparation and instrument response.

Experimental Protocols

This section provides a detailed methodology for the extraction and quantification of triglycerides from milk samples.

Materials and Reagents

• Solvents: Butanol, Methanol, Chloroform, Acetonitrile, Isopropanol, Water (all LC-MS grade)

• Reagents: Ammonium (B1175870) formate

• Internal Standard: 1,3(d5)-diheptadecanoyl-2-heptadecenoyl-glycerol (17:0-17:1-17:0 TG-d5)

• Milk Samples: Raw or processed milk

Sample Preparation: One-Phase Lipid Extraction

This protocol is adapted from a single-phase extraction method, which is efficient for both polar and nonpolar lipids[1][2][3].

• Aliquoting the Sample: In a 2 mL Eppendorf tube, add 100 µL of the milk sample.

• Internal Standard Spiking: Add a known amount of the 17:0-17:1-17:0 TG-d5 internal standard solution to the milk sample. The concentration of the internal standard should be chosen to be within the range of the expected concentrations of the target analytes.

• Lipid Extraction:

  • Add 1 mL of a pre-mixed solvent mixture of butanol/methanol/chloroform (3:5:4, v/v/v) to the milk sample[3].

  • Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and lipid extraction.

  • Centrifuge the tube at 13,000 x g for 10 minutes to pellet any precipitated proteins and other solids[3].

• Sample Dilution and Transfer:

  • Carefully transfer the supernatant, containing the extracted lipids, to a new vial.

  • The lipid extract can be analyzed directly or diluted further with the butanol/methanol/chloroform solvent mixture as needed to fall within the linear range of the calibration curve.

UPLC-MS/MS Analysis

The following UPLC-MS/MS parameters are a composite of established methods for triglyceride analysis in milk[2][3][4][5].

• UPLC System: A suitable high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., Luna Omega C18, 150 x 2.1 mm, 1.6 µm) is recommended for the separation of triglycerides[3].

• Mobile Phase A: Water/Acetonitrile (40:60, v/v) with 10 mM ammonium formate[3].

• Mobile Phase B: Acetonitrile/Isopropanol (10:90, v/v) with 10 mM ammonium formate[3].

• Gradient Elution:

  • Start with 5% B.

  • Linearly increase to 100% B over 25 minutes.

  • Hold at 100% B for a sufficient time to elute all triglycerides.

  • Return to initial conditions and equilibrate the column before the next injection.

• Flow Rate: 0.25 mL/min[3].

• Injection Volume: 5 µL.

• Column Temperature: 55 °C[3].

• Mass Spectrometer: A tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode. Precursor and product ions for each target triglyceride and the internal standard should be optimized.

Quantitative Data Summary

The following table presents representative method validation data for the quantitative analysis of triglycerides in milk, adapted from a study by Kim et al. (2015)[1][6]. This data demonstrates the performance of a high-resolution LC-MS method for human milk triglycerides, which is analogous to the UPLC-MS/MS method described herein.

Triglyceride Species	Linearity (r²)	Recovery (%)	Repeatability (RSD, %)	Intermediate Reproducibility (RSD, %)
OPO	0.9995	95.3	4.2	7.8
PPO	0.9997	98.1	3.8	6.5
PLS	0.9992	92.7	5.1	8.9
OOP	0.9996	96.5	4.0	7.2
LLL	0.9991	88.9	6.3	11.2
M-O-B	0.9993	90.1	5.8	10.5
C'C'C'	0.9991	88.2	7.1	12.4

O: Oleic acid, P: Palmitic acid, L: Linoleic acid, S: Stearic acid, M: Myristic acid, B: Butyric acid, C': Caproic acid

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow for the quantitative analysis of milk fat triglycerides.

Caption: Experimental workflow for milk triglyceride analysis.

Logical Relationship of Quantification

The following diagram illustrates the principle of using an internal standard for accurate quantification.

Caption: Logic of internal standard-based quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Research Portal [bia.unibz.it]
• 5. researchgate.net [researchgate.net]
• 6. Optimization and validation of HRLC-MS method to identify and quantify triacylglycerol molecular species in human milk - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Note: Quantitative Lipidomics of Cell Cultures Using 17:0-17:1-17:0 TG-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of cellular lipids, is a critical tool in understanding the complex roles of lipids in cellular processes, disease pathogenesis, and as biomarkers for drug discovery and development. In cell culture models, accurate quantification of lipid species is essential for elucidating the mechanisms of action of novel therapeutics and for understanding the cellular response to various stimuli. The inherent variability in sample preparation and mass spectrometry analysis necessitates the use of internal standards for reliable quantification. 1,3-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol-d5 (17:0-17:1-17:0 TG-d5) is a deuterated triacylglycerol that serves as an excellent internal standard for the quantification of triglycerides (TGs) and other lipid classes in cultured cells due to its structural similarity to endogenous lipids and its distinct mass. This application note provides a detailed protocol for the use of 17:0-17:1-17:0 TG-d5 in the lipidomics analysis of cell cultures, from sample preparation to data analysis.

Experimental Workflow

The overall experimental workflow for the lipidomics analysis of cell cultures using 17:0-17:1-17:0 TG-d5 is depicted below. This process involves cell culture and harvesting, the addition of the internal standard, lipid extraction, followed by LC-MS/MS analysis and data processing.

Caption: Experimental workflow for cell culture lipidomics.

Experimental Protocols

Cell Culture and Harvesting

• Culture cells to the desired confluency or treat them with the compounds of interest.

• Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• For adherent cells, use a cell scraper to detach the cells in a minimal volume of ice-cold PBS. For suspension cells, directly collect the cell suspension.

• Transfer the cell suspension to a centrifuge tube and pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

• Carefully remove the supernatant and store the cell pellet at -80°C until lipid extraction. For normalization purposes, a small aliquot of the cell suspension can be taken for protein or DNA quantification prior to pelleting.[1]

Lipid Extraction using a Modified Folch Method

This protocol is a widely used method for the extraction of a broad range of lipids.

• To the cell pellet (e.g., 1-5 million cells), add 200 µL of ice-cold methanol (B129727).

• Add a precise amount of 17:0-17:1-17:0 TG-d5 internal standard solution (e.g., 10 µL of a 10 µg/mL solution in methanol). The exact amount should be optimized based on the expected lipid concentrations in the samples.

• Vortex the mixture vigorously for 1 minute to ensure cell lysis and protein precipitation.

• Add 400 µL of chloroform (B151607) and vortex for another 1 minute.

• Add 100 µL of water to induce phase separation and vortex for 30 seconds.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (containing the lipids) using a glass syringe and transfer it to a clean tube.

• Dry the organic phase under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:toluene 90:10, v/v).[2]

Lipid Extraction using the MTBE Method

This method is an alternative to the Folch extraction and is known for its efficiency and reduced use of chlorinated solvents.

• To the cell pellet, add 225 µL of ice-cold methanol containing the 17:0-17:1-17:0 TG-d5 internal standard.[3]

• Vortex for 10 seconds.

• Add 750 µL of methyl-tert-butyl ether (MTBE) and vortex for 10 seconds, followed by shaking for 6 minutes at 4°C.[4]

• Induce phase separation by adding 188 µL of LC/MS-grade water.[4]

• Vortex for 1 minute and centrifuge at 14,000 rpm for 2 minutes.[4]

• Collect the upper organic phase and transfer to a new tube.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the sample in an appropriate solvent for LC-MS analysis.

LC-MS/MS Analysis

The reconstituted lipid extracts are then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The specific parameters will depend on the instrument and the lipid classes of interest. A general approach is provided below.

• LC Column: A C18 reversed-phase column is commonly used for the separation of lipid species.

• Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[5]

• Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.[5]

• Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more hydrophobic lipids.

• Mass Spectrometry: The mass spectrometer can be operated in both positive and negative ion modes to detect a wide range of lipid classes. Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be used for lipid identification and quantification.

Data Presentation

The use of 17:0-17:1-17:0 TG-d5 allows for the accurate quantification of triglyceride species and can also be used for the semi-quantification of other lipid classes. The data is typically presented in a table format, allowing for easy comparison between different experimental conditions.

Table 1: Example of Quantitative Lipidomics Data from Cell Cultures

Lipid Class	Lipid Species	Control (ng/mg protein)	Treatment (ng/mg protein)	p-value	Fold Change
Triglycerides (TG)	TG(52:2)	125.3 ± 15.2	250.6 ± 28.9	<0.01	2.00
TG(54:3)	89.1 ± 10.5	196.0 ± 22.1	<0.01	2.20
TG(56:4)	45.7 ± 5.8	98.2 ± 11.3	<0.01	2.15
Phosphatidylcholines (PC)	PC(34:1)	310.2 ± 35.7	280.5 ± 32.1	>0.05	0.90
PC(36:2)	250.8 ± 29.1	230.7 ± 26.8	>0.05	0.92
Phosphatidylethanolamines (PE)	PE(38:4)	180.4 ± 21.3	165.9 ± 19.5	>0.05	0.92
Diacylglycerols (DG)	DG(34:1)	25.6 ± 3.1	55.3 ± 6.8	<0.01	2.16
DG(36:2)	18.9 ± 2.2	42.1 ± 5.3	<0.01	2.23

Data are presented as mean ± standard deviation. Statistical significance was determined using a Student's t-test.

Signaling Pathways

Changes in triglyceride metabolism can have profound effects on cellular signaling. For instance, the synthesis and degradation of triglycerides can modulate the levels of key signaling lipids such as diacylglycerol (DAG) and phosphatidic acid (PA). These molecules can activate various downstream signaling cascades, including the protein kinase C (PKC) and mTOR pathways, which are involved in cell growth, proliferation, and survival.

Caption: Triglyceride metabolism and its link to signaling.

Conclusion

The use of 17:0-17:1-17:0 TG-d5 as an internal standard provides a robust and reliable method for the quantitative analysis of triglycerides and other lipids in cell culture systems. The detailed protocols and workflow presented in this application note offer a comprehensive guide for researchers to accurately investigate the role of lipids in cellular physiology and disease. This approach is invaluable for basic research, drug discovery, and the development of new therapeutic strategies targeting lipid metabolism.

References

• 1. Frontiers | In vitro Neuroprotective Potential and Lipidomics Study of Olive Leaves Extracts Enriched in Triterpenoids [frontiersin.org]
• 2. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. neurolipidomics.com [neurolipidomics.com]
• 4. GIST Scholar: A Quantitative Lipidomic Study for 3D Cell Culture Using Deuterium Oxide Metabolic Labeling [scholar.gist.ac.kr]
• 5. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]

Application Note: High-Throughput Analysis of 17:0-17:1-17:0 TG-d5 in Biological Matrices using LC-MS/MS

Audience: This document is intended for researchers, scientists, and drug development professionals involved in lipidomic analysis and the quantification of triglycerides using mass spectrometry.

Introduction

Triglycerides (TGs) are a major class of neutral lipids that serve as a primary energy storage depot in cells and are integral to cellular metabolism, growth, and function. The molecular species composition of TGs is of significant interest in various fields, from food chemistry to the study of metabolic diseases like atherosclerosis, diabetes, and obesity.[1] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become a preferred method for detailed lipid analysis due to its high sensitivity and specificity.[1][2]

Accurate quantification of individual TG species in complex biological samples requires the use of stable isotope-labeled internal standards. 1,3(d5)-diheptadecanoyl-2-heptadecenoyl-glycerol (17:0-17:1-17:0 TG-d5) is a commonly used internal standard for the quantification of triglycerides in lipidomics studies.[3] This application note provides a detailed protocol for the analysis of 17:0-17:1-17:0 TG-d5, which can be applied to the quantification of endogenous triglycerides in matrices such as plasma. The method utilizes a robust reversed-phase LC-MS/MS approach for high-throughput and reliable results.

Experimental Protocols

This protocol details a lipid extraction procedure from human plasma using a biphasic solvent system with methyl-tert-butyl ether (MTBE).[2][4]

• Aliquoting: In a 1.5 mL Eppendorf tube, add 10 µL of blood plasma.

• Internal Standard Spiking: Add 225 µL of cold methanol (B129727) containing the internal standard, d5-TG 17:0/17:1/17:0. The final concentration of the internal standard should be optimized based on the expected levels of endogenous TGs. Vortex the mixture for 10 seconds.[4]

• Addition of MTBE: Add 750 µL of cold MTBE. Vortex for 10 seconds and then shake for 6 minutes at 4°C.[4]

• Phase Separation: Induce phase separation by adding 188 µL of LC/MS-grade water. Centrifuge at 14,000 rpm for 2 minutes.[4]

• Lipid Phase Collection: Carefully collect the upper organic phase (containing the lipids) and transfer it to a new tube.[2]

• Drying: Evaporate the solvent to dryness using a centrifugal evaporator or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 150 µL of a methanol/toluene (9:1, v/v) mixture. Vortex for 10 seconds and centrifuge at 14,000 rpm for 2 minutes to pellet any insoluble debris.[4]

• Transfer: Transfer the clear supernatant to an LC autosampler vial for analysis.

The separation is achieved using reversed-phase liquid chromatography (RPLC), which separates triglycerides based on their carbon chain length and degree of unsaturation.[5][6]

Table 1: Liquid Chromatography (LC) Conditions

Parameter	Setting
Column	ZORBAX EclipsePlus C18, 100 x 2.1 mm, 1.8 µm[4]
Mobile Phase A	60:40 (v/v) Acetonitrile:Water with 10 mM Ammonium (B1175870) Formate (B1220265) and 0.1% Formic Acid[4]
Mobile Phase B	90:10 (v/v) Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid[4]
Flow Rate	0.6 mL/min[4]
Gradient	0 min: 15% B, 0-2 min: 30% B, 2-2.5 min: 48% B, 2.5-8.5 min: 72% B, 8.5-11.5 min: 99% B, 11.5-12 min: 99% B, 12-12.1 min: 15% B, 12.1-15 min: 15% B[4]
Column Temperature	60 °C[4]
Injection Volume	2 µL[4]
Sample Temperature	4 °C[4]

Table 2: Mass Spectrometry (MS) Conditions

Parameter	Setting
Ion Source	Dual Spray Agilent Jet Stream (AJS) Technology[4]
Ionization Mode	Positive Electrospray Ionization (ESI)[4][7]
Drying Gas Temp.	200 °C[4]
Drying Gas Flow	14 L/min[4]
Nebulizer Pressure	35 psi[4]
Sheath Gas Temp.	350 °C[4]
Sheath Gas Flow	11 L/min[4]
Capillary Voltage	+3.5 kV[4]
Nozzle Voltage	+1 kV[4]
Fragmentor	175 V[4]
Scan Type	Multiple Reaction Monitoring (MRM)[8]
Mass Range	m/z 100–1,700[4]

Data Presentation

The use of ammonium formate in the mobile phase facilitates the formation of stable ammonium adducts [M+NH4]+ for triglycerides, which is ideal for detection in positive ion mode.[9] The MRM transitions for the internal standard and a representative endogenous triglyceride are listed below.

Table 3: MRM Transitions for Quantification

Compound	Precursor Ion [M+NH4]+	Product Ion (Neutral Loss)
TG 17:0/17:1/17:0-d5 (IS)	869.8 (calculated)	Neutral loss of a C17:0 fatty acid + NH3
Endogenous TG (e.g., TG 16:0/18:1/18:2)	876.8 (calculated)	Neutral loss of a C16:0 fatty acid + NH3

Note: The exact m/z values for product ions in neutral loss scans depend on the specific fatty acid cleaved from the glycerol (B35011) backbone. The transitions should be optimized empirically on the specific mass spectrometer used.

Workflow Visualization

The following diagram illustrates the complete experimental workflow from sample collection to data analysis.

Caption: Experimental workflow for the quantification of triglycerides using a deuterated internal standard.

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of the deuterated triglyceride internal standard 17:0-17:1-17:0 TG-d5 using a reversed-phase LC-MS/MS method. The described sample preparation, chromatography, and mass spectrometry conditions are optimized for robust and sensitive quantification of triglycerides in complex biological matrices like plasma. This method can be readily adapted for high-throughput lipidomic studies in clinical and research settings.

References

• 1. researchgate.net [researchgate.net]
• 2. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Integrated DIA proteomics and lipidomics analysis on non-small cell lung cancer patients with TCM syndromes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. HPLC Analysis of Triacylglycerol Molecular Species | Springer Nature Experiments [experiments.springernature.com]
• 6. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]

recommended LC column for 17:0-17:1-17:0 TG-d5 separation

An Application Note and Protocol for the Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis of 17:0-17:1-17:0 TG-d5, a Deuterated Triglyceride Internal Standard.

Introduction

Triglycerides (TGs) are a major class of lipids that play a crucial role in energy storage and metabolism. The analysis of specific TG molecular species is essential in various fields, including food science, nutrition, and biomedical research, to understand their physiological and pathological significance. 17:0-17:1-17:0 TG-d5 is a deuterated triglyceride containing two heptadecanoic acids (17:0) and one heptadecenoic acid (17:1), with five deuterium (B1214612) atoms on the glycerol (B35011) backbone. It is commonly used as an internal standard for the accurate quantification of triglycerides in complex biological samples by mass spectrometry (MS).

The separation of triglycerides, especially isomers, can be challenging due to their structural similarity and hydrophobicity. Non-aqueous reversed-phase high-performance liquid chromatography (NARP-HPLC) is a powerful technique for the separation of these nonpolar lipids.[1][2][3][4] This application note provides a recommended LC column and a detailed protocol for the separation and analysis of 17:0-17:1-17:0 TG-d5 using LC-MS.

Recommended LC Column and Chromatographic Conditions

For the separation of 17:0-17:1-17:0 TG-d5 and other triglycerides, a reversed-phase column with high shape selectivity for hydrophobic molecules is recommended. While traditional C18 columns are widely used for lipid analysis[5][6][7], C30 columns offer enhanced separation for structurally related isomers.[8][9][10][11] Alternatively, high-resolution C18 columns with sub-2 µm particles have also been shown to provide excellent separation for complex lipid mixtures.[5][6]

This protocol will focus on the use of a high-resolution C18 column, as its use for the analysis of 17:0-17:1-17:0 TG-d5 has been documented in established lipidomics workflows.[5][6][12]

Table 1: Recommended LC-MS Parameters for 17:0-17:1-17:0 TG-d5 Analysis

Parameter	Recommended Condition
LC Column	Agilent ZORBAX EclipsePlus C18, 100 × 2.1 mm, 1.8 µm[5][6] or equivalent
Mobile Phase A	60:40 (v/v) Acetonitrile:Water with 10 mM Ammonium (B1175870) Formate and 0.1% Formic Acid[5][6][12]
Mobile Phase B	90:10 (v/v) Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid[5][6][12]
Gradient	0 min, 15% B; 1 min, 30% B; 1.3 min, 48% B; 5.5 min, 82% B; 5.8 min, 99% B; 6 min, 99% B; 6.1 min, 15% B; 7 min, 15% B[12]
Flow Rate	0.6 mL/min[12]
Column Temperature	65 °C[12]
Injection Volume	2 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Detector	Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer or equivalent
MS Acquisition	MS1 Scan

Experimental Protocol

This section provides a detailed protocol for the preparation of standards and samples, and the LC-MS analysis of 17:0-17:1-17:0 TG-d5.

Materials and Reagents

• 17:0-17:1-17:0 TG-d5 standard (Avanti Polar Lipids or equivalent)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Water (LC-MS grade)

• Ammonium Formate (LC-MS grade)

• Formic Acid (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Sample matrix (e.g., plasma, cell lysate)

Standard Preparation

• Prepare a stock solution of 17:0-17:1-17:0 TG-d5 in a suitable organic solvent (e.g., methanol or chloroform) at a concentration of 1 mg/mL.

• Prepare a working internal standard solution by diluting the stock solution in methanol. The final concentration will depend on the expected concentration of the analytes in the samples. A common approach is to add the internal standard to the extraction solvent.[5][6]

Sample Preparation (Lipid Extraction from Plasma)

The following is a protocol for lipid extraction from plasma using a modified Bligh-Dyer method with MTBE.[5][6]

• To 10 µL of plasma in a 1.5 mL microcentrifuge tube, add 225 µL of cold methanol containing the 17:0-17:1-17:0 TG-d5 internal standard.

• Vortex for 10 seconds.

• Add 750 µL of cold MTBE.

• Vortex for 10 seconds and then shake for 6 minutes at 4 °C.

• Induce phase separation by adding 188 µL of LC-MS grade water.

• Vortex for 20 seconds and then centrifuge at 14,000 rpm for 2 minutes.

• Collect the upper organic layer containing the lipids and transfer to a new tube.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase composition (85% A, 15% B) for LC-MS analysis.

LC-MS Analysis

• Equilibrate the LC column with the initial mobile phase conditions for at least 15 minutes.

• Inject 2 µL of the reconstituted sample extract or standard solution onto the LC-MS system.

• Run the LC gradient and acquire MS data as detailed in Table 1.

• The 17:0-17:1-17:0 TG-d5 will be detected as its ammonium adduct [M+NH4]+ in positive ion mode.[12]

Data Analysis

• Identify the peak corresponding to 17:0-17:1-17:0 TG-d5 based on its retention time and exact mass.

• Integrate the peak area of the internal standard.

• For quantitative analysis, the peak areas of the target triglyceride analytes are normalized to the peak area of the 17:0-17:1-17:0 TG-d5 internal standard to correct for variations in extraction efficiency and instrument response.

Workflow Diagram

Caption: Workflow for the LC-MS analysis of triglycerides using a deuterated internal standard.

Conclusion

This application note provides a robust and reliable method for the separation and analysis of the triglyceride internal standard 17:0-17:1-17:0 TG-d5 using reversed-phase liquid chromatography coupled to mass spectrometry. The recommended C18 column and detailed protocol are suitable for high-throughput lipidomics studies in various biological matrices, enabling accurate quantification of triglyceride species. For enhanced separation of complex triglyceride isomers, the use of a C30 column can be considered as a valuable alternative.[8][10]

References

• 1. Non-aqueous reversed phase liquid chromatography with charged aerosol detection for quantitative lipid analysis with improved accuracy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Non aqueous reversed phase liquid chromatography with charged aerosol detection for quantitative lipid analysis with improved accuracy | PPTX [slideshare.net]
• 4. biotage.com [biotage.com]
• 5. lcms.cz [lcms.cz]
• 6. agilent.com [agilent.com]
• 7. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. lcms.cz [lcms.cz]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. InertSustain C30 | Products | GL Sciences [glsciences.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the ESI-MS/MS Detection of 17:0-17:1-17:0 TG-d5

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the detection and quantification of the deuterated triglyceride 17:0-17:1-17:0 TG-d5 using Electrospray Ionization (ESI) tandem mass spectrometry (MS/MS). This internal standard is crucial for accurate quantification in lipidomics studies.

Introduction

Triglycerides (TGs) are a major class of lipids that play a central role in energy storage and metabolism. The analysis of TG molecular species is essential in various research fields, including clinical diagnostics and drug development. Stable isotope-labeled internal standards, such as 17:0-17:1-17:0 TG-d5, are critical for correcting for variations in sample preparation and mass spectrometric response, thereby ensuring accurate and reproducible quantification of endogenous lipids.

This application note outlines a robust Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) method for the analysis of 17:0-17:1-17:0 TG-d5 in biological matrices, particularly blood plasma. The protocol covers lipid extraction, chromatographic separation, and mass spectrometric detection.

Experimental Protocols

Lipid Extraction from Plasma

A common and effective method for extracting lipids from plasma is a biphasic solvent extraction using methyl tert-butyl ether (MTBE), methanol (B129727), and water.[1][2][3]

Materials:

• Blood plasma sample

• Cold methanol containing 17:0-17:1-17:0 TG-d5 internal standard

• Cold methyl tert-butyl ether (MTBE)

• LC/MS-grade water

• Microcentrifuge tubes (1.5 mL or 2 mL)

• Vortex mixer

• Centrifuge

Procedure:

• To a microcentrifuge tube, add 10-40 µL of blood plasma.[1][4]

• Add 225-300 µL of cold methanol containing the 17:0-17:1-17:0 TG-d5 internal standard and vortex for 10 seconds.[1]

• Add 750-1000 µL of cold MTBE, vortex for another 10 seconds, and then shake for 6 minutes at 4°C.[1][4]

• Induce phase separation by adding 188-250 µL of LC/MS-grade water.[1][4]

• Centrifuge the mixture at 14,000 rpm for 2 minutes.[1][4]

• Carefully collect the upper organic phase, which contains the lipids.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent mixture, such as methanol:toluene (9:1, v:v), for LC-MS/MS analysis.[3]

Liquid Chromatography (LC) Parameters

Reversed-phase liquid chromatography (RPLC) is widely used for the separation of lipid species.[1][2]

Parameter	Setting	Reference
Column	C18 or C30 reversed-phase column (e.g., Agilent ZORBAX EclipsePlus C18, Thermo Accucore™ C30)	[1][5]
Mobile Phase A	Acetonitrile/water (60/40, v/v) with 0.1% formic acid and 10 mmol/L ammonium (B1175870) formate	[5]
Mobile Phase B	Acetonitrile/isopropyl alcohol (10/90, v/v) with 0.1% formic acid and 10 mmol/L ammonium formate	[5]
Flow Rate	0.35 mL/min	[5]
Column Temperature	45 °C	[5]
Injection Volume	2 µL	[5]
Gradient Elution	0–2 min, 20–30% B; 2–4 min, 30–60% B; 4–9 min, 60–85% B; 9–14 min, 85–90% B; 14–15.5 min, 90–95% B; 15.5–17.3 min, 95% B; 17.3–17.5 min, 95–20% B; 17.5–20 min, 20% B	[5]

Electrospray Ionization (ESI) Mass Spectrometry (MS) Parameters

The following table summarizes typical ESI-MS parameters for the detection of triglycerides. These parameters should be optimized for the specific instrument being used.

Parameter	Setting	Reference
Ionization Mode	Positive Electrospray Ionization (ESI+)	[5]
ESI Temperature	500 °C	[5]
Mass Spectrometry Voltage	5500 V	[5]
Ion Source Gas 1	45 psi	[5]
Ion Source Gas 2	55 psi	[5]
Curtain Gas	35 psi	[5]
Scan Mode	Multiple Reaction Monitoring (MRM) or Full Scan (for adduct identification)	[5]

Data Presentation

Adduct Formation

In positive ESI mode, triglycerides, including 17:0-17:1-17:0 TG-d5, commonly form ammonium ([M+NH₄]⁺) and sodium ([M+Na]⁺) adducts.[2][6] The expected m/z values for these adducts are:

• [M+NH₄]⁺: 869.8312

• [M+Na]⁺: 874.7882[2]

It is also important to be aware of the potential for unusual adduct formation, such as ethylamine (B1201723) adducts ([M+C₂H₈N]⁺), which can be misleading and impact lipid annotation.[6]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the LC-MS/MS analysis of 17:0-17:1-17:0 TG-d5.

Analyte	Internal Standard	Ion Transition (MRM)	Collision Energy	Reference
Endogenous Triglycerides	17:0-17:1-17:0 TG-d5	Precursor ion ([M+NH₄]⁺) -> Product ion	Optimized for specific TG	[5]

Note: Specific MRM transitions and collision energies need to be optimized for each endogenous triglyceride being quantified relative to the internal standard.

Visualization

Experimental Workflow

The following diagram illustrates the general workflow for the detection of 17:0-17:1-17:0 TG-d5 from plasma samples.

References

• 1. lcms.cz [lcms.cz]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. Metabolomics Workbench : NIH Data Repository [metabolomicsworkbench.org]
• 5. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia | springermedizin.de [springermedizin.de]
• 6. escholarship.org [escholarship.org]

MRM transitions for 17:0-17:1-17:0 TG-d5

An Application Note and Protocol for the Quantification of 17:0-17:1-17:0 TG-d5 using Multiple Reaction Monitoring (MRM) Mass Spectrometry.

Introduction

Triglycerides (TGs) are a major class of lipids that serve as a primary form of energy storage in cells. The analysis of specific TG molecular species is crucial for understanding metabolic processes and their role in various diseases. Stable isotope-labeled internal standards are essential for accurate and precise quantification of lipids by mass spectrometry, correcting for variations in sample preparation and instrument response. 17:0-17:1-17:0 TG-d5 is a deuterated triglyceride commonly used as an internal standard for the quantification of endogenous triglycerides in complex biological matrices.[1][2][3][4] This document provides a detailed protocol for the analysis of 17:0-17:1-17:0 TG-d5 using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode.

The method relies on the high selectivity and sensitivity of MRM to monitor specific precursor-to-product ion transitions. For triglycerides, analysis is typically performed in positive electrospray ionization (ESI) mode, where the ammonium (B1175870) adduct ([M+NH4]+) is selected as the precursor ion.[5][6] Collision-induced dissociation (CID) of this precursor ion results in the neutral loss of one of the fatty acyl chains, producing characteristic product ions that can be used for quantification.[7][8]

Quantitative Data Summary

The successful quantification of 17:0-17:1-17:0 TG-d5 requires optimized mass spectrometer parameters. The following table summarizes the key MRM transitions and suggested starting parameters for a triple quadrupole mass spectrometer. It is highly recommended to optimize these parameters on the specific instrument being used.

Table 1: MRM Transitions and Mass Spectrometry Parameters for 17:0-17:1-17:0 TG-d5

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)
17:0-17:1-17:0 TG-d5	869.8	601.6	100	80	35
17:0-17:1-17:0 TG-d5	869.8	599.6	100	80	35

Note: The precursor ion corresponds to the [M+NH4]+ adduct of 17:0-17:1-17:0 TG-d5 (C54H97D5O6, Exact Mass: 851.80)[9][10]. Product ions correspond to the neutral loss of the 17:0 (heptadecanoic acid) and 17:1 (heptadecenoic acid) fatty acyl chains, respectively. Declustering Potential (DP) and Collision Energy (CE) are starting points and should be optimized for the specific instrument and experimental conditions.[11]

Signaling Pathway and Fragmentation

The fragmentation of the 17:0-17:1-17:0 TG-d5 ammonium adduct in the collision cell of a mass spectrometer is a well-defined process. The precursor ion, selected in the first quadrupole (Q1), undergoes collision-induced dissociation (CID), leading to the neutral loss of a fatty acid. The resulting product ions are then filtered by the third quadrupole (Q3) and detected. This specific fragmentation provides the basis for the high selectivity of the MRM assay.

Caption: Fragmentation pathway of 17:0-17:1-17:0 TG-d5.

Experimental Protocol

This protocol outlines the steps for sample preparation, LC-MS/MS analysis, and data processing for the quantification of 17:0-17:1-17:0 TG-d5.

Materials and Reagents

Item	Supplier/Grade
17:0-17:1-17:0 TG-d5	Avanti Polar Lipids (or equivalent)
Chloroform (B151607)	HPLC Grade
Methanol (B129727)	LC-MS Grade
Isopropanol (B130326)	LC-MS Grade
Acetonitrile	LC-MS Grade
Ammonium Formate	LC-MS Grade
Formic Acid	LC-MS Grade
Water	LC-MS Grade (e.g., Milli-Q)
Biological Matrix (e.g., Plasma)	User-provided

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 1 mg of 17:0-17:1-17:0 TG-d5 and dissolve it in 1 mL of chloroform:methanol (2:1, v/v) to create a stock solution. Store at -20°C.

• Working Internal Standard Solution (10 µg/mL): Dilute the stock solution with isopropanol to create a working solution at the desired concentration for spiking into samples.

Sample Preparation (Lipid Extraction)

A modified Bligh-Dyer extraction is commonly used.

• To 50 µL of plasma, add 10 µL of the 10 µg/mL working internal standard solution.

• Add 200 µL of methanol and vortex thoroughly.

• Add 100 µL of chloroform and vortex for 2 minutes.

• Add 100 µL of water and vortex for 2 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic layer into a new tube.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 80% Mobile Phase A, 20% Mobile Phase B).

LC-MS/MS Analysis

Table 2: Liquid Chromatography Parameters

Parameter	Value
HPLC System	UPLC/UHPLC system
Column	C18 or C30 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid
Flow Rate	0.35 mL/min
Column Temperature	45°C
Injection Volume	5 µL

Table 3: LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	80	20
2.0	70	30
9.0	15	85
15.0	5	95
15.1	80	20
18.0	80	20

Table 4: Mass Spectrometer Ion Source Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Spray Voltage	+5500 V
Source Temperature	500°C
Curtain Gas (CUR)	35 psi
Nebulizer Gas (GS1)	45 psi
Heater Gas (GS2)	55 psi

Note: These parameters are typical starting points and may require optimization for different mass spectrometer models.[4][12]

Experimental Workflow

The overall workflow from sample receipt to final data analysis involves several key stages. Proper execution of each step is critical for obtaining high-quality, reproducible results.

Caption: General workflow for TG analysis using an internal standard.

Data Analysis and Quantification

• Peak Integration: Process the raw LC-MS/MS data using the instrument manufacturer's software (e.g., SCIEX Analyst®, Thermo Xcalibur™). Integrate the chromatographic peak areas for the specified MRM transitions of 17:0-17:1-17:0 TG-d5.

• Quantification: When used as an internal standard, the peak area of the endogenous triglyceride of interest is divided by the peak area of the 17:0-17:1-17:0 TG-d5 to obtain a response ratio.

• Calibration Curve: For absolute quantification, a calibration curve is constructed by plotting the response ratios of known concentrations of an analytical standard against their concentrations. The concentration of the analyte in the unknown sample is then calculated from this curve.

This protocol provides a comprehensive framework for the robust and reliable analysis of 17:0-17:1-17:0 TG-d5. Adherence to good laboratory practices, including proper solution preparation and instrument optimization, is essential for achieving accurate and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. lipidmaps.org [lipidmaps.org]
• 3. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. escholarship.org [escholarship.org]
• 10. Avanti Polar Lipids 17:0-17:1-17:0 D5 TG, 958760-74-2, MFCD22416552, powder | Fisher Scientific [fishersci.com]
• 11. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia | springermedizin.de [springermedizin.de]

Application Note: Integrating 17:0-17:1-17:0 TG-d5 for Robust Quantification in Lipidomics Workflows

Audience: Researchers, scientists, and drug development professionals engaged in lipidomics, particularly those focused on metabolic diseases, nutritional research, and biomarker discovery.

Introduction: Triglycerides (TGs) are the primary form of energy storage in animals and their analysis provides critical insights into metabolic health.[1] The complexity of the triglyceridome, with its vast number of molecular species differing in fatty acyl chain length and saturation, presents significant analytical challenges.[2] Accurate and precise quantification of individual TG species by mass spectrometry (MS) is essential for discovering disease biomarkers and understanding metabolic dysregulation.[3][4]

The use of stable isotope-labeled internal standards is paramount for correcting variations in sample extraction efficiency, matrix effects, and instrument response.[4][5] 17:0-17:1-17:0 TG-d5 is a deuterated odd-chain triglyceride that serves as an ideal internal standard for the quantification of a broad range of TGs in biological matrices.[6][7][8] Its odd-chain fatty acid composition (heptadecanoic and heptadecenoic acid) makes it compositionally distinct from the predominantly even-chain TGs found endogenously in most biological systems, minimizing isotopic interference. This application note provides a detailed protocol for the integration of 17:0-17:1-17:0 TG-d5 into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) based lipidomics workflow for the quantitative analysis of triglycerides in plasma and tissue samples.

Experimental Workflow Overview

The overall workflow involves spiking the biological sample with the 17:0-17:1-17:0 TG-d5 internal standard, followed by lipid extraction, chromatographic separation, and detection by tandem mass spectrometry.

Caption: Workflow for triglyceride quantification using a deuterated internal standard.

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-17:1-17:0 TG-d5 (e.g., Avanti Polar Lipids, Part No. 860903)[8][9]

• Solvents (LC-MS Grade or higher): Methanol, Chloroform (B151607), Isopropanol (B130326), Acetonitrile, Water

• Mobile Phase Additives: Ammonium (B1175870) Formate (B1220265), Formic Acid

• Biological Samples: Plasma, Serum, or Tissue Homogenates

• Glass tubes, Pasteur pipettes, Nitrogen evaporator, Centrifuge, Autosampler vials

Preparation of Internal Standard Stock Solution

• Allow the 17:0-17:1-17:0 TG-d5 powder to equilibrate to room temperature before opening.

• Prepare a stock solution of 1 mg/mL in chloroform or a suitable organic solvent.

• From the stock solution, prepare a working solution at a concentration of 10 µg/mL in isopropanol or the reconstitution solvent. The optimal concentration may need to be determined empirically based on instrument sensitivity and endogenous TG levels.

Sample Preparation and Lipid Extraction (Modified Bligh & Dyer Method)

This protocol is optimized for a 100 µL plasma sample.[1] Volumes should be scaled accordingly for other sample types or amounts.

• Thawing: Thaw frozen plasma or tissue homogenate samples on ice.

• Aliquot: In a clean glass tube, add 100 µL of the plasma sample.

• Internal Standard Spiking: Add a known amount (e.g., 10 µL) of the 17:0-17:1-17:0 TG-d5 working solution to the plasma. This step is crucial for accurate quantification.[1]

• Solvent Addition: Add 375 µL of a cold chloroform:methanol (1:2, v/v) mixture. Vortex vigorously for 1 minute.

• Phase Separation:

  • Add 125 µL of chloroform and vortex for 1 minute.

  • Add 125 µL of water and vortex for another minute.[1]

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to achieve clear phase separation.

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube. Avoid disturbing the protein interface.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as isopropanol:acetonitrile:water (2:1:1, v/v/v) or butanol:methanol (1:1, v/v).[1][10] Vortex briefly to ensure the entire lipid film is dissolved.

• Sample Transfer: Transfer the final reconstituted sample to an autosampler vial for analysis.

LC-MS/MS Analysis

Reverse-phase liquid chromatography (RPLC) is commonly used to separate TG species based on their acyl chain length and degree of unsaturation.[1][4]

• LC System: UPLC/HPLC system capable of delivering binary gradients.

• Column: A C18 or C30 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size) is recommended for TG separation.[11]

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM).[12]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode. The use of ammonium formate in the mobile phase facilitates the formation of stable [M+NH4]+ adducts, which is ideal for TG analysis.[12][13]

LC Conditions (Example Gradient):

Parameter	Value
Column Temperature	45-55°C
Flow Rate	0.3-0.5 mL/min
Mobile Phase A	60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid[1][11]
Mobile Phase B	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid[1][11]

| Injection Volume | 2-5 µL |

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0 - 2.0	20-30%
2.0 - 4.0	30-60%
4.0 - 14.0	60-90%
14.0 - 15.5	90-95%
15.5 - 17.5	95-20% (Return to initial)
17.5 - 20.0	20% (Equilibration)

(Note: This is an example gradient and must be optimized for the specific column and analytes of interest)[11]

MS/MS Conditions (MRM): For quantification, MRM is used. The precursor ion is the ammonium adduct of the triglyceride ([M+NH4]+), and the product ions correspond to the neutral loss of one of the fatty acyl chains plus ammonia.[12]

Data Presentation and Quantitative Analysis

Table 1: Properties of Internal Standard

Compound	Molecular Formula	Formula Weight	Precursor Ion (m/z) [M+NH4]+
17:0-17:1-17:0 TG-d5	C54H97D5O6	852.42	869.83[14]

Table 2: Example MRM Transitions for Quantification

The following table lists the precursor ion and potential product ions for the internal standard and a common endogenous triglyceride, TG(16:0/18:1/18:2). The product ion results from the neutral loss of a specific fatty acid.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss
17:0-17:1-17:0 TG-d5 (IS)	869.83	582.55	Heptadecenoic Acid (17:1)
869.83	584.56	Heptadecanoic Acid (17:0)
TG(16:0/18:1/18:2)	898.8	621.5	Linoleic Acid (18:2)
898.8	619.5	Oleic Acid (18:1)
898.8	645.5	Palmitic Acid (16:0)
(Note: Specific m/z values should be confirmed and optimized on the instrument being used)

Table 3: Example Calibration Curve Data

A calibration curve should be prepared using a non-deuterated triglyceride standard (e.g., Triolein) at various concentrations, with a fixed concentration of the 17:0-17:1-17:0 TG-d5 internal standard.

Calibrant Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,500	1,250,000	0.0124
5	78,000	1,280,000	0.0609
20	305,000	1,230,000	0.2480
100	1,510,000	1,260,000	1.1984
500	7,650,000	1,275,000	6.0000
1000	14,900,000	1,240,000	12.0161

Table 4: Example Quantitative Results Table

The concentration of each endogenous TG is calculated from its peak area ratio relative to the internal standard, using the calibration curve.

Sample ID	Endogenous TG Species	Analyte Peak Area	IS Peak Area	Peak Area Ratio	Calculated Conc. (ng/mL)
Control_1	TG(16:0/18:1/18:1)	1,850,400	1,255,000	1.4744	122.5
Control_2	TG(16:0/18:1/18:1)	1,995,300	1,290,100	1.5466	128.6
Treated_1	TG(16:0/18:1/18:1)	2,540,800	1,260,300	2.0160	167.5
Treated_2	TG(16:0/18:1/18:1)	2,780,100	1,288,000	2.1584	179.4

Conclusion

The integration of the deuterated internal standard 17:0-17:1-17:0 TG-d5 provides a robust and reliable method for the quantification of triglycerides in complex biological samples. Its unique odd-chain structure ensures minimal overlap with endogenous lipids, while the stable isotope label effectively corrects for analytical variability. The detailed protocols and data presentation formats provided in this application note offer a comprehensive framework for researchers to implement this standard in their lipidomics workflows, leading to higher quality, more accurate, and reproducible quantitative data essential for advancing metabolic research.

References

• 1. benchchem.com [benchchem.com]
• 2. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples | Springer Nature Experiments [experiments.springernature.com]
• 4. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. lcms.cz [lcms.cz]
• 8. web.stanford.edu [web.stanford.edu]
• 9. avantiresearch.com [avantiresearch.com]
• 10. agilent.com [agilent.com]
• 11. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lcms.cz [lcms.cz]
• 13. agilent.com [agilent.com]
• 14. Untargeted Lipidomic Profiling of Dry Blood Spots Using SFC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]

Application of 17:0-17:1-17:0 TG-d5 in Metabolic Studies: A Guide for Researchers

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount in unraveling the complexities of metabolic diseases. This document provides detailed application notes and protocols for the use of 17:0-17:1-17:0 TG-d5, a deuterated triacylglycerol, as an internal standard in mass spectrometry-based lipidomics.

The use of stable isotope-labeled internal standards is a gold-standard method for in vivo studies of lipid and lipoprotein metabolism.[1] These standards are crucial for correcting variations in sample preparation and instrument response, thereby enabling precise and reliable quantification of endogenous lipids. 17:0-17:1-17:0 TG-d5 is particularly valuable due to the low natural abundance of odd-chain fatty acids in most biological systems, minimizing interference with the measurement of more common even-chain triglycerides.[2]

Core Applications

The primary application of 17:0-17:1-17:0 TG-d5 is as an internal standard for the quantitative analysis of triacylglycerols (TGs) in various biological matrices, including plasma, serum, cells, and tissues.[3][4][5] Its chemical properties and molecular weight are similar to endogenous TGs, ensuring comparable extraction efficiency and ionization response in mass spectrometry. This allows for the accurate determination of TG concentrations, which is critical in studies of:

• Dyslipidemia: Characterizing abnormal lipid profiles in conditions like hypertriglyceridemia.[6][7]

• Metabolic Syndrome and Diabetes: Investigating the role of TGs in insulin (B600854) resistance and related disorders.

• Cardiovascular Disease: Assessing the contribution of TGs to atherosclerosis and other cardiovascular pathologies.[2]

• Drug Development: Evaluating the efficacy of therapeutic agents on lipid metabolism.

Experimental Workflow Overview

The general workflow for utilizing 17:0-17:1-17:0 TG-d5 in a metabolic study involves several key steps, from sample preparation to data analysis.

Caption: General experimental workflow for quantitative lipidomics using 17:0-17:1-17:0 TG-d5.

Protocols

Lipid Extraction from Plasma using Methyl-tert-butyl Ether (MTBE)

This protocol is adapted from established methods for the comprehensive analysis of plasma lipids.[4][5]

Materials:

• Plasma samples

• Methanol (B129727) (cold)

• Methyl-tert-butyl ether (MTBE) (cold)

• LC/MS-grade water

• Internal Standard (IS) solution: 17:0-17:1-17:0 TG-d5 in methanol

• 1.5 mL Eppendorf tubes

• Vortex mixer

• Centrifuge (capable of 14,000 rpm)

• Centrifugal evaporator

Procedure:

• To a 1.5 mL Eppendorf tube, add 10 µL of blood plasma.

• Add 225 µL of cold methanol containing the 17:0-17:1-17:0 TG-d5 internal standard.

• Vortex the mixture for 10 seconds.

• Add 750 µL of cold MTBE.

• Vortex for 10 seconds, followed by shaking for 6 minutes at 4°C.

• To induce phase separation, add 188 µL of LC/MS-grade water.

• Centrifuge at 14,000 rpm for 2 minutes.

• Collect the upper organic phase (containing the lipids) and transfer it to a new tube.

• Evaporate the solvent using a centrifugal evaporator.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/toluene 9:1, v/v).

LC-MS/MS Analysis

The following are general conditions for a reverse-phase liquid chromatography-mass spectrometry (RPLC-MS) method. Specific parameters may need to be optimized based on the instrument and column used.

Parameter	Condition
LC System	Agilent 1290 Infinity LC or equivalent
Column	Waters Acquity UPLC CSH C18, 1.7 µm, 2.1x100mm or equivalent
Column Temperature	65°C
Mobile Phase A	Acetonitrile:Water (60:40) + 10mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10) + 10mM Ammonium Formate + 0.1% Formic Acid
Flow Rate	0.6 mL/min
Injection Volume	3 µL
MS System	Agilent Q-TOF 6550 or equivalent
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Range	m/z 65-1700

Table 1: Example LC-MS parameters for lipid analysis.[8]

Quantitative Data Summary

The following table summarizes typical concentrations and mass spectrometric details for 17:0-17:1-17:0 TG-d5.

Internal Standard	Abbreviation	Typical Spiking Concentration (in Methanol)	Precursor Ion (m/z) [M+NH4]+	Product Ion (m/z) for MRM
1-heptadecanoyl-2-heptadecenoyl-3-heptadecanoyl-glycerol-d5	TG(17:0/17:1/17:0)-d5	0.2-1.0 µg/mL	869.8320	582.5522

Table 2: Quantitative parameters for 17:0-17:1-17:0 TG-d5.[6][9][10]

Metabolic Fate of Odd-Chain Fatty Acids

The choice of an odd-chain fatty acid-containing triglyceride as an internal standard is based on the distinct metabolic pathway of odd-chain fatty acids compared to their even-chain counterparts.[11] Beta-oxidation of even-chain fatty acids yields acetyl-CoA exclusively. In contrast, the final product of odd-chain fatty acid beta-oxidation is propionyl-CoA, in addition to acetyl-CoA.[12][13] Propionyl-CoA can then be converted to succinyl-CoA and enter the Krebs cycle, playing a role in anaplerosis.[11][12]

Caption: Simplified metabolic pathway of odd-chain fatty acids.

Concluding Remarks

The use of 17:0-17:1-17:0 TG-d5 as an internal standard provides a robust and reliable method for the quantification of triacylglycerols in metabolic research. Its unique odd-chain fatty acid composition ensures minimal isotopic interference with endogenous even-chain lipids. The detailed protocols and data presented here offer a comprehensive guide for researchers aiming to incorporate this standard into their lipidomics workflows, ultimately contributing to a deeper understanding of lipid metabolism in health and disease.

References

• 1. joe.bioscientifica.com [joe.bioscientifica.com]
• 2. A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. lcms.cz [lcms.cz]
• 5. agilent.com [agilent.com]
• 6. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia | springermedizin.de [springermedizin.de]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. fiehnlab.ucdavis.edu [fiehnlab.ucdavis.edu]
• 9. Revealing potential lipid biomarkers in clear cell renal cell carcinoma using targeted quantitative lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Untargeted Lipidomic Profiling of Dry Blood Spots Using SFC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]
• 12. youtube.com [youtube.com]
• 13. Beta oxidation - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

troubleshooting 17:0-17:1-17:0 TG-d5 signal instability

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering signal instability with the internal standard 17:0-17:1-17:0 TG-d5 during mass spectrometry-based lipidomics experiments.

Troubleshooting Guide: 17:0-17:1-17:0 TG-d5 Signal Instability

Q1: What are the potential causes of signal instability or poor response for the 17:0-17:1-17:0 TG-d5 internal standard?

Signal instability for your triglyceride internal standard can originate from several stages of your analytical workflow, from sample preparation to data acquisition. The primary areas to investigate are:

• Sample Preparation and Extraction: Inconsistent extraction efficiency, degradation of the standard, or the presence of interfering substances from the sample matrix can all lead to signal variability. It is crucial to ensure that the internal standard is added at the earliest stage of sample preparation to account for any sample loss during the procedure.[1][2]

• Chromatography: Poor peak shape, shifting retention times, or loss of the analyte on the column can result in unstable signal intensity. This can be caused by column contamination, improper mobile phase composition, or a degraded column.[3]

• Mass Spectrometer Source Conditions: The stability of the electrospray ionization (ESI) can be affected by the cleanliness of the ion source, the composition of the mobile phase, and the source parameters. Inconsistent ionization will directly lead to a fluctuating signal.

• Adduct Formation: Triglycerides, including the internal standard, can form various adducts (e.g., [M+NH4]+, [M+Na]+). Changes in the mobile phase composition or the presence of contaminants can alter the distribution of these adducts, leading to a decrease in the signal of the desired precursor ion.[4]

• Internal Standard Quality and Handling: The purity and stability of the 17:0-17:1-17:0 TG-d5 standard itself are critical. Improper storage or handling can lead to degradation. Lipids are susceptible to oxidation and should be handled under an inert atmosphere and stored at low temperatures.

Q2: My 17:0-17:1-17:0 TG-d5 signal is showing significant variability between injections. What should I check first?

For injection-to-injection variability, the issue often lies with the autosampler, the LC system, or the initial chromatographic conditions.

• Autosampler Performance: Check for air bubbles in the syringe and sample loop. Ensure the injection volume is consistent and that there are no leaks in the system.

• Column Equilibration: Insufficient column equilibration between injections can lead to retention time shifts and variable peak areas. Ensure your method includes an adequate re-equilibration step.

• Sample Stability in the Autosampler: Triglycerides can be sensitive to degradation at room temperature. If your sample queue is long, consider keeping the autosampler tray cooled to prevent sample degradation.

Q3: I am observing a gradual decrease in the 17:0-17:1-17:0 TG-d5 signal over a sequence of runs. What is the likely cause?

A gradual signal decline often points to a problem that worsens over time, such as:

• Ion Source Contamination: The accumulation of non-volatile salts and sample matrix components in the ion source can suppress the ionization efficiency. The source should be cleaned regularly.

• Column Contamination: Buildup of matrix components on the analytical column can lead to peak tailing, reduced peak height, and eventual signal loss.[3] Consider using a guard column and implementing a column wash step in your method.

• Mobile Phase Issues: Depletion of a mobile phase modifier (e.g., ammonium (B1175870) formate) or degradation of the solvents can affect ionization and signal stability.[4]

Frequently Asked Questions (FAQs)

Q1: Why is an internal standard like 17:0-17:1-17:0 TG-d5 necessary for triglyceride quantification?

Internal standards are crucial for accurate and reproducible quantification in mass spectrometry.[1] They are compounds with similar chemical and physical properties to the analytes of interest and are added at a known concentration to every sample.[5] This allows for the correction of variations that can occur during sample preparation, extraction, and analysis, ensuring that the measured differences between samples are biological and not due to experimental inconsistencies.[1][2]

Q2: What are the ideal storage conditions for 17:0-17:1-17:0 TG-d5?

To ensure the stability and integrity of your 17:0-17:1-17:0 TG-d5 standard, it should be stored in a tightly sealed container, protected from light, and at a low temperature, typically -20°C or -80°C. It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Q3: What type of adducts should I expect for 17:0-17:1-17:0 TG-d5 in positive ion mode ESI?

In positive ion mode electrospray ionization (ESI), triglycerides commonly form ammonium adducts ([M+NH4]+), especially when ammonium formate (B1220265) or ammonium acetate (B1210297) is used as a mobile phase modifier.[4][5] Sodium ([M+Na]+) and potassium ([M+K]+) adducts are also frequently observed as contaminants. For quantitative analysis, it is important to consistently monitor the most abundant and stable adduct.

Experimental Protocol: Quantification of Triglycerides using 17:0-17:1-17:0 TG-d5 Internal Standard

This protocol provides a general workflow for the quantification of triglycerides in a biological matrix (e.g., plasma) using LC-MS/MS.

1. Sample Preparation and Lipid Extraction:

• Internal Standard Spiking: To 50 µL of plasma, add a known amount of 17:0-17:1-17:0 TG-d5 internal standard in a suitable solvent.

• Lipid Extraction (Folch Method):

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2000 x g for 5 minutes to induce phase separation.[5]

  • Carefully collect the lower organic phase containing the lipids.

• Solvent Evaporation and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., a mixture of acetonitrile (B52724) and isopropanol).[5]

2. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for triglyceride analysis.[5]

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate.[5]

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.[5]

  • Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.

  • Flow Rate: A flow rate of 0.3-0.5 mL/min is common.[5]

  • Injection Volume: 5-10 µL.[5]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting ammonium adducts ([M+NH4]+).[5]

  • Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.[5]

Troubleshooting Workflow

Caption: Troubleshooting workflow for 17:0-17:1-17:0 TG-d5 signal instability.

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 17:0-17:1-17:0 TG-d5 by Mass Spectrometry

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the mass spectrometric analysis of the deuterated triglyceride 17:0-17:1-17:0 TG-d5.

Frequently Asked Questions (FAQs)

Q1: What are the expected and most common adducts for 17:0-17:1-17:0 TG-d5 in positive ion mode mass spectrometry?

A1: In positive ion mode electrospray ionization (ESI), triglycerides (TGs) like 17:0-17:1-17:0 TG-d5 typically form adducts with cations present in the mobile phase or from contaminants. The most common adducts observed are:

• Ammonium (B1175870) adduct [M+NH₄]⁺ : This is often the most abundant and desired adduct when using mobile phases containing ammonium salts like ammonium formate (B1220265) or ammonium acetate.[1][2]

• Sodium adduct [M+Na]⁺ : Sodium is a ubiquitous contaminant and frequently forms adducts with lipids.[2] It can sometimes be the base peak even if not intentionally added.

• Potassium adduct [M+K]⁺ : Similar to sodium, potassium is another common alkali metal that can form adducts.[2]

• Lithium adduct [M+Li]⁺ : Lithium adducts are less common unless lithium salts are intentionally added to the mobile phase. They can be useful for structural elucidation in tandem MS experiments.[3]

Q2: I am observing an unexpected peak with a mass approximately 28 Da higher than my [M+NH₄]⁺ ion for 17:0-17:1-17:0 TG-d5. What is this?

A2: An unexpected peak with a mass difference of +28.0309 Da from the [M+NH₄]⁺ adduct is likely an ethylamine (B1201723) adduct [M+C₂H₈N]⁺ .[1] This unusual adduct has been observed during the analysis of triglycerides, including 17:0-17:1-17:0 TG-d5, particularly when using acetonitrile (B52724) in the mobile phase.[1] The formation of this adduct can lead to misidentification of lipids, as it can be mistaken for the ammonium adduct of a different triglyceride.[1]

Q3: How does the choice of organic solvent in the mobile phase affect adduct formation for 17:0-17:1-17:0 TG-d5?

A3: The choice of organic solvent, particularly between acetonitrile and methanol (B129727), can significantly impact adduct formation.

• Acetonitrile : The use of acetonitrile has been linked to the formation of the unusual and potentially misleading ethylamine adduct [M+C₂H₈N]⁺.[1]

• Methanol : Replacing acetonitrile with methanol in the mobile phase has been shown to eliminate the formation of the ethylamine adduct, resulting in cleaner and easier-to-interpret mass spectra.[1]

Q4: Why is the signal for my 17:0-17:1-17:0 TG-d5 ion weak?

A4: Low signal intensity for triglycerides in mass spectrometry can be attributed to several factors:

• Inefficient Ionization : TGs are nonpolar and require the formation of adducts for efficient ionization. Insufficient concentration of adduct-forming salts (e.g., ammonium formate) in the mobile phase can lead to a weak signal.

• In-source Fragmentation : The energy in the ion source can cause the triglyceride to fragment before detection, reducing the abundance of the intact molecular ion.

• Ion Suppression : Matrix components co-eluting with your analyte can compete for ionization, suppressing the signal of 17:0-17:1-17:0 TG-d5.

• Suboptimal Source Parameters : Incorrect settings for parameters like spray voltage, source temperature, and gas flows can lead to poor ionization efficiency.

Troubleshooting Guides

Issue 1: Presence of Unexpected Adducts and Lipid Misidentification

Symptoms:

• You observe a peak at an m/z that does not correspond to the common adducts of 17:0-17:1-17:0 TG-d5.

• Specifically, a peak around m/z 897.8621 is present when you expect the [M+NH₄]⁺ adduct at m/z 869.8312.[1]

• You misidentify this peak as another lipid species.

Possible Cause:

• Formation of an ethylamine adduct [M+C₂H₈N]⁺, often associated with the use of acetonitrile in the mobile phase.[1]

Solutions:

• Change the Organic Solvent: Replace acetonitrile with methanol in your mobile phase. This has been demonstrated to eliminate the formation of the ethylamine adduct.[1]

• Confirm Adduct Identity: Carefully calculate the mass difference between the unexpected peak and the neutral mass of your analyte. A difference of approximately 46.0651 Da corresponds to an ethylamine adduct.

• Check Solvent Quality: Impurities in the organic solvents can sometimes be a source of unexpected adducts. Try using a fresh bottle or a different batch of high-purity, LC-MS grade solvent.

Issue 2: Poor Signal Intensity and Inconsistent Adduct Ratios

Symptoms:

• The peak for 17:0-17:1-17:0 TG-d5 is weak or has a low signal-to-noise ratio.

• The relative intensities of different adducts (e.g., [M+NH₄]⁺ vs. [M+Na]⁺) are inconsistent across different runs or samples.

Possible Causes:

• Insufficient concentration of adduct-forming reagents in the mobile phase.

• Contamination with sodium or potassium from glassware or reagents.

• Suboptimal ion source conditions.

Solutions:

• Optimize Mobile Phase Additives: Ensure an adequate concentration of an adduct-forming salt in your mobile phase. For promoting the desired [M+NH₄]⁺ adduct, a concentration of 5-10 mM ammonium formate is a good starting point.

• Minimize Sodium Contamination:

  • Use polypropylene (B1209903) vials instead of glass vials to reduce sodium leaching.

  • Use high-purity, LC-MS grade solvents and reagents.

• Optimize Ion Source Parameters: Systematically tune the ion source parameters, including spray voltage, capillary temperature, and nebulizer gas flow, to maximize the signal for the desired adduct of 17:0-17:1-17:0 TG-d5.

• Sum Adduct Intensities: For accurate quantification, if multiple adducts are present, it is recommended to sum the peak areas of all significant adducts for 17:0-17:1-17:0 TG-d5.[2]

Quantitative Data Summary

The following table summarizes the observed m/z values for various adducts of 17:0-17:1-17:0 TG-d5.

Adduct	Chemical Formula	Theoretical m/z	Observed m/z (in Acetonitrile)	Observed m/z (in Methanol)	Reference
Ammonium	[M+NH₄]⁺	869.8329	869.8312	869.8312	[1][4]
Sodium	[M+Na]⁺	874.7882	Present	Present	[5]
Ethylamine	[M+C₂H₈N]⁺	897.8621	897.8621	Absent	[1]

Note: The exact mass of 17:0-17:1-17:0 TG-d5 (C₅₄H₉₇D₅O₆) is 851.799 Da.

Experimental Protocols

Protocol: Analysis of 17:0-17:1-17:0 TG-d5 by LC-MS

This protocol provides a general methodology for the analysis of 17:0-17:1-17:0 TG-d5. Optimization may be required based on the specific instrumentation and sample matrix.

1. Lipid Extraction (Modified Folch Method) [6]

• To a 1.5 mL microcentrifuge tube, add the sample (e.g., 50 µL of plasma).

• Add 1 mL of a 2:1 (v/v) chloroform:methanol solution.

• Vortex vigorously for 1 minute.

• Add 200 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes.

• Carefully collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in an appropriate solvent for LC-MS analysis (e.g., 9:1 methanol:toluene with 10 mM ammonium acetate).[7]

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for triglyceride analysis.

• Mobile Phase A: 60:40 methanol:water with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: 90:10 isopropanol:methanol with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B to elute the triglycerides.

• Mass Spectrometer: A tandem mass spectrometer (e.g., QTRAP or Q-TOF) equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MS Method:

  • Full Scan (MS1): Acquire full scan spectra to identify the precursor ions of 17:0-17:1-17:0 TG-d5 and its adducts.

  • Tandem MS (MS/MS): Perform product ion scans on the precursor ion of interest (e.g., the [M+NH₄]⁺ adduct) to confirm its identity through characteristic neutral losses of the fatty acid chains.

Visualizations

Caption: Experimental workflow for the analysis of 17:0-17:1-17:0 TG-d5.

Caption: Formation of common and unusual adducts of 17:0-17:1-17:0 TG-d5.

References

• 1. escholarship.org [escholarship.org]
• 2. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Untargeted Lipidomic Profiling of Dry Blood Spots Using SFC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. lipidmaps.org [lipidmaps.org]

Technical Support Center: Analysis of 17:0-17:1-17:0 TG-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression during the analysis of 17:0-17:1-17:0 TG-d5 by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is 17:0-17:1-17:0 TG-d5 and what is its primary application?

17:0-17:1-17:0 TG-d5 is a deuterated triglyceride, specifically 1,3-diheptadecanoyl-2-heptadecenoyl-glycerol-d5. Its primary application is as an internal standard in mass spectrometry-based lipidomics for the quantification of triglycerides (TGs). Using a stable isotope-labeled internal standard like this is the most effective way to compensate for matrix effects, including ion suppression, as it co-elutes with the target analytes and experiences similar ionization behavior.

Q2: What is ion suppression and why is it a concern for triglyceride analysis?

Ion suppression is a matrix effect that occurs during LC-MS analysis, particularly with electrospray ionization (ESI). It is a reduction in the ionization efficiency of the target analyte due to the presence of co-eluting compounds from the sample matrix. This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analysis. For triglycerides, the most significant source of ion suppression in biological samples is the high abundance of phospholipids (B1166683), which can compete with the TGs for ionization.[1]

Q3: What are the common causes of ion suppression in the analysis of 17:0-17:1-17:0 TG-d5?

The primary causes of ion suppression for triglycerides include:

• High concentrations of phospholipids: These are often the most abundant lipid class in biological matrices and can co-elute with triglycerides.

• Other endogenous matrix components: Salts, proteins, and other small molecules from the biological sample can also interfere with ionization.

• Mobile phase additives: Certain additives, if not chosen carefully, can contribute to ion suppression.

• Contamination: Impurities from solvents, collection tubes, or other labware can introduce suppressing agents.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating ion suppression for the analysis of 17:0-17:1-17:0 TG-d5.

References

• 1. A simple liquid extraction protocol for overcoming the ion suppression of triacylglycerols by phospholipids in liquid chromatography mass spectrometry studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS Analysis of Triglycerides

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering issues with the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of triglycerides, with a specific focus on improving the peak shape of the internal standard 17:0-17:1-17:0 TG-d5.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is the peak for my 17:0-17:1-17:0 TG-d5 internal standard exhibiting poor shape (tailing, fronting, or broadness)?

A1: Poor peak shape for a non-polar analyte like 17:0-17:1-17:0 TG-d5 in reversed-phase LC-MS can stem from several factors related to your sample, mobile phase, column, or hardware. Identifying the type of distortion is the first step in diagnosing the problem.

• Peak Tailing: Often caused by secondary interactions between the analyte and the column stationary phase, or by column contamination. For basic analytes, issues with column end-capping can be a cause, though less common for neutral triglycerides.[1]

• Peak Fronting: Typically an indicator of column overload (injecting too much sample) or a strong sample solvent mismatch.[2]

• Broad Peaks: Can result from column degradation, excessive extra-column volume (dead volume), or a mobile phase that is too weak to elute the triglyceride efficiently.[1][3]

The following workflow can help diagnose the root cause of poor peak shape.

Caption: A decision tree to troubleshoot poor peak shape in LC-MS.

Q2: How does the sample solvent affect the peak shape of my triglyceride standard?

A2: The composition of the solvent used to dissolve and inject your sample is critical. Using a sample solvent that is stronger (i.e., more non-polar in a reversed-phase system) than your initial mobile phase can cause significant peak distortion, particularly fronting.[4][5] The strong solvent carries the analyte band down the column in a broad plug before the gradient has a chance to focus it, resulting in a misshapen peak.

Best Practice: Reconstitute your dried lipid extract in a solvent that is weaker than or matches the initial mobile phase conditions.[1] For many reversed-phase triglyceride methods, a solvent mixture like isopropanol:acetonitrile (B52724):water (2:1:1, v/v/v) is a suitable choice.[6] Avoid injecting samples dissolved in 100% non-polar solvents like hexane (B92381) if possible, as this can cause severe peak broadening or splitting.[7]

Sample Solvent Composition	Compatibility with Initial Mobile Phase (e.g., 60% Acetonitrile)	Expected Peak Shape
Isopropanol:Acetonitrile:Water (2:1:1)	Good (matches polarity)	Sharp, Symmetrical
Methanol	Moderate (stronger)	Potential for slight fronting
100% Isopropanol	Poor (much stronger)	Significant fronting and broadening
Chloroform or Dichloromethane	Very Poor (much stronger)	Severe peak distortion, potential splitting[8]

Q3: What are the optimal column and mobile phase conditions for analyzing 17:0-17:1-17:0 TG-d5?

A3: Reversed-phase liquid chromatography (RPLC) using a C18 stationary phase is the most common and effective method for separating triglycerides.[6][9] These non-polar molecules are separated based on their hydrophobicity, which is determined by their acyl chain lengths and number of double bonds.

Column Selection:

• Stationary Phase: A C18 reversed-phase column is highly suitable for triglyceride separation.[6]

• Particle Size: Columns with sub-2 µm particles can offer improved resolution and peak efficiency.[10]

• Dimensions: A column with dimensions such as 2.1 mm x 100 mm is a common choice.[6]

Mobile Phase Optimization: A gradient elution is necessary to separate the complex mixture of lipids in a biological sample and elute highly non-polar triglycerides. The mobile phase typically consists of a polar and a less polar solvent, with additives to improve ionization.

Mobile Phase Component	Purpose	Common Composition
Mobile Phase A (Aqueous)	Retain polar lipids, provide initial conditions	60:40 Acetonitrile:Water + 10 mM Ammonium (B1175870) Formate (B1220265) + 0.1% Formic Acid[6]
Mobile Phase B (Organic)	Elute non-polar lipids like triglycerides	90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid[6]
Modifiers (Ammonium Formate)	Promote the formation of [M+NH4]+ adducts for sensitive ESI-MS detection[11][12]	10 mM is a typical concentration[6][13]
Column Temperature	Ensure reproducible retention times and improve solubility of saturated TGs	A stable, elevated temperature (e.g., 55-65°C) is often used.[6][8][14]

Q4: Could my injection volume be causing the poor peak shape?

A4: Yes. Injecting too large a volume, especially of a sample at high concentration, can lead to mass overload of the column. This saturates the stationary phase at the head of the column, causing the peak to broaden and exhibit a characteristic "fronting" shape.[3]

Troubleshooting Steps:

• Reduce Injection Volume: Perform a series of injections with decreasing volumes (e.g., 5 µL, 2 µL, 1 µL) while keeping the concentration constant. If peak shape improves at lower volumes, you were likely overloading the column. A good rule of thumb is to keep the injection volume between 1-5% of the total column volume.[2][15]

• Dilute the Sample: If you need to inject a larger volume to achieve the desired sensitivity, try diluting the sample. This can maintain the total amount of analyte injected while reducing the concentration, which can alleviate overload effects.

Experimental Protocols

Protocol 1: General Purpose Mobile Phase Preparation

This protocol is suitable for the analysis of a broad range of lipids, including triglycerides, using RPLC-MS.

Reagents:

• LC-MS Grade Acetonitrile

• LC-MS Grade Isopropanol

• LC-MS Grade Water

• Ammonium Formate (LC-MS Grade)

• Formic Acid (LC-MS Grade)

Procedure for Mobile Phase A (60:40 ACN:H₂O):

• Measure 400 mL of LC-MS grade water into a 1 L glass bottle.

• Add 0.63 g of ammonium formate to the water and dissolve completely to make a 10 mM solution.

• Add 1 mL of formic acid (0.1%).

• Add 600 mL of LC-MS grade acetonitrile.

• Mix thoroughly and sonicate for 10-15 minutes to degas.

Procedure for Mobile Phase B (90:10 IPA:ACN):

• Measure 100 mL of LC-MS grade acetonitrile into a 1 L glass bottle.

• Add 0.63 g of ammonium formate and dissolve completely.

• Add 1 mL of formic acid (0.1%).

• Add 900 mL of LC-MS grade isopropanol.

• Mix thoroughly and sonicate for 10-15 minutes to degas.

Protocol 2: Column Flushing and Cleaning

If you suspect column contamination is causing peak tailing or broadness, a thorough wash can restore performance.

Procedure:

• Disconnect the column from the detector to avoid contamination.

• Set the column temperature to a moderate level (e.g., 40°C).

• Wash the column with the following solvents sequentially, for at least 30-60 minutes each (or 10-20 column volumes), at a low flow rate (e.g., 0.2 mL/min): a. Your mobile phase without buffer salts (e.g., 60:40 ACN:H₂O) to remove salts. b. 100% Water (LC-MS Grade). c. 100% Isopropanol (to remove strongly retained non-polar compounds).[1] d. 100% Acetonitrile.

• Re-equilibrate the column with your initial mobile phase conditions for at least 30 minutes before the next injection.

Caption: Relationship between LC-MS parameters and their impact on peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [restek.com]
• 3. benchchem.com [benchchem.com]
• 4. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 6. benchchem.com [benchchem.com]
• 7. aocs.org [aocs.org]
• 8. lib3.dss.go.th [lib3.dss.go.th]
• 9. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. agilent.com [agilent.com]
• 12. lcms.cz [lcms.cz]
• 13. lcms.labrulez.com [lcms.labrulez.com]
• 14. fiehnlab.ucdavis.edu [fiehnlab.ucdavis.edu]
• 15. youtube.com [youtube.com]

Technical Support Center: Resolving Co-elution Issues with 17:0-17:1-17:0 TG-d5

Welcome to the technical support center for resolving co-elution issues involving the internal standard 17:0-17:1-17:0 TG-d5. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals encountering challenges in achieving baseline separation of this deuterated triglyceride (TG) from endogenous lipids in their LC-MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-17:1-17:0 TG-d5, and why is it used in lipidomics?

A1: 17:0-17:1-17:0 TG-d5 is a deuterated triglyceride used as an internal standard in mass spectrometry-based lipidomics. The "d5" indicates that five hydrogen atoms on the glycerol (B35011) backbone have been replaced with deuterium. This isotopic labeling makes it chemically almost identical to its non-deuterated counterpart but with a distinct mass-to-charge ratio (m/z). It is used to correct for sample loss during preparation and for variations in instrument response, enabling accurate quantification of endogenous triglycerides.[1]

Q2: What are the common causes of co-elution with 17:0-17:1-17:0 TG-d5 in reversed-phase liquid chromatography (RP-LC)?

A2: In RP-LC, triglycerides are primarily separated based on their hydrophobicity, which is determined by the total number of carbons in their fatty acid chains and the number of double bonds. Co-elution with 17:0-17:1-17:0 TG-d5 often occurs with endogenous triglycerides that have a similar equivalent carbon number (ECN). The ECN is calculated as CN - 2xDB, where CN is the total number of carbon atoms in the fatty acyl chains and DB is the total number of double bonds.[2] For 17:0-17:1-17:0 TG, the total carbon number is 51 and it has one double bond, giving it an ECN of 49. Therefore, other triglycerides with a similar ECN are likely to co-elute.

Q3: Can high-resolution mass spectrometry (HRMS) alone solve the co-elution problem?

A3: While HRMS can distinguish between isobaric species (molecules with the same nominal mass but different elemental compositions), it cannot differentiate between isomers (molecules with the same elemental composition but different structures) or from the deuterated standard if there is significant overlap. For instance, positional isomers of a triglyceride will have the same accurate mass. Therefore, chromatographic separation is crucial for accurate quantification, even with HRMS.

Troubleshooting Guide for Co-elution Issues

This guide provides a systematic approach to resolving co-elution of 17:0-17:1-17:0 TG-d5 with other triglycerides.

Problem 1: Poor or incomplete separation of 17:0-17:1-17:0 TG-d5 from an endogenous triglyceride in RP-LC.

Solution Workflow:

Caption: Troubleshooting workflow for resolving co-elution of triglycerides.

Detailed Steps:

1. Optimize the LC Gradient: A shallow gradient can significantly improve the resolution of closely eluting compounds.[3]

• Action: Decrease the rate of change of the organic solvent concentration in your gradient. For example, if your gradient ramps from 70% to 90% B in 10 minutes, try extending this to 20 minutes.

• Expected Outcome: Increased separation between the 17:0-17:1-17:0 TG-d5 and the co-eluting peak.

2. Modify the Mobile Phase Composition: The choice of organic solvent can alter the selectivity of the separation.[4]

• Action: Experiment with different organic modifiers in your mobile phase. Common mobile phases for triglyceride analysis are mixtures of acetonitrile (B52724) with isopropanol (B130326), acetone (B3395972), or methyl tert-butyl ether (MTBE).[1][5][6]

• Rationale: Different solvents have different strengths and can alter the interaction of the triglycerides with the stationary phase, leading to changes in elution order and improved resolution.

Quantitative Data: Mobile Phase Modifier Properties

Organic Modifier	Solvent Strength	Viscosity	UV Cutoff	Notes
Acetonitrile	Moderate	Low	190 nm	Good for gradient elution, but has limited solubility for some triglycerides.
Isopropanol	High	High	205 nm	Good solubilizing power for triglycerides.
Acetone	Moderate-High	Low	330 nm	Can provide different selectivity compared to isopropanol.[4][7]
MTBE	High	Low	210 nm	Offers good resolution and lower backpressure.[5][6]

3. Adjust the Column Temperature: Temperature can affect the viscosity of the mobile phase and the interaction of the analytes with the stationary phase.

• Action: Systematically vary the column temperature, for example, in increments of 5°C from 30°C to 50°C.

• Expected Outcome: Changes in retention time and potentially improved resolution. Note that for some RP-HPLC methods, increasing the temperature can decrease retention time and selectivity for triglycerides.[7]

Problem 2: Suspected co-elution with a positional or geometric isomer.

Solution Workflow:

Caption: Strategies for separating triglyceride isomers.

Detailed Steps:

1. Silver Ion High-Performance Liquid Chromatography (Ag+-HPLC): This technique is highly effective for separating triglycerides based on the number, position, and geometry of double bonds in their fatty acyl chains.[2][8][9][10]

• Principle: The silver ions impregnated on the stationary phase interact with the π-electrons of the double bonds. The strength of this interaction depends on the accessibility of the double bonds, allowing for the separation of isomers.[2]

• Application: If the co-eluting species is a triglyceride with the same carbon number and number of double bonds but a different fatty acid composition (e.g., a positional isomer), Ag+-HPLC can provide excellent resolution.

2. Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS): IMS adds another dimension of separation based on the size, shape, and charge of the ions in the gas phase.[11][12][13][14][15]

• Principle: Isomers often have different three-dimensional shapes, which results in different drift times through the ion mobility cell, allowing for their separation.

• Application: This technique can separate a wide range of isomers, including regioisomers (different fatty acid positions on the glycerol backbone) and cis/trans isomers, that may co-elute in liquid chromatography.[11][12]

Experimental Protocols

Protocol 1: Optimization of a Reversed-Phase LC Method for Triglyceride Separation

This protocol provides a starting point for optimizing the separation of 17:0-17:1-17:0 TG-d5.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 2.1 x 150 mm, ≤1.8 µm particle size).[16]

• Mobile Phase A: Acetonitrile/Water (e.g., 90:10, v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Flow Rate: 0.250 mL/min.[16]

• Column Temperature: 40°C.[16]

• Initial Gradient (Example):

  • 0-2 min: 30% B

  • 2-20 min: Ramp linearly to 100% B

  • 20-25 min: Hold at 100% B

  • 25.1-30 min: Return to 30% B and equilibrate

• Optimization Steps:

  • Gradient: To improve resolution, extend the linear ramp from 2-20 minutes to 2-30 minutes or longer.

  • Mobile Phase B: Prepare alternative Mobile Phase B compositions using acetone or MTBE in place of isopropanol and repeat the analysis.

  • Temperature: Analyze the sample at different column temperatures (e.g., 35°C, 45°C, 50°C) to observe the effect on resolution.

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Type: Full scan with data-dependent MS/MS (ddMS2).

  • Mass Resolution: > 60,000 for full scan.

  • Scan Range: m/z 150-1500.

Protocol 2: General Procedure for Silver Ion HPLC (Ag+-HPLC)

This protocol provides a general outline for setting up an Ag+-HPLC experiment.

• LC System: An HPLC system compatible with non-polar mobile phases.

• Column: A commercially available silver-ion column.

• Mobile Phase: A non-polar mobile phase, often hexane-based, with a polar modifier. A common mobile phase is a gradient of acetonitrile in hexane (B92381).[9] For example, starting with 1% acetonitrile in hexane and increasing the acetonitrile concentration.

• Flow Rate: Typically in the range of 0.5-1.0 mL/min.

• Column Temperature: Temperature can have a significant effect on retention in Ag+-HPLC, with lower temperatures sometimes increasing retention and resolution.[9] It is advisable to use a column thermostat and test a range of temperatures (e.g., 10°C to 40°C).

• Detection: Mass spectrometry (APCI or ESI with a post-column solvent addition) or an evaporative light scattering detector (ELSD).

• Sample Preparation: The lipid extract should be dried and reconstituted in a solvent compatible with the initial mobile phase (e.g., hexane).

By systematically applying these troubleshooting strategies and experimental protocols, researchers can effectively resolve co-elution issues involving 17:0-17:1-17:0 TG-d5 and ensure the accuracy and reliability of their lipidomics data.

References

• 1. benchchem.com [benchchem.com]
• 2. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. aocs.org [aocs.org]
• 5. youngin.com [youngin.com]
• 6. researchgate.net [researchgate.net]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. Separation of glyceride positional isomers by silver ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Separation and Classification of Lipids Using Differential Ion Mobility Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Separation and Classification of Lipids Using Differential Ion Mobility Spectrometry | Semantic Scholar [semanticscholar.org]
• 15. Uncovering Biologically Significant Lipid Isomers with Liquid Chromatography, Ion Mobility Spectrometry and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Triglyceride Quantification Using 17:0-17:1-17:0 TG-d5

Welcome to the technical support center for the quantification of triglycerides using the internal standard 17:0-17:1-17:0 TG-d5. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help identify, understand, and mitigate matrix effects in your experiments.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the LC-MS/MS analysis of triglycerides, which may be indicative of matrix effects or other issues.

Issue	Possible Cause	Troubleshooting Steps
Low or No Signal for Analytes and Internal Standard (IS)	1. Severe Ion Suppression: High levels of matrix components, particularly phospholipids (B1166683), are co-eluting with your analytes and suppressing their ionization.[1][2] 2. Instrument Sensitivity Issue: The mass spectrometer may not be properly tuned or calibrated.[3] 3. Sample Preparation Error: Inefficient extraction of triglycerides or loss of sample during processing.	1. Enhance Sample Cleanup: Implement a phospholipid removal step, such as solid-phase extraction (SPE) or a modified liquid-liquid extraction (LLE) protocol.[4] 2. Optimize Chromatography: Adjust the LC gradient to better separate triglycerides from the bulk of the matrix components.[1] 3. Check Instrument Performance: Perform a system suitability test and recalibrate the mass spectrometer.[3] 4. Review Extraction Protocol: Ensure complete protein precipitation and efficient phase separation.
Inconsistent Internal Standard Response Across Samples	1. Variable Matrix Effects: The composition of the matrix differs between samples, causing inconsistent ion suppression of the IS.[5] 2. Inaccurate Pipetting: Inconsistent addition of the internal standard to each sample. 3. IS Degradation: The internal standard may have degraded due to improper storage or handling.	1. Improve Sample Preparation: Consistent and thorough sample cleanup is crucial to minimize variability in matrix effects. 2. Verify Pipetting Accuracy: Calibrate pipettes and use a consistent technique for adding the IS. 3. Prepare Fresh IS Solutions: Aliquot and store the internal standard at -20°C or below and prepare fresh working solutions regularly.[6]
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too much sample onto the column. 2. Column Contamination: Buildup of non-volatile matrix components on the column. 3. Inappropriate Mobile Phase: The pH or composition of the mobile phase is not optimal for triglyceride analysis.	1. Dilute the Sample: Reduce the concentration of the sample being injected. 2. Column Maintenance: Use a guard column and perform regular column washing. If necessary, trim the front end of the analytical column. 3. Optimize Mobile Phase: Ensure the use of volatile buffers like ammonium (B1175870) formate (B1220265) and high-purity solvents.[1]
High Background Noise	1. Contaminated Solvents or System: Impurities in the mobile phase or buildup of contaminants in the LC-MS system. 2. In-source Fragmentation: Suboptimal ion source settings leading to fragmentation of analytes and matrix components.	1. Use High-Purity Solvents: Always use LC-MS grade solvents and additives. 2. System Flush: Flush the entire LC system with a strong solvent mixture. 3. Optimize Source Conditions: Adjust ion source parameters such as temperature and voltages to minimize in-source fragmentation.[3]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in triglyceride quantification?

A1: Matrix effects refer to the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[2] This can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), which negatively impacts the accuracy, reproducibility, and sensitivity of quantitative analysis. In biological samples like plasma or serum, phospholipids are a major cause of matrix effects in triglyceride analysis.[2]

Q2: How does the 17:0-17:1-17:0 TG-d5 internal standard help in mitigating matrix effects?

A2: A stable isotope-labeled (SIL) internal standard like 17:0-17:1-17:0 TG-d5 is considered the gold standard for quantitative mass spectrometry. Because it is chemically and structurally very similar to the endogenous triglycerides being measured, it is expected to have nearly identical chromatographic retention and ionization behavior.[5] Therefore, any ion suppression or enhancement experienced by the analyte will also be experienced by the SIL internal standard. By calculating the ratio of the analyte signal to the internal standard signal, these variations can be normalized, leading to more accurate and precise quantification.[5]

Q3: My results are still inaccurate even with the use of 17:0-17:1-17:0 TG-d5. What could be the reason?

A3: While a SIL internal standard is highly effective, severe matrix effects can still lead to inaccuracies. If the signal for both the analyte and the internal standard is suppressed to a level near the limit of quantification, the measurement will be less reliable. Additionally, if the internal standard and the analyte do not perfectly co-elute, they may experience different degrees of matrix effects. It is also crucial to ensure that there is no endogenous interference at the mass transition of the internal standard.

Q4: What are the best sample preparation techniques to reduce matrix effects in triglyceride analysis?

A4: The goal of sample preparation is to effectively remove interfering substances, especially phospholipids, while ensuring good recovery of the triglycerides. Common and effective methods include:

• Liquid-Liquid Extraction (LLE): Methods like the Folch or Bligh and Dyer extractions use a biphasic solvent system (e.g., chloroform/methanol (B129727)/water) to separate lipids from other matrix components.[4] A methyl-tert-butyl ether (MTBE) based extraction is also a popular and effective alternative.

• Solid-Phase Extraction (SPE): This technique uses a solid sorbent to selectively retain and elute the analytes of interest, providing a cleaner extract than LLE. Specific phospholipid removal plates are commercially available and are highly effective.

Q5: What are the typical MRM transitions for triglycerides and the 17:0-17:1-17:0 TG-d5 internal standard?

A5: In positive electrospray ionization (ESI) mode, triglycerides are commonly detected as their ammonium adducts ([M+NH4]+). The most specific fragmentation for quantification in Multiple Reaction Monitoring (MRM) mode is the neutral loss of one of the fatty acid chains along with the ammonium adduct.[1] The precursor ion is the [M+NH4]+ of the triglyceride, and the product ion is the resulting diacylglycerol-like fragment.[1]

Quantitative Data Summary

The following table provides representative LC-MS/MS parameters for the quantification of common triglycerides using 17:0-17:1-17:0 TG-d5 as an internal standard. Note that exact mass-to-charge ratios (m/z) and collision energies should be optimized on your specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Description
17:0-17:1-17:0 TG-d5 (IS)	869.8	582.5	[M+NH4]+ → [M+H - C17:1COOH]+
TG(52:2) (e.g., POP)	876.8	617.5	[M+NH4]+ → [M+H - C16:0COOH]+
TG(52:2) (e.g., OLO)	876.8	595.5	[M+NH4]+ → [M+H - C18:1COOH]+
TG(54:3) (e.g., OOO)	902.8	621.5	[M+NH4]+ → [M+H - C18:1COOH]+
TG(54:4) (e.g., OLL)	900.8	619.5	[M+NH4]+ → [M+H - C18:2COOH]+

Abbreviations: IS - Internal Standard; TG - Triglyceride; P - Palmitic acid (16:0); O - Oleic acid (18:1); L - Linoleic acid (18:2).

Experimental Protocol: Quantification of Triglycerides in Human Plasma

This protocol provides a general methodology for the quantification of triglycerides in human plasma using 17:0-17:1-17:0 TG-d5 with LC-MS/MS.

1. Sample Preparation (MTBE Extraction)

• Thaw plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 10 µL of plasma.

• Add 225 µL of cold (-20°C) methanol containing the internal standard, 17:0-17:1-17:0 TG-d5 (final concentration to be optimized based on endogenous triglyceride levels).

• Vortex for 10 seconds.

• Add 750 µL of cold (-20°C) methyl-tert-butyl ether (MTBE).

• Vortex for 10 seconds, then shake at 4°C for 10 minutes.

• Add 188 µL of LC-MS grade water to induce phase separation.

• Vortex briefly and then centrifuge at 14,000 x g for 5 minutes.

• Carefully transfer the upper organic layer (approximately 700 µL) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of isopropanol/acetonitrile (90:10, v/v).

• Transfer to an autosampler vial for analysis.

2. LC-MS/MS Analysis

• LC System: UPLC/HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)

• Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid[1]

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid[1]

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Ramp to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 30% B (re-equilibration)

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Parameters: Optimize gas flows, temperatures, and voltages for your specific instrument.

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: Experimental workflow for triglyceride quantification.

References

• 1. lcms.cz [lcms.cz]
• 2. shimadzu.com [shimadzu.com]
• 3. Integrated DIA proteomics and lipidomics analysis on non-small cell lung cancer patients with TCM syndromes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia | springermedizin.de [springermedizin.de]
• 6. lcms.cz [lcms.cz]

Technical Support Center: Optimizing Collision Energy for 17:0-17:1-17:0 TG-d5

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on optimizing collision energy for the fragmentation of the triglyceride internal standard 17:0-17:1-17:0 TG-d5. The following sections offer troubleshooting advice, frequently asked questions, and a comprehensive experimental protocol.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-17:1-17:0 TG-d5, and what is its primary application?

A1: 17:0-17:1-17:0 TG-d5 is a high-purity, deuterated triglyceride used as an internal standard in mass spectrometry-based lipidomics. The "d5" indicates that five deuterium (B1214612) atoms are located on the glycerol (B35011) backbone.[1] This isotopic labeling allows it to be distinguished from its endogenous, non-labeled counterparts. Its primary application is for the accurate quantification of triglycerides in complex biological samples, as it behaves similarly to the analytes of interest during sample extraction and ionization.[2][3][4]

Q2: What are the expected precursor and fragment ions for 17:0-17:1-17:0 TG-d5 in positive ion mode ESI-MS?

A2: When using a mobile phase containing an ammonium (B1175870) salt (e.g., ammonium formate (B1220265) or acetate), 17:0-17:1-17:0 TG-d5 is typically detected as an ammonium adduct ([M+NH₄]⁺).[3][4] Upon collision-induced dissociation (CID), this precursor ion will fragment through the neutral loss of its fatty acyl chains. The primary fragments are deuterated diglyceride-like ions.

Ion Type	Description	Calculated m/z
Precursor Ion	Ammonium Adduct: [M+NH₄]⁺	869.83
Product Ion 1	[M+NH₄ - C₁₇H₃₄O₂]⁺ (Loss of 17:0 Fatty Acid)	599.58
Product Ion 2	[M+NH₄ - C₁₇H₃₂O₂]⁺ (Loss of 17:1 Fatty Acid)	601.60

Q3: What is a recommended starting range for collision energy (CE) optimization for this triglyceride?

A3: The optimal collision energy is highly dependent on the specific mass spectrometer, the adduct being fragmented, and the collision gas used.[5] However, a good starting point for optimizing the fragmentation of triglyceride ammonium adducts is to ramp the collision energy across a range of 15 to 45 eV .[6][7] Some studies have found a normalized collision energy of around 30 to be effective for neutral lipids.[6] It is crucial to perform an optimization experiment on your specific instrument to find the value that yields the highest intensity of the desired product ions.

Q4: How does the choice of adduct ion affect the collision energy optimization?

A4: The type of adduct ion significantly impacts the stability of the precursor ion and, consequently, the energy required for fragmentation.

• Ammonium Adducts ([M+NH₄]⁺): Commonly used in reversed-phase LC-MS, they are relatively stable and provide predictable fragmentation via neutral loss of fatty acids.[2][5]

• Sodium Adducts ([M+Na]⁺): Often observed and can be used for fragmentation, sometimes providing different fragmentation patterns compared to ammonium adducts.[8][9]

• Lithium Adducts ([M+Li]⁺): Known to be particularly useful for detailed structural characterization, as they can yield more informative fragments regarding the position of fatty acids on the glycerol backbone.[5][10] They may require different optimal collision energies compared to ammonium adducts.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Signal for Precursor Ion	1. Incorrect precursor m/z calculation.2. Suboptimal ESI source conditions.3. Insufficient mobile phase modifier (e.g., ammonium salt) for adduct formation.[2]	1. Verify the m/z of the [M+NH₄]⁺ adduct (869.83).2. Optimize source parameters such as spray voltage, capillary temperature, and gas flows.3. Ensure the mobile phase contains an appropriate concentration of ammonium formate or acetate (B1210297) (e.g., 10 mM).[2]
Poor or No Fragmentation (Precursor ion is dominant even at higher CE)	1. Collision energy is too low.2. Collision gas pressure is insufficient.3. The precursor ion is particularly stable.	1. Expand the CE range in your optimization experiment (e.g., up to 50-60 eV).2. Check and, if necessary, increase the collision gas pressure according to the manufacturer's guidelines.3. Consider using a different adduct, such as [M+Li]⁺, which may fragment more readily.[5]
Excessive Fragmentation (Precursor ion is absent; only small, uninformative fragments are observed)	1. Collision energy is too high.	1. Reduce the collision energy range for the optimization experiment.2. Analyze the data to find the point where the desired product ions are at their maximum intensity before they begin to fragment further.
Inconsistent Fragmentation Intensities	1. Unstable electrospray.2. Fluctuations in collision gas pressure.3. Sample concentration is too high, leading to detector saturation.	1. Ensure a stable, consistent flow rate if using direct infusion. Check for clogs in the sample line.2. Verify the stability of the collision gas supply.3. Dilute the standard to ensure you are working within the linear dynamic range of the detector.

Experimental Protocols

Detailed Methodology: Collision Energy Optimization

This protocol describes how to determine the optimal collision energy for generating characteristic product ions from the 17:0-17:1-17:0 TG-d5 precursor ion.

1. Standard Preparation:

• Prepare a stock solution of 17:0-17:1-17:0 TG-d5 in a suitable organic solvent (e.g., methanol/chloroform 1:1 v/v) at a concentration of 1 mg/mL.

• Prepare a working solution by diluting the stock solution to a final concentration of 1-5 µg/mL in a solvent mixture that is compatible with your LC-MS mobile phase (e.g., 90:10 isopropanol:acetonitrile with 10 mM ammonium formate).

2. Instrument Setup (Direct Infusion):

• Set up a direct infusion of the working solution into the mass spectrometer's ESI source using a syringe pump at a low flow rate (e.g., 5-10 µL/min). This provides a stable and continuous signal.

• Operate the mass spectrometer in positive ion mode.

• Optimize ESI source parameters (e.g., spray voltage, capillary temperature, sheath and auxiliary gas flows) to achieve a stable and maximal signal for the [M+NH₄]⁺ precursor ion at m/z 869.83.

3. MS/MS Method for Optimization:

• Create an MS/MS experiment method.

• Precursor Ion Selection: Set the quadrupole (Q1) to isolate the precursor ion with an m/z of 869.83. Use an isolation window of approximately 1-2 Da.

• Collision Energy Ramp: Program the instrument to acquire a series of product ion scans where the collision energy is ramped.

  • Start CE: 10 eV
  • End CE: 50 eV
  • Step Size: 2 eV

• Product Ion Scan: Set the second mass analyzer (e.g., Q3 or TOF) to scan a mass range that will include the expected product ions (e.g., m/z 100-900).

4. Data Analysis to Determine Optimal CE:

• From the acquired data, extract the ion chromatograms (or intensities) for the precursor ion (m/z 869.83) and the two major product ions (m/z 599.58 and 601.60) at each collision energy value.

• Plot the intensity of each ion as a function of the collision energy.

• The optimal collision energy is the value that produces the maximum intensity for the desired product ions while significantly reducing the intensity of the precursor ion. This value represents the most efficient conversion of precursor to product ions.

Visualizations

Caption: Workflow for Collision Energy Optimization.

Caption: Fragmentation of 17:0-17:1-17:0 TG-d5.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. agilent.com [agilent.com]
• 3. Untargeted Lipidomic Profiling of Dry Blood Spots Using SFC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimizing Collision Energy for Improved Molecular Networking in Non-targeted Lipidomics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 7. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Sequential Collision- and Ozone-Induced Dissociation Enables Assignment of Relative Acyl Chain Position in Triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Navigating In-Source Fragmentation of Deuterated Lipids: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of in-source fragmentation (ISF) of deuterated lipids during mass spectrometry-based analysis. Understanding and mitigating ISF is crucial for accurate and reproducible quantification in lipidomics research and drug development.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation (ISF) and why is it a concern for deuterated lipids?

A: In-source fragmentation is the unintended breakdown of ions within the ion source of a mass spectrometer before they reach the mass analyzer. For deuterated lipids, which are often used as internal standards for quantification, ISF is particularly problematic. The fragmentation can lead to the loss of deuterium (B1214612) atoms, resulting in an underestimation of the deuterated lipid concentration and compromising the accuracy of the quantitative analysis. This can also create interfering ions that overlap with the signal of the non-deuterated (endogenous) lipid, leading to inaccurate results.

Q2: What are the primary causes of in-source fragmentation of deuterated lipids?

A: The primary causes of ISF are related to the energetic conditions within the ion source. The main contributing factors include:

• High Cone Voltage (or Declustering Potential/Fragmentor Voltage): These voltages are applied to facilitate the transfer of ions from the atmospheric pressure region to the vacuum region of the mass spectrometer. However, if set too high, they can impart excessive energy to the ions, causing them to fragment.

• High Ion Source Temperature: Elevated temperatures are used to aid in the desolvation of the lipid ions. However, excessive heat can provide enough thermal energy to break labile bonds within the lipid structure, leading to fragmentation.

• Sheath and Auxiliary Gas Flow Rates: While primarily for desolvation, inappropriate gas flow rates can sometimes contribute to less stable ionization and indirectly promote fragmentation.

• Analyte Structure: The inherent stability of the lipid molecule itself plays a role. Some lipid classes are more prone to fragmentation than others.

Q3: How can I identify if my deuterated lipid is undergoing in-source fragmentation?

A: Several signs can indicate that your deuterated lipid is undergoing ISF:

• Lower than expected signal intensity for the precursor ion of the deuterated standard.

• The appearance of fragment ions in the mass spectrum that correspond to the neutral loss of deuterium or other characteristic fragments of the lipid class.

• Poor linearity in the calibration curve.

• Inaccurate and imprecise quantitative results , often manifested as high variability in quality control samples.

Troubleshooting Guides

Issue 1: Low Intensity of Deuterated Lipid Precursor Ion and/or Presence of Fragment Ions

This is the most direct indication of in-source fragmentation. The following steps will guide you through optimizing your mass spectrometer parameters to minimize this effect.

This protocol provides a systematic approach to optimizing key source parameters to minimize ISF of deuterated lipids. It is recommended to perform this optimization for each class of deuterated lipids used in your assay.

• Prepare a Standard Solution: Prepare a solution of the deuterated lipid standard in a solvent composition similar to your mobile phase at a concentration that provides a robust signal.

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump. This allows for stable signal intensity during parameter optimization.

• Set Initial MS Parameters:

  • Set the mass spectrometer to monitor both the precursor ion of the deuterated lipid and its expected fragment ions.

  • Start with the instrument manufacturer's recommended source parameter settings.

• Optimize Cone Voltage (or Declustering/Fragmentor Voltage):

  • Begin with a low cone voltage (e.g., 10 V).

  • Gradually increase the cone voltage in small increments (e.g., 5-10 V) while monitoring the intensities of the precursor and fragment ions.

  • Plot the ion intensities against the cone voltage. The optimal cone voltage will be the value that maximizes the precursor ion signal while minimizing the fragment ion signal.

• Optimize Source Temperature:

  • Using the optimal cone voltage determined in the previous step, begin with a low source temperature (e.g., 100 °C).

  • Increase the temperature in increments (e.g., 25 °C) and monitor the precursor and fragment ion intensities.

  • Select the temperature that provides good desolvation (stable signal) without significantly increasing fragmentation.

• Optimize Gas Flow Rates (Sheath and Auxiliary Gas):

  • With the optimized cone voltage and source temperature, adjust the sheath and auxiliary gas flow rates to achieve a stable spray and consistent ion signal.

The following table provides a hypothetical example of the effect of cone voltage on the precursor and fragment ion intensities for different classes of deuterated lipids. Researchers should generate similar tables with their own experimental data to determine the optimal settings for their specific analytes and instrument.

Deuterated Lipid Class	Cone Voltage (V)	Precursor Ion Intensity (Arbitrary Units)	Fragment Ion Intensity (Arbitrary Units)	Precursor/Fragment Ratio
d5-Phosphatidylcholine	10	8.5 x 10^5	5.2 x 10^3	163.5
20	9.8 x 10^5	1.1 x 10^4	89.1
30	1.2 x 10^6	4.5 x 10^4	26.7
40	1.1 x 10^6	1.5 x 10^5	7.3
50	9.2 x 10^5	3.2 x 10^5	2.9
d7-Sphingomyelin	10	7.2 x 10^5	3.1 x 10^3	232.3
20	8.5 x 10^5	8.9 x 10^3	95.5
30	9.9 x 10^5	3.2 x 10^4	30.9
40	9.1 x 10^5	1.1 x 10^5	8.3
50	7.8 x 10^5	2.5 x 10^5	3.1
d4-Glycerolipid (DAG)	10	6.5 x 10^5	2.5 x 10^3	260.0
20	7.8 x 10^5	6.8 x 10^3	114.7
30	9.1 x 10^5	2.5 x 10^4	36.4
40	8.5 x 10^5	9.8 x 10^4	8.7
50	7.2 x 10^5	2.1 x 10^5	3.4

Caption: Example data illustrating the optimization of cone voltage to maximize the precursor to fragment ion ratio for different deuterated lipid classes.

Issue 2: Inaccurate Quantification and Poor Reproducibility

Even with optimized parameters, residual fragmentation or other factors can lead to quantitative inaccuracies.

• Verify Chromatographic Separation: Ensure that the deuterated internal standard co-elutes as closely as possible with the endogenous analyte. This helps to compensate for matrix effects that can influence ionization and fragmentation.

• Evaluate Matrix Effects: Infuse the deuterated standard into the mass spectrometer with and without the sample matrix to assess the degree of ion suppression or enhancement. Adjust sample preparation methods if significant matrix effects are observed.

• Check for Contaminants: Contaminants in the sample or from the LC system can interfere with the ionization of the deuterated lipid and contribute to signal instability.

• Use a Different Deuterated Standard: If a particular deuterated lipid consistently shows high fragmentation, consider using a standard with deuterium labels on a more stable position of the molecule, if available.

Visualizing Fragmentation and Workflows

In-Source Fragmentation Signaling Pathway

The following diagram illustrates the general process of in-source fragmentation.

Caption: General pathway of in-source fragmentation of a deuterated lipid.

Experimental Workflow for Minimizing In-Source Fragmentation

This diagram outlines the systematic process for optimizing mass spectrometer conditions to reduce ISF.

Caption: Workflow for optimizing MS parameters to minimize ISF.

Logical Troubleshooting Flowchart

This flowchart provides a step-by-step guide for troubleshooting ISF-related issues.

impact of solvent quality on 17:0-17:1-17:0 TG-d5 analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the analysis of the internal standard 17:0-17:1-17:0 TG-d5 by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is 17:0-17:1-17:0 TG-d5 and why is it used in lipid analysis?

17:0-17:1-17:0 TG-d5 is a deuterated triglyceride (TG) used as an internal standard in lipidomics studies. Its chemical structure is 1,3(d5)-diheptadecanoyl-2-(10Z-heptadecenoyl)-glycerol. It is not naturally present in most biological samples, and its known concentration allows for the accurate quantification of other triglycerides in the sample. The deuterium (B1214612) labels (d5) give it a distinct mass from its endogenous counterparts, enabling clear identification by mass spectrometry.

Q2: What are the most critical factors affecting the accuracy of 17:0-17:1-17:0 TG-d5 analysis?

The most critical factors include the quality of the solvents used for sample preparation and LC-MS analysis, proper sample handling to prevent degradation, and the optimization of LC-MS parameters. Solvent quality is paramount as contaminants can interfere with the analysis, leading to inaccurate quantification.[1][2]

Q3: What type of solvent grade is recommended for 17:0-17:1-17:0 TG-d5 analysis?

For all stages of analysis, including sample extraction, reconstitution, and mobile phase preparation, it is highly recommended to use LC-MS grade solvents.[2] These solvents are manufactured to have very low levels of impurities such as particulates, metal ions, and organic contaminants that can interfere with the analysis.

Q4: How can solvent quality impact the signal of 17:0-17:1-17:0 TG-d5?

Poor solvent quality can introduce contaminants that may:

• Suppress Ionization: Compete with 17:0-17:1-17:0 TG-d5 for ionization, leading to a decreased signal intensity.

• Form Adducts: React with the analyte to form unexpected adducts, splitting the signal across multiple m/z values and complicating data interpretation.[1][3][4]

• Increase Background Noise: Introduce high background noise in the mass spectrum, which can obscure the signal of the internal standard, especially at low concentrations.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of 17:0-17:1-17:0 TG-d5, with a focus on problems related to solvent quality.

Problem 1: Low or Inconsistent Signal Intensity of 17:0-17:1-17:0 TG-d5

Possible Cause	Troubleshooting Step
Solvent Contamination	1. Prepare fresh mobile phases using new bottles of LC-MS grade solvents. 2. Ensure all glassware used for solvent and sample preparation is thoroughly cleaned and rinsed with high-purity solvent.
Ion Suppression	1. Check for the presence of common contaminants like polyethylene (B3416737) glycols (PEGs) or phthalates in your blank injections. 2. If contamination is suspected, flush the LC system with a strong solvent wash.
Improper Solvent for Reconstitution	1. Ensure the final sample extract is reconstituted in a solvent compatible with the initial mobile phase to ensure good peak shape and solubility. A common choice is a mixture of methanol (B129727) and isopropanol (B130326) (1:1, v/v).

Problem 2: Unexpected Peaks or Adducts Observed for 17:0-17:1-17:0 TG-d5

Possible Cause	Troubleshooting Step
Mobile Phase Composition	1. The choice of organic solvent in the mobile phase can influence adduct formation. For example, using acetonitrile (B52724) has been associated with the formation of ethylamine (B1201723) adducts with triglycerides.[1][3][4] 2. Consider replacing acetonitrile with methanol in the mobile phase to see if the unexpected adducts disappear.[1][3][5]
Contaminants in Solvents	1. Alkyl amine contaminants in methanol and isopropanol can form adducts with neutral lipids like triglycerides.[2] 2. Analyze your solvents from different vendors to identify a source with lower levels of these contaminants.[2]
Metal Ion Adducts	1. Sodium ([M+Na]+) and potassium ([M+K]+) adducts are common. If their intensity is excessively high compared to the ammonium (B1175870) adduct ([M+NH4]+), it might indicate metal contamination from glassware or solvents. 2. Use mobile phase additives like ammonium formate (B1220265) to promote the formation of a single, desired adduct.

Problem 3: High Background Noise in the Mass Spectrum

Possible Cause	Troubleshooting Step
Poor Quality Solvents	1. Always use LC-MS grade solvents to minimize background noise. 2. Filter your mobile phases through a 0.2 µm filter before use, although high-quality solvents should not require this.
Contaminated LC System	1. Run blank injections with a gradient to identify where in the run contaminants might be eluting. 2. If the system is contaminated, perform a thorough wash with a series of strong solvents.

Data Presentation

Table 1: Hypothetical Impact of Solvent Grade on 17:0-17:1-17:0 TG-d5 Signal

Solvent Grade	Signal-to-Noise Ratio (S/N)	Observed Adducts	Background Noise Level
LC-MS Grade	> 100	Predominantly [M+NH4]+	Low
HPLC Grade	50 - 80	[M+NH4]+, [M+Na]+, potential contaminant adducts	Moderate
Reagent Grade	< 20	Multiple adducts, high variability	High

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

This protocol is a general guideline for the extraction of lipids from plasma samples, incorporating the internal standard 17:0-17:1-17:0 TG-d5.

• Sample Preparation:

  • Thaw plasma samples on ice.

  • In a clean glass tube, add 100 µL of plasma.

• Internal Standard Spiking:

  • Add a known amount of 17:0-17:1-17:0 TG-d5 in chloroform (B151607) to the plasma sample. The amount should be optimized based on the expected concentration of endogenous triglycerides.

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol (both LC-MS grade) to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution (prepared with LC-MS grade water).

  • Vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes to induce phase separation.

• Collection of Lipid Layer:

  • Carefully aspirate the lower organic (chloroform) layer containing the lipids using a glass Pasteur pipette, avoiding the protein interface.

  • Transfer the organic layer to a new clean glass tube.

• Drying and Reconstitution:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of a 1:1 (v/v) mixture of methanol:isopropanol (both LC-MS grade).

Protocol 2: LC-MS Analysis of 17:0-17:1-17:0 TG-d5

This protocol provides a starting point for the LC-MS analysis of triglycerides. Parameters should be optimized for your specific instrumentation.

• Liquid Chromatography System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 99% B

  • 12-15 min: Hold at 99% B

  • 15.1-18 min: Return to 30% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 55 °C

• Injection Volume: 5 µL

• Mass Spectrometer: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode

• MS Parameters:

  • Scan Range: m/z 300-1200

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Data Acquisition: Monitor for the [M+NH4]+ adduct of 17:0-17:1-17:0 TG-d5 (m/z 869.8323).[6]

Visualizations

Caption: Experimental workflow for the analysis of 17:0-17:1-17:0 TG-d5.

Caption: Troubleshooting logic for solvent-related issues in TG-d5 analysis.

References

• 1. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling | MDPI [mdpi.com]
• 2. Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. escholarship.org [escholarship.org]
• 5. researchgate.net [researchgate.net]
• 6. adni.bitbucket.io [adni.bitbucket.io]

Technical Support Center: Ensuring the Stability of 17:0-17:1-17:0 TG-d5 During Sample Preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of the internal standard 17:0-17:1-17:0 TG-d5 during sample preparation for mass spectrometry analysis.

Troubleshooting Guide

This guide addresses specific issues that can lead to the degradation of 17:0-17:1-17:0 TG-d5, providing potential causes and actionable solutions.

Issue	Potential Cause	Recommended Solution
Low recovery of 17:0-17:1-17:0 TG-d5	Enzymatic Degradation: Endogenous lipases in the biological sample can hydrolyze the triglyceride.[1][2][3]	Immediate Quenching: At the point of collection, immediately quench enzymatic activity by adding cold organic solvents like methanol (B129727) or isopropanol.[4] Alternatively, heat treatment of the sample can inactivate lipases.[4]
Incomplete Extraction: The chosen solvent system may not be optimal for extracting the triglyceride from the sample matrix.	Use a robust extraction method: Employ established protocols like the Folch or Bligh-Dyer methods, which use a chloroform (B151607)/methanol mixture to ensure efficient extraction of a broad range of lipids, including triglycerides.[5][6]
Adsorption to Surfaces: The internal standard may adhere to plasticware or glassware during sample processing.	Use appropriate labware: Utilize low-adhesion polypropylene (B1209903) tubes or silanized glassware. Rinsing tubes with the extraction solvent can help recover adsorbed lipids.
Appearance of unexpected peaks corresponding to degradation products (e.g., diglycerides, free fatty acids)	Hydrolysis (Chemical or Enzymatic): Exposure to acidic or basic conditions, or residual lipase (B570770) activity, can cleave the ester bonds.[7][8][9]	Control pH: Ensure that all solutions are maintained at a neutral pH unless the protocol specifically requires acidic or basic conditions for another purpose. If so, minimize the exposure time. Inhibit Lipases: Consider adding lipase inhibitors, such as phenylmethylsulfonyl fluoride (B91410) (PMSF), to the sample homogenization buffer.[4]
Oxidation: The 17:1 (heptadecenoic acid) chain is susceptible to oxidation, leading to the formation of hydroperoxides, aldehydes, and other oxidized species.[10][11][12]	Minimize Oxygen Exposure: Work under an inert atmosphere (e.g., nitrogen or argon) whenever possible. Use solvents that have been sparged with an inert gas. Add Antioxidants: Include antioxidants like butylated hydroxytoluene (BHT) or triphenylphosphine (B44618) (TPP) in the extraction solvent to prevent free radical chain reactions.[13] Protect from Light: Perform sample preparation in a dark environment or use amber-colored vials to prevent photo-oxidation.[4]
High variability in quantification results across replicates	Inconsistent Sample Handling: Variations in the time between sample collection and quenching, or differences in storage conditions, can lead to variable degradation.[1][14]	Standardize Protocols: Adhere strictly to a standardized operating procedure (SOP) for all samples. Ensure consistent timing for each step, especially the initial quenching and extraction.
Freeze-Thaw Cycles: Repeated freezing and thawing of samples or extracts can promote lipid degradation and aggregation.[1][13]	Aliquot Samples: Upon collection, divide samples into single-use aliquots to avoid multiple freeze-thaw cycles.
Solvent Evaporation: Leaving the lipid extract exposed to air for extended periods can lead to solvent evaporation and concentration of the sample, as well as increased exposure to oxygen.	Prompt Analysis: After the final evaporation step, reconstitute the sample in the appropriate solvent for analysis as soon as possible. If storage is necessary, seal the vial tightly under an inert atmosphere and store at -80°C.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 17:0-17:1-17:0 TG-d5?

A1: The three main degradation pathways for triglycerides like 17:0-17:1-17:0 TG-d5 are:

• Enzymatic Hydrolysis: This is mediated by lipases present in biological samples, which break down the triglyceride into di- and monoglycerides, and ultimately into free fatty acids and glycerol (B35011).[2][15][16]

• Chemical Hydrolysis: This can occur under strong acidic or basic conditions, leading to the saponification (in the presence of a base) or hydrolysis of the ester bonds.[8][9]

• Oxidation: The unsaturated heptadecenoic acid (17:1) chain is susceptible to oxidation by atmospheric oxygen, a process that can be accelerated by light, heat, and the presence of metal ions.[10][11] This leads to the formation of various oxidation products that can interfere with analysis.

Q2: At what temperature should I store my samples and lipid extracts to minimize degradation of 17:0-17:1-17:0 TG-d5?

A2: For long-term stability, it is recommended to store both the initial biological samples and the final lipid extracts at -80°C.[4] For short-term storage (a few days), -20°C may be acceptable, but -80°C is always preferable to minimize enzymatic and chemical degradation.[17] Avoid storing samples at 4°C or room temperature for any significant length of time.[4]

Q3: Can I use a standard protein precipitation method with acetonitrile (B52724) to extract 17:0-17:1-17:0 TG-d5?

A3: While protein precipitation with acetonitrile will remove proteins, it is not the most effective method for extracting triglycerides. Triglycerides are non-polar lipids and have better solubility in less polar solvents. A liquid-liquid extraction method, such as the Folch or Bligh-Dyer protocols which use a combination of chloroform and methanol, is more suitable for the quantitative recovery of triglycerides.[5][6]

Q4: Will the deuterium (B1214612) label on the glycerol backbone affect the stability of the molecule?

A4: The five deuterium atoms on the glycerol backbone of 17:0-17:1-17:0 TG-d5 are unlikely to significantly alter its chemical stability. The sites of primary degradation are the ester linkages and the double bond in the 17:1 fatty acid chain. The principles for preventing degradation of non-labeled triglycerides are directly applicable to this deuterated internal standard.

Q5: Is it necessary to add an antioxidant during sample preparation?

A5: Yes, it is highly recommended to add an antioxidant, such as butylated hydroxytoluene (BHT), to your extraction solvent. The 17:1 fatty acid in the triglyceride is unsaturated and therefore prone to oxidation.[10][11] An antioxidant will help to prevent the formation of oxidized artifacts that could interfere with your analysis and lead to inaccurate quantification.[13]

Experimental Protocols

Protocol 1: Recommended Lipid Extraction for 17:0-17:1-17:0 TG-d5 from Plasma/Serum

This protocol is a modified version of the Folch method, designed to minimize degradation of the internal standard.

Materials:

• Plasma or serum sample

• 17:0-17:1-17:0 TG-d5 internal standard solution

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (prepared with HPLC-grade water)

• Butylated hydroxytoluene (BHT)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

Procedure:

• To a glass centrifuge tube, add 50 µL of plasma or serum.

• Spike the sample with the desired amount of 17:0-17:1-17:0 TG-d5 internal standard.

• Immediately add 1 mL of a 2:1 (v/v) chloroform:methanol solution containing 0.01% BHT.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and quenching of enzymatic activity.

• Incubate at room temperature for 15 minutes.

• Add 200 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a known volume of the appropriate solvent for your LC-MS/MS analysis (e.g., isopropanol:acetonitrile:water mixture).

Visualizations

Logical Workflow for Preventing Degradation

Caption: A logical workflow for sample preparation to minimize degradation of triglyceride internal standards.

Degradation Pathways of 17:0-17:1-17:0 TG

Caption: The main chemical and enzymatic routes of degradation for the triglyceride internal standard.

References

• 1. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 2. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-proteomics.com]
• 3. Enzymes involved in triglyceride hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US4259440A - Hydrolysis and assay of triglycerides - Google Patents [patents.google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Hydrolysis optimization and characterization study of preparing fatty acids from Jatropha curcas seed oil - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bce.au.dk [bce.au.dk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Method for Quantifying Oxidized Fatty Acids in Food Samples Using Ultra-High Pressure Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 13. tsapps.nist.gov [tsapps.nist.gov]
• 14. Time collection and storage conditions of lipid profile - PMC [pmc.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

linearity issues with 17:0-17:1-17:0 TG-d5 calibration curves

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during mass spectrometry experiments.

FAQs: Calibration Curve Linearity

Question: Why is my calibration curve for 17:0-17:1-17:0 TG-d5 showing poor linearity?

Answer:

Non-linearity in calibration curves, particularly for lipidomic analyses using deuterated internal standards like 17:0-17:1-17:0 TG-d5, is a common issue that can arise from a variety of factors during sample preparation and analysis. The primary causes for such deviations from linearity include matrix effects, saturation of the ion source or detector, and issues with the internal standard itself.[1][2] A systematic approach to troubleshooting is essential to identify and mitigate the root cause.

This guide provides a structured approach to diagnosing and resolving linearity issues with your 17:0-17:1-17:0 TG-d5 calibration curves.

Troubleshooting Guide: Linearity Issues with 17:0-17:1-17:0 TG-d5 Calibration Curves

This guide will walk you through a step-by-step process to identify and resolve the root cause of non-linearity in your calibration curves.

Step 1: Evaluate for Matrix Effects

Matrix effects are a common cause of non-linearity in LC-MS/MS analysis and refer to the alteration of ionization efficiency by co-eluting components from the sample matrix.[3][4][5][6] This can lead to either ion suppression or enhancement, affecting the analyte and internal standard differently and thus compromising the linearity of the calibration curve.

Symptoms of Matrix Effects:

• Poor linearity of the calibration curve, especially at lower concentrations.

• Inconsistent analyte-to-internal standard peak area ratios across replicates.

• Significant variation in the internal standard peak area across different samples.

Experimental Protocol to Assess Matrix Effects:

A quantitative assessment of matrix effects can be performed by comparing the response of an analyte in a pure solution to its response in a sample matrix extract.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard (17:0-17:1-17:0 TG-d5) in a pure solvent (e.g., methanol/chloroform).

  • Set B (Post-extraction Spike): Blank matrix extract spiked with the analyte and internal standard at the same concentrations as Set A.

  • Set C (Pre-extraction Spike): Blank matrix spiked with the analyte and internal standard before the extraction process.

• Analyze all three sets using your established LC-MS/MS method.

• Calculate the Matrix Effect (ME) and Recovery (RE) using the following formulas:

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Data Presentation:

Sample Set	Analyte Peak Area	IS (17:0-17:1-17:0 TG-d5) Peak Area	Analyte/IS Ratio
Set A (Neat)	1,200,000	1,500,000	0.80
Set B (Post-Spike)	850,000	1,100,000	0.77
Set C (Pre-Spike)	780,000	1,000,000	0.78
Calculated ME (%)	70.8%	73.3%	-
Calculated RE (%)	91.8%	90.9%	-

Interpretation:

• An ME value significantly different from 100% indicates the presence of matrix effects (ion suppression if <100%, enhancement if >100%).

• Similar ME values for the analyte and internal standard suggest that the internal standard is effectively compensating for matrix effects.

Troubleshooting Steps for Matrix Effects:

• Improve Sample Preparation: Employ more rigorous extraction techniques (e.g., solid-phase extraction) to remove interfering matrix components.

• Optimize Chromatography: Adjust the chromatographic method to separate the analyte and internal standard from co-eluting matrix components.

• Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components.

Step 2: Investigate Ion Source and Detector Saturation

At high analyte concentrations, the ion source or the mass spectrometer's detector can become saturated, leading to a non-linear response.[1][2] This is often observed as a plateauing of the calibration curve at higher concentrations.

Symptoms of Saturation:

• The calibration curve is linear at low concentrations but flattens at high concentrations.

• The absolute peak area of the analyte and/or internal standard does not increase proportionally with concentration at the higher end of the curve.

Troubleshooting Steps for Saturation:

• Extend the Dynamic Range: If possible, adjust detector settings (e.g., detector voltage) to accommodate a wider range of ion intensities. However, this may impact sensitivity at the lower end.

• Dilute High-Concentration Samples: Dilute samples that fall in the non-linear portion of the curve to bring them into the linear range.

• Use a Different Adduct or Isotope: Monitor a less abundant adduct or isotopic peak for the analyte at high concentrations.

• Adjust Internal Standard Concentration: In some cases, increasing the internal standard concentration can help to mitigate non-linearity at high analyte concentrations.[7]

Data Presentation:

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio	Linearity
1	10,500	1,450,000	0.007	Linear
10	110,000	1,510,000	0.073	Linear
100	1,250,000	1,480,000	0.845	Linear
500	5,500,000	1,520,000	3.618	Linear
1000	8,900,000	1,490,000	5.973	Non-linear
2000	9,100,000	1,500,000	6.067	Non-linear

Step 3: Verify Internal Standard Integrity and Suitability

The effectiveness of an internal standard relies on its chemical and physical similarity to the analyte.[8] While stable isotope-labeled standards like 17:0-17:1-17:0 TG-d5 are ideal, issues can still arise.

Potential Issues with the Internal Standard:

• Chemical Instability: Ensure the internal standard is stable throughout the sample preparation and analysis process. Triglycerides can be susceptible to degradation.[9]

• Isotopic Purity: Verify the isotopic purity of the deuterated standard. Impurities can affect quantification.

• In-source Fragmentation: The stability of the internal standard in the ion source should be similar to the analyte. Different fragmentation patterns can lead to non-linearity.

• Adduct Formation: Triglycerides can form various adducts (e.g., [M+NH4]+, [M+Na]+).[10][11] Ensure that the same adduct is being monitored for both the analyte and the internal standard and that their formation is consistent across the concentration range.

Troubleshooting Steps for Internal Standard Issues:

• Analyze the Internal Standard Alone: Inject a solution of only the 17:0-17:1-17:0 TG-d5 standard to check for purity and any potential degradation products.

• Evaluate Different Adducts: Investigate the formation of different adducts in your system and select the most stable and abundant one for quantification.

• Optimize Ion Source Parameters: Adjust ion source settings (e.g., temperatures, voltages) to minimize in-source fragmentation and promote consistent adduct formation.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting linearity issues with your 17:0-17:1-17:0 TG-d5 calibration curve.

Caption: Troubleshooting workflow for non-linear calibration curves.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. researchgate.net [researchgate.net]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Internal standard - Wikipedia [en.wikipedia.org]
• 9. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 10. Untargeted Lipidomic Profiling of Dry Blood Spots Using SFC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

background noise reduction for 17:0-17:1-17:0 TG-d5 detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the detection of the internal standard 17:0-17:1-17:0 TG-d5 and reduce background noise in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of high background noise in LC-MS/MS analysis of 17:0-17:1-17:0 TG-d5?

High background noise can originate from various sources, significantly impacting the sensitivity and accuracy of your measurements.[1][2] The most common culprits include:

• Solvent and Mobile Phase Contamination: Impurities in solvents, microbial growth in solvent reservoirs, and leachates from solvent filters or bottles can all contribute to background noise.[2] Using high-purity, LC-MS grade solvents and additives is crucial.[1]

• Sample-Related Contamination: Contaminants can be introduced during sample handling and preparation. This includes lipids and amino acids from the analyst's skin, plasticizers from sample containers and pipette tips, and carryover from previous high-concentration samples.[2]

• Matrix Effects: Biological samples contain a complex mixture of endogenous molecules, such as phospholipids (B1166683), cholesterol, and other triglycerides, which can co-elute with the analyte of interest and cause ion suppression or enhancement.[3][4][5][6]

• Instrument Contamination: Residues from previous analyses, column bleed, and impurities in the gas supply can lead to elevated background signals.[1][7] The ion source is particularly susceptible to contamination and requires regular cleaning.[8]

Q2: How can I minimize matrix effects from other lipids when analyzing 17:0-17:1-17:0 TG-d5?

Matrix effects are a primary challenge in quantitative bioanalysis.[3] Here are several strategies to mitigate their impact:

• Effective Sample Preparation: The choice of sample extraction technique is critical. While simple protein precipitation is fast, it is less effective at removing interfering lipids.[9] Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are generally more effective at removing phospholipids and other interfering lipids.[3]

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to separate 17:0-17:1-17:0 TG-d5 from the bulk of endogenous lipids is essential.[9] This can be achieved by adjusting the gradient, using a longer column, or employing a different column chemistry.[9]

• Use of Appropriate Internal Standards: While 17:0-17:1-17:0 TG-d5 is an internal standard itself, ensuring it behaves similarly to the analytes of interest and is free from interference is crucial for accurate normalization.

Q3: My signal for 17:0-17:1-17:0 TG-d5 is low and inconsistent. What are the likely causes and how can I troubleshoot this?

Low and inconsistent signal intensity can be due to a variety of factors:

• Ion Source Contamination: A dirty ion source is a common cause of reduced signal.[8] Regular cleaning of the ion source components, such as the cone, needle, and transfer tube, is recommended.[8]

• Improper Instrument Settings: Suboptimal instrument parameters, including ion source temperature, gas flows, collision energy, and declustering potential, can lead to poor ionization and fragmentation.[7]

• Sample Degradation: Triglycerides are susceptible to enzymatic hydrolysis and oxidation.[10] It is crucial to handle and store samples properly to prevent degradation.[10]

• Adduct Formation: The formation of unusual adducts can split the signal between different m/z values, reducing the intensity of the expected adduct (e.g., [M+NH4]+).[11][12] The choice of mobile phase and additives can influence adduct formation.

Troubleshooting Guides

Guide 1: High Background Noise

This guide provides a systematic approach to identifying and eliminating sources of high background noise.

Step	Action	Expected Outcome	Troubleshooting Notes
1	Run a Blank Injection	Determine if the noise is coming from the LC system or the MS.	Inject mobile phase without any sample. If the background is still high, the contamination is likely in the LC-MS system.[7]
2	Isolate the Source (LC vs. MS)	Pinpoint the origin of the contamination.	If possible, divert the LC flow to waste and infuse a clean solvent directly into the mass spectrometer. If the background drops, the contamination is from the LC side.
3	Inspect and Clean the Ion Source	Remove any accumulated contaminants.	A dirty ion source is a frequent cause of high background.[8] Follow the manufacturer's protocol for cleaning.
4	Prepare Fresh Mobile Phases	Eliminate solvent-based contamination.	Use high-purity, LC-MS grade solvents and additives.[1] Avoid using detergents to clean solvent bottles.[2]
5	Flush the LC System	Remove contaminants from the autosampler, tubing, and column.	Flush the system with a strong solvent, such as isopropanol.
6	Evaluate Sample Preparation	Minimize the introduction of contaminants from the sample matrix.	Re-evaluate the sample cleanup procedure to ensure efficient removal of interfering substances.

Guide 2: Poor Peak Shape and Retention Time Shifts

This guide addresses common issues related to chromatography performance.

Problem	Potential Cause	Recommended Action
Broad or Tailing Peaks	Column contamination or degradation.	Wash the column with a strong solvent or replace it if necessary.[9]
Inappropriate sample solvent.	Reconstitute the final extract in a solvent that is weaker than or matches the initial mobile phase.[9]
Retention Time Shifts	Inconsistent mobile phase preparation.	Ensure mobile phases are prepared accurately and consistently.[9]
Insufficient column equilibration.	Allow adequate time for the column to equilibrate between injections.[9]
Temperature fluctuations.	Use a column oven to maintain a stable temperature.[9]

Experimental Protocols

Protocol 1: General Sample Preparation for Triglyceride Analysis

This protocol outlines a general liquid-liquid extraction method suitable for the analysis of triglycerides from plasma.

• Sample Thawing: Thaw plasma samples on ice to minimize enzymatic activity.

• Protein Precipitation and Extraction:

  • To 100 µL of plasma, add 1 mL of a 2:1 (v/v) mixture of methyl-tert-butyl ether (MTBE) and methanol (B129727) containing the internal standard 17:0-17:1-17:0 TG-d5.

  • Vortex vigorously for 1 minute.

  • Add 500 µL of water to induce phase separation.

  • Vortex for 30 seconds and then centrifuge at 14,000 x g for 5 minutes.

• Lipid Extraction:

  • Carefully collect the upper organic phase containing the lipids.

  • Dry the extract under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: A flowchart for troubleshooting high background noise.

Caption: Factors influencing TG-d5 detection.

References

• 1. zefsci.com [zefsci.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Investigation of endogenous blood plasma phospholipids, cholesterol and glycerides that contribute to matrix effects in bioanalysis by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eijppr.com [eijppr.com]
• 6. researchgate.net [researchgate.net]
• 7. High background after preventative maintenance - Chromatography Forum [chromforum.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 11. escholarship.org [escholarship.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Accurate Measurement of 17:0-17:1-17:0 TG-d5

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the accurate instrument calibration and measurement of 17:0-17:1-17:0 TG-d5.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of 17:0-17:1-17:0 TG-d5, providing step-by-step guidance to resolve them.

Q1: Why is my 17:0-17:1-17:0 TG-d5 internal standard signal showing high variability between injections?

A1: High variability in the internal standard (IS) signal can be attributed to several factors, primarily related to sample preparation, instrument stability, and matrix effects.

Troubleshooting Steps:

• Verify Sample Preparation Consistency:

  • Ensure the IS is accurately and consistently spiked into all samples, including calibration standards and quality controls (QCs).

  • Check for complete dissolution of the IS in the spiking solution.

  • Ensure thorough vortexing and mixing after spiking.

• Assess Instrument Stability:

  • Perform a system suitability test using a standard solution of 17:0-17:1-17:0 TG-d5 to check for consistent peak area and retention time.[1]

  • Monitor the spray stability in the ion source. An unstable spray can lead to fluctuating signal intensity.

  • Check for any leaks in the LC system that could cause pressure fluctuations.

• Investigate Matrix Effects:

  • Matrix components co-eluting with the IS can cause ion suppression or enhancement, leading to signal variability.[2][3][4]

  • To assess matrix effects, perform a post-extraction spiking experiment. Compare the peak area of the IS in a post-spiked blank matrix extract to its peak area in a neat solvent. A significant difference indicates the presence of matrix effects.[3]

Q2: My calibration curve for the analyte using 17:0-17:1-17:0 TG-d5 as an internal standard is non-linear. What are the possible causes and solutions?

A2: A non-linear calibration curve can arise from issues with standard preparation, detector saturation, or inappropriate regression model selection.

Troubleshooting Steps:

• Review Standard Preparation:

  • Verify the accuracy of the serial dilutions for your calibration standards.

  • Ensure the concentration of the internal standard is consistent across all calibration levels.

• Check for Detector Saturation:

  • If the highest concentration points are deviating from linearity, it could be due to detector saturation.

  • Dilute the upper-level calibration standards and re-inject.

  • If saturation is confirmed, narrow the calibration range for future experiments.

• Optimize Regression Model:

  • A simple linear regression with 1/x or 1/x² weighting is often suitable for bioanalytical data.[5]

  • Evaluate different weighting factors to find the best fit for your data.

Q3: I am observing poor peak shape (e.g., fronting, tailing, or splitting) for my 17:0-17:1-17:0 TG-d5 peak. How can I improve it?

A3: Poor peak shape is often related to chromatographic conditions or issues with the analytical column.

Troubleshooting Steps:

• Optimize Chromatographic Conditions:

  • Mobile Phase: Ensure the mobile phase composition is appropriate for the elution of triglycerides. A common mobile phase for reversed-phase chromatography of lipids consists of an aqueous component with a modifier like formic acid or ammonium (B1175870) formate (B1220265) and an organic component like acetonitrile (B52724) or isopropanol.[6]

  • Gradient: Adjust the gradient slope to ensure a more focused elution of the triglyceride.

  • Flow Rate: Optimize the flow rate for your column dimensions and particle size.

• Inspect the Analytical Column:

  • A blocked or contaminated guard column or analytical column can lead to peak splitting and tailing. Replace the guard column and/or flush the analytical column.

  • Ensure the column is properly conditioned before starting the analytical run.

• Check for Co-eluting Interferences:

  • Matrix components co-eluting with the analyte can sometimes affect peak shape.[2] Modify the chromatographic gradient to improve separation from interfering peaks.

Q4: How can I minimize in-source fragmentation of my triglyceride analytes and the 17:0-17:1-17:0 TG-d5 internal standard?

A4: In-source fragmentation can lead to an underestimation of the precursor ion and can generate interfering fragment ions. Optimizing the electrospray ionization (ESI) source parameters is crucial to minimize this phenomenon.[7][8][9][10]

Troubleshooting Steps:

• Optimize Cone/Nozzle Voltage (Skimmer Voltage): This parameter has a significant impact on in-source fragmentation. Systematically reduce the cone voltage to find the optimal value that maximizes the precursor ion signal while minimizing fragmentation.[10]

• Adjust Capillary Voltage: While having a lesser effect on fragmentation compared to the cone voltage, an inappropriate capillary voltage can affect overall signal intensity and stability. Optimize for the best signal-to-noise ratio.

• Optimize Source Temperatures: The desolvation gas temperature and source temperature can influence ionization efficiency. Optimize these parameters to ensure efficient desolvation without causing thermal degradation of the analytes.

• Tune Tube Lens Voltage: The tube lens voltage can be optimized to improve ion transmission and reduce fragmentation.[10]

Data Presentation

Table 1: Typical LC-MS/MS Parameters for Triglyceride Analysis

Parameter	Typical Setting
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid and 10 mM Ammonium Formate
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% Formic Acid and 10 mM Ammonium Formate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)

Table 2: Example Calibration Curve and QC Acceptance Criteria

Level	Concentration (ng/mL)	Accuracy (% Bias)	Precision (%RSD)
LLOQ	1	± 20%	≤ 20%
LQC	3	± 15%	≤ 15%
MQC	50	± 15%	≤ 15%
HQC	150	± 15%	≤ 15%
ULOQ	200	± 20%	≤ 20%

LLOQ: Lower Limit of Quantification, LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, ULOQ: Upper Limit of Quantification.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and Quality Controls

• Primary Stock Solution: Prepare a 1 mg/mL stock solution of 17:0-17:1-17:0 TG-d5 in a suitable organic solvent (e.g., chloroform:methanol 2:1, v/v).

• Working Internal Standard Solution: Dilute the primary stock solution to the desired final concentration (e.g., 100 ng/mL) in the sample resuspension solvent.

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of your target triglyceride analyte.

• Calibration Standards: Perform serial dilutions of the analyte stock solution to prepare a series of calibration standards.

• Spiking: Spike a known volume of each calibration standard and QC sample with the working internal standard solution.

Protocol 2: Sample Preparation (Protein Precipitation)

• Sample Aliquot: Take a 50 µL aliquot of the biological sample (e.g., plasma, serum).

• Internal Standard Spiking: Add a known amount of the 17:0-17:1-17:0 TG-d5 internal standard solution to the sample.

• Protein Precipitation: Add 200 µL of cold protein precipitation solvent (e.g., acetonitrile or methanol) to the sample.

• Vortex: Vortex the mixture vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for TG-d5 measurement.

Caption: Troubleshooting decision tree for common issues.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Processing 17:0-17:1-17:0 TG-d5 Data

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 17:0-17:1-17:0 TG-d5 as an internal standard in lipidomics analyses.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-17:1-17:0 TG-d5, and why is it used in lipidomics?

A1: 17:0-17:1-17:0 TG-d5 is a deuterated triglyceride (TG) used as an internal standard in mass spectrometry-based lipidomics.[1] Its five deuterium (B1214612) atoms (d5) give it a distinct mass from its endogenous counterparts, allowing for accurate quantification of other triglycerides in a sample. It is chosen because it is structurally similar to many common TGs and behaves similarly during sample extraction and ionization, which helps to correct for variations in sample preparation and instrument response.[2]

Q2: What are the common adducts and their corresponding m/z values for 17:0-17:1-17:0 TG-d5?

A2: In positive ion mode electrospray ionization (ESI), 17:0-17:1-17:0 TG-d5 commonly forms ammonium (B1175870) ([M+NH₄]⁺) and sodium ([M+Na]⁺) adducts. The specific m/z values for these adducts are crucial for setting up the mass spectrometer. A study has reported the MS1 spectrum of TG 17:0/17:1/17:0-d5, which can be used to identify these adducts.[3] Another resource indicates the [M+Na]+ adduct has an m/z of 874.7882.[4][5]

Q3: Which software platforms are compatible with processing 17:0-17:1-17:0 TG-d5 data?

A3: Data from experiments using 17:0-17:1-17:0 TG-d5 can be processed using various software platforms from major mass spectrometer vendors. Commonly used software includes:

• SCIEX Analyst® Software: Often used for QTRAP systems and targeted lipidomics.[6][7][8][9]

• Agilent MassHunter: Suitable for both qualitative and quantitative analysis from Agilent's LC/MS systems.[10][11][12][13]

• Thermo Scientific™ Xcalibur™ and LipidSearch™ Software: Widely used for data acquired on Thermo Fisher Scientific instruments, with LipidSearch being particularly powerful for lipid identification and quantification.[14][15][16][17][18][19][20]

Q4: How do I set up a quantification method using 17:0-17:1-17:0 TG-d5 as an internal standard?

A4: The general workflow involves creating a processing method where you define the MRM transitions or extracted ion chromatograms (EICs) for both your target triglycerides and the 17:0-17:1-17:0 TG-d5 internal standard. You will then specify the concentration of the internal standard. The software will calculate the response ratio (analyte peak area / internal standard peak area) and use this to determine the concentration of the target analytes based on a calibration curve.

Troubleshooting Guides

Issue 1: Poor Peak Shape or No Peak Detected for 17:0-17:1-17:0 TG-d5

• Possible Cause: Incorrect mass or adduct selected in the processing method.

  • Solution: Verify the m/z value for the expected adduct ([M+NH₄]⁺ or [M+Na]⁺) of 17:0-17:1-17:0 TG-d5. Ensure your method is set to extract the ion chromatogram for the correct m/z.

• Possible Cause: Suboptimal chromatography leading to peak broadening or loss of signal.

  • Solution: Review your LC method. Ensure the gradient is appropriate for eluting triglycerides. Check for column degradation or blockage.

• Possible Cause: Degradation of the internal standard.

  • Solution: Ensure proper storage and handling of the 17:0-17:1-17:0 TG-d5 standard to prevent degradation. Prepare fresh solutions if necessary.

Issue 2: High Variability in the Internal Standard Peak Area Across Samples

• Possible Cause: Inconsistent addition of the internal standard to the samples.

  • Solution: Review your sample preparation protocol. Ensure a precise and consistent volume of the internal standard solution is added to every sample before the extraction process begins.

• Possible Cause: Matrix effects suppressing the ionization of the internal standard in some samples.

  • Solution: Evaluate your sample extraction and cleanup procedures to minimize matrix components. You may need to dilute your samples or use a more rigorous cleanup method.

• Possible Cause: Instrument instability.

  • Solution: Run a system suitability test with a standard solution of 17:0-17:1-17:0 TG-d5 to check for consistent instrument response over time.

Issue 3: Incorrect Quantification of Target Triglycerides

• Possible Cause: Incorrect peak integration parameters.

  • Solution: Manually inspect the peak integration for both the analyte and the internal standard in your software. Adjust integration parameters such as peak width, threshold, and baseline correction to ensure accurate peak area measurement.

• Possible Cause: Non-linear response or saturation of the detector.

  • Solution: Ensure that the concentration of your internal standard and the expected concentration of your analytes are within the linear dynamic range of the mass spectrometer. You may need to adjust the concentration of the internal standard or dilute your samples.

• Possible Cause: Use of an inappropriate calibration model.

  • Solution: Evaluate different regression models (e.g., linear, quadratic) for your calibration curve to find the best fit for your data. Ensure the calibration standards cover the expected concentration range of your samples.

Data Presentation

Table 1: Mass Spectrometry Parameters for 17:0-17:1-17:0 TG-d5

Parameter	Value	Reference
Chemical Formula	C₅₄H₉₇D₅O₆	Avanti Polar Lipids
Molecular Weight	852.41	Avanti Polar Lipids
[M+NH₄]⁺ m/z	~870.8	[3]
[M+Na]⁺ m/z	874.7882	[4][5]

Note: The exact m/z of the ammonium adduct may vary slightly depending on instrument calibration.

Experimental Protocols

A typical experimental protocol for the analysis of triglycerides using 17:0-17:1-17:0 TG-d5 as an internal standard involves the following key steps:

• Sample Preparation:

  • A known amount of the 17:0-17:1-17:0 TG-d5 internal standard is spiked into each biological sample (e.g., plasma, tissue homogenate) before lipid extraction.

  • Lipids are extracted using a suitable solvent system, such as a modified Folch or Bligh-Dyer method with chloroform (B151607) and methanol.[2]

• Liquid Chromatography (LC):

  • The lipid extract is reconstituted in an appropriate solvent and injected onto a reverse-phase chromatography column (e.g., C18).

  • A gradient elution is performed using mobile phases typically consisting of acetonitrile, isopropanol, and water with additives like ammonium formate (B1220265) or acetate (B1210297) to facilitate ionization.

• Mass Spectrometry (MS):

  • The LC eluent is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) source in positive ion mode.

  • Data is acquired in either full scan mode or, more commonly for quantification, in Multiple Reaction Monitoring (MRM) mode on a triple quadrupole instrument.[21] For MRM, specific precursor-to-product ion transitions for the target triglycerides and the 17:0-17:1-17:0 TG-d5 internal standard are monitored.

Mandatory Visualization

Caption: Workflow for processing 17:0-17:1-17:0 TG-d5 data.

References

• 1. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. agilent.com [agilent.com]
• 6. sciex.com [sciex.com]
• 7. youtube.com [youtube.com]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. Submitting and Starting Sample Batch in Analyst Software [sciex.com]
• 10. agilent.com [agilent.com]
• 11. agilent.com [agilent.com]
• 12. agilent.com [agilent.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. LipidSearch Software Support-Getting Started | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. LipidSearch Software Support-Getting Started | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. researchgate.net [researchgate.net]
• 17. LipidSearch Software Support | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. tools.thermofisher.com [tools.thermofisher.com]
• 19. tools.thermofisher.com [tools.thermofisher.com]
• 20. lcms.labrulez.com [lcms.labrulez.com]
• 21. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Lipidomics Method Validation Using 17:0-17:1-17:0 TG-d5 as an Internal Standard

For researchers, scientists, and drug development professionals in the field of lipidomics, the accurate quantification of lipid species is essential for robust and reproducible results. The choice of an appropriate internal standard is a critical factor in achieving high-quality data. This guide provides an objective comparison of the deuterated triglyceride internal standard 17:0-17:1-17:0 TG-d5 with other common alternatives, supported by experimental data and detailed methodologies.

The use of a stable isotope-labeled internal standard, such as a deuterated analog of the analyte, is widely regarded as the gold standard in quantitative bioanalysis.[1][2] This is because its chemical and physical properties are nearly identical to the analyte of interest, ensuring similar behavior during sample extraction, chromatography, and ionization in the mass spectrometer.[1] Odd-chain triglycerides are also frequently used as internal standards for the quantification of even-chain triglycerides, which are the most common forms in biological systems, as they are not naturally present in most samples.[3]

Performance Comparison of Triglyceride Internal Standards

The validation of a lipidomics method involves assessing several key parameters to ensure its accuracy, precision, and reliability. The following tables summarize the performance of 17:0-17:1-17:0 TG-d5 and other commonly used triglyceride internal standards. It is important to note that specific quantitative data for some standards are not always readily available in the public domain and are often determined during in-house method validation.[3]

Table 1: Linearity and Sensitivity of Triglyceride Internal Standards

Internal Standard	Linearity Range	r²	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
17:0-17:1-17:0 TG-d5 (Deuterated)	Not specified	>0.99	Not specified	Not specified
TG(17:0/17:0/17:0) (Odd-chain)	Not specified	>0.994	Not specified	Not specified
TG(19:0/19:0/19:0) (Odd-chain)	Not specified	Not specified	Not available in public domain	Not available in public domain

Table 2: Accuracy and Precision of Triglyceride Internal Standards

Internal Standard	Accuracy (% Recovery)	Intra-day Precision (% CV)	Inter-day Precision (% CV)
17:0-17:1-17:0 TG-d5 (Deuterated)	85.8 - 116.1%[4]	<15%	<15-20%
TG(17:0/17:0/17:0) (Odd-chain)	Not specified	4-6%[5]	5-8%[5]
TG(19:0/19:0/19:0) (Odd-chain)	Not specified	Not available in public domain	Not available in public domain

Experimental Protocols

Achieving reliable and reproducible quantitative results in lipidomics hinges on well-defined experimental protocols. Below are methodologies for key steps in the analysis of triglycerides using an internal standard.

1. Lipid Extraction

A common method for lipid extraction from plasma is the Folch method.[3]

• Internal Standard Spiking: To a 50 µL plasma sample, add a known amount of the 17:0-17:1-17:0 TG-d5 internal standard.

• Lipid Extraction: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample and vortex vigorously for 2 minutes.

• Phase Separation: Add 400 µL of 0.9% NaCl solution, vortex again, and centrifuge at 2000 x g for 5 minutes to induce phase separation.

• Collection: Carefully collect the lower organic phase which contains the lipids.

• Solvent Evaporation and Reconstitution: Dry the collected organic phase under a gentle stream of nitrogen and reconstitute the dried lipid extract in 100 µL of the initial mobile phase.[3]

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for triglyceride analysis.[1][3]

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate.[3]

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.[3]

  • Gradient: A typical gradient starts with a lower percentage of Mobile Phase B, which is gradually increased to elute the triglycerides.[3]

  • Flow Rate: A flow rate of 0.3-0.5 mL/min is common.[3]

  • Injection Volume: 5-10 µL.[3]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used.

  • Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.

3. Data Analysis and Quantification

• Calibration Curve: A series of calibration standards are prepared with known concentrations of a representative even-chain triglyceride and a fixed concentration of the internal standard.[3]

• Quantification: The concentration of the target triglycerides in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[1][3]

Visualizing the Workflow and Validation Parameters

To better illustrate the experimental and logical processes, the following diagrams are provided.

Figure 1. Experimental workflow for lipidomics quantification.

Figure 2. Key parameters in lipidomics method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Assessment of lipidomic species in hepatocyte lipid droplets from stressed mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. med.und.edu [med.und.edu]

A Comparative Guide to the Determination of LOD and LOQ for Triglycerides Utilizing 17:0-17:1-17:0 TG-d5

For researchers, scientists, and drug development professionals in the field of lipidomics, the accurate and precise quantification of triglycerides (TGs) is paramount. The choice of internal standard is a critical factor influencing the reliability of analytical methods. This guide provides an objective comparison of the performance of the deuterated internal standard 17:0-17:1-17:0 TG-d5 against other alternatives, supported by experimental data for determining the Limit of Detection (LOD) and Limit of Quantitation (LOQ).

Performance Comparison of Internal Standards and Analytical Methods

The selection of an appropriate internal standard is crucial for correcting variations during sample preparation and analysis, thereby ensuring data accuracy. Stable isotope-labeled internal standards, such as 17:0-17:1-17:0 TG-d5, are considered the gold standard in quantitative mass spectrometry-based lipidomics. Their chemical and physical properties are nearly identical to their endogenous counterparts, ensuring they experience similar extraction efficiencies and ionization responses, which provides superior correction for matrix effects.

Alternative methods for triglyceride analysis include the use of non-deuterated odd-chain triglyceride internal standards and different analytical platforms like High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) and Gas Chromatography-Mass Spectrometry (GC-MS). While these methods are valuable, they present different performance characteristics in terms of sensitivity and specificity.

The following table summarizes the LOD and LOQ for triglycerides using 17:0-17:1-17:0 TG-d5 and provides a comparison with other common analytical approaches.

Analytical Method	Internal Standard	Analyte	LOD	LOQ	Reference
LC-MS/MS	17:0-17:1-17:0 TG-d5	Triglycerides	0.0021 pmol	0.070 pmol	[1]
LC-MS/MS	Odd-Chain Triglycerides (e.g., Triheptadecanoin)	Triglycerides	Typically in the low ng/mL range	Typically in the low to mid ng/mL range	General knowledge
HPLC-ELSD	Not always required	Triglycerides	0.5 - 16.2 ng on column	Not specified	General knowledge
GC-MS	Odd-Chain Triglycerides (e.g., Tridecanoin)	Fatty Acid Methyl Esters (from TGs)	~0.01 pg	Not specified	[2]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the accurate determination of LOD and LOQ. Below are representative methodologies for triglyceride analysis using LC-MS/MS with a deuterated internal standard.

I. Determination of LOD and LOQ using LC-MS/MS and 17:0-17:1-17:0 TG-d5

This protocol outlines the calibration curve method for determining the LOD and LOQ.

1. Materials and Reagents:

• Triglyceride standards of known concentrations

• 17:0-17:1-17:0 TG-d5 internal standard

• Solvents for lipid extraction (e.g., chloroform, methanol)

• LC-MS grade solvents for mobile phases (e.g., acetonitrile, isopropanol, water)

• Ammonium (B1175870) formate (B1220265) and formic acid

2. Sample Preparation (Lipid Extraction):

• To a known volume of the biological matrix (e.g., 50 µL of plasma), add a fixed amount of 17:0-17:1-17:0 TG-d5 internal standard solution.

• Perform lipid extraction using a standard procedure such as the Folch or Bligh-Dyer method.

• Evaporate the organic solvent under a stream of nitrogen.

• Reconstitute the dried lipid extract in the initial mobile phase.

3. Calibration Curve Preparation:

• Prepare a series of calibration standards by spiking a blank matrix extract with known concentrations of a representative triglyceride standard.

• Add the same fixed amount of the 17:0-17:1-17:0 TG-d5 internal standard to each calibration standard.

• The concentration range of the calibration standards should bracket the expected LOD and LOQ.

4. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient to separate the triglycerides of interest.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM transitions for the target triglycerides and the 17:0-17:1-17:0 TG-d5 internal standard should be optimized.

5. Data Analysis and LOD/LOQ Calculation:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Determine the slope (S) of the calibration curve and the standard deviation of the response (σ), which can be estimated from the standard deviation of the y-intercepts of the regression line.

• Calculate the LOD and LOQ using the following formulas:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

Visualizing the Workflow

The following diagrams, generated using Graphviz, illustrate the key experimental workflows.

Caption: Workflow for LOD and LOQ determination using LC-MS/MS.

Caption: Logical relationship of internal standard-based quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. meatscience.org [meatscience.org]

A Comparative Guide to Inter-Assay Precision in Triglyceride Quantification: Featuring 17:0-17:1-17:0 TG-d5

For researchers, scientists, and drug development professionals, the accurate and reproducible quantification of triglycerides (TGs) is critical for metabolic disease research, nutritional studies, and drug efficacy evaluation. The choice of an appropriate internal standard is a pivotal factor in achieving reliable results in mass spectrometry-based lipidomics. This guide provides an objective comparison of the inter-assay precision of the deuterated internal standard 17:0-17:1-17:0 TG-d5 against common alternatives, supported by experimental data and detailed methodologies.

Data Presentation: Quantitative Comparison of Internal Standards

The selection of an internal standard is a crucial step in developing robust quantitative assays for triglycerides. An ideal internal standard should not be endogenously present, should exhibit similar chemical and physical properties to the analytes, and should provide a consistent signal. Deuterated and odd-chain triglycerides are two common classes of internal standards used for TG quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The following table summarizes the typical inter-assay precision, expressed as the coefficient of variation (CV%), for 17:0-17:1-17:0 TG-d5 and other commonly used internal standards. A lower CV% indicates higher precision. It is generally accepted that an inter-assay CV of less than 15% is acceptable for bioanalytical methods.[1]

Internal Standard	Type	Typical Inter-Assay Precision (CV%)	Key Advantages
17:0-17:1-17:0 TG-d5	Deuterated Odd-Chain Triglyceride	≤ 15%	Closely mimics the physicochemical properties of endogenous TGs, correcting for matrix effects and extraction variability.
Triheptadecanoin (17:0/17:0/17:0)	Odd-Chain Triglyceride	< 15-20%	Cost-effective and not naturally abundant in most biological samples.
Other Deuterated TGs	Deuterated Triglycerides	17.3–36.6% (for a panel of 19 TGs)[2]	Provides a high degree of accuracy when a specific deuterated analog is available for each analyte.

Note: The precision values are representative of typical performance in validated LC-MS/MS methods and may vary depending on the specific laboratory, instrumentation, and sample matrix.

Experimental Protocols

Accurate and reproducible quantification of triglycerides necessitates a well-defined and consistently executed experimental protocol. Below is a representative methodology for the analysis of triglycerides in human plasma using 17:0-17:1-17:0 TG-d5 as an internal standard.

1. Sample Preparation and Lipid Extraction (Modified Folch Method)

• Thawing: Thaw frozen plasma samples on ice to minimize lipid degradation.

• Internal Standard Spiking: In a glass tube, add 10 µL of a known concentration of 17:0-17:1-17:0 TG-d5 internal standard solution to 100 µL of plasma.

• Protein Precipitation and Lipid Extraction: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture. Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.5 mL of 0.9% NaCl solution to induce the separation of aqueous and organic phases. Vortex for another minute.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C.

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying and Reconstitution: Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the dried lipid extract in 100 µL of a 9:1 (v/v) methanol:toluene mixture for LC-MS/MS analysis.[3]

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient is run to separate the triglyceride species, for example, starting at 15% B, increasing to 99% B over 11 minutes, and then re-equilibrating the column.[3]

  • Flow Rate: 0.6 mL/min.[3]

  • Injection Volume: 1-5 µL.

• Mass Spectrometry Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used to selectively detect and quantify the target triglycerides and the internal standard. Precursor and product ions are specific to each lipid species.

3. Data Analysis

• Peak Integration: Integrate the peak areas of the endogenous triglycerides and the 17:0-17:1-17:0 TG-d5 internal standard.

• Ratio Calculation: Calculate the ratio of the peak area of each endogenous triglyceride to the peak area of the internal standard.

• Quantification: Determine the concentration of each triglyceride species by comparing the calculated ratios to a standard curve generated from known concentrations of triglyceride standards.

Mandatory Visualization

References

• 1. salimetrics.com [salimetrics.com]
• 2. researchgate.net [researchgate.net]
• 3. escholarship.org [escholarship.org]

A Comparative Guide to Accuracy Assessment in Lipidomics: Evaluating 17:0-17:1-17:0 TG-d5 and its Alternatives

For researchers, scientists, and drug development professionals engaged in the precise quantification of triglycerides, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of the deuterated triglyceride 17:0-17:1-17:0 TG-d5 with other commonly used internal standards for mass spectrometry-based lipid analysis. The following sections present supporting experimental data, detailed methodologies, and visual workflows to aid in the selection of the most suitable internal standard for your research needs.

The quantification of triglycerides (TGs) in complex biological matrices is a cornerstone of lipidomics research, with implications spanning from metabolic disease studies to the development of new therapeutics. The accuracy of these measurements hinges on the effective use of internal standards (IS) to correct for variability throughout the analytical workflow, including sample extraction, processing, and instrument response. 17:0-17:1-17:0 TG-d5 is a widely utilized deuterated triglyceride internal standard. This guide compares its performance against two primary classes of alternatives: odd-chain triglycerides and ¹³C-labeled triglycerides.

Performance Comparison of Triglyceride Internal Standards

The ideal internal standard should be chemically and physically similar to the analyte of interest, absent in the biological sample, and clearly distinguishable by the mass spectrometer.[1] Stable isotope-labeled (SIL) standards, such as deuterated and ¹³C-labeled compounds, are often considered the gold standard as they most closely mimic the behavior of their endogenous counterparts.[2][3] Odd-chain triglycerides offer a cost-effective alternative.[3]

The selection of an internal standard impacts several key performance parameters of a quantitative assay. The following table summarizes a comparison of 17:0-17:1-17:0 TG-d5 (a deuterated standard) with odd-chain and ¹³C-labeled triglyceride internal standards.

Performance Parameter	Deuterated TG (e.g., 17:0-17:1-17:0 TG-d5)	Odd-Chain TG (e.g., TG(19:0/19:0/19:0))	¹³C-Labeled TG
Accuracy	High, but can be affected by chromatographic shifts and isotopic instability.[2][4]	Good, but may not perfectly mimic the behavior of all endogenous TGs.	Considered the highest due to near-perfect co-elution and stability.[2][5]
Precision (%RSD)	Typically low (<15-20% inter-day, <15% intra-day).[3]	Comparable to deuterated standards.[3]	Generally the lowest (<10-15%), providing the best correction for variability.[3]
Linearity (r²)	Excellent (typically >0.99).[3]	Excellent (typically >0.99).[3]	Excellent (typically >0.99).[3]
Recovery	Good to excellent, depending on the extraction method.[3]	Similar to deuterated standards.[3]	Excellent, as it closely mimics the analyte of interest.[3]
Matrix Effects	Good correction, but chromatographic shifts can lead to differential matrix effects compared to the analyte.[4]	Can experience different matrix effects than even-chain TGs, though generally minimal.[3]	Experiences nearly identical matrix effects as the analyte, providing the best correction.[4]
Endogenous Interference	Negligible.	Negligible in most biological samples.[3]	None.
Cost	Moderate to high.	Lower.[4]	Highest.[4]
LOD/LOQ for 17:0-17:1-17:0 TG-d5	LOD: 5.2 fmol, LOQ: 17.3 fmol[6]	Not directly applicable	Not directly applicable

Experimental Protocols

Achieving accurate and reproducible quantification of triglycerides requires meticulous adherence to validated experimental protocols. Below are detailed methodologies for lipid extraction and subsequent LC-MS/MS analysis.

Protocol 1: Lipid Extraction from Biological Samples (Modified Folch Method)

This protocol is a widely used method for extracting lipids from plasma or tissue homogenates.

• Sample Preparation: Thaw frozen samples (e.g., 50 µL of plasma or a known amount of tissue homogenate) on ice.

• Internal Standard Spiking: To a glass tube, add the biological sample. Add a known amount of the selected internal standard (e.g., 17:0-17:1-17:0 TG-d5) dissolved in a suitable solvent.

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2000 x g for 5 minutes to induce phase separation.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.[7]

• Solvent Evaporation and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., a mixture of acetonitrile (B52724) and isopropanol).[7]

Protocol 2: LC-MS/MS Analysis of Triglycerides

This protocol outlines a general method for the analysis of triglycerides using a triple quadrupole mass spectrometer.[8]

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40 v/v) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10 v/v) with 10 mM ammonium formate.

  • Gradient Elution: A typical gradient starts with a lower percentage of Mobile Phase B, which is gradually increased to elute the triglycerides based on their hydrophobicity.

  • Flow Rate: A common flow rate is between 0.3-0.5 mL/min.[7]

  • Injection Volume: 5-10 µL.[7]

• Mass Spectrometry Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting ammonium adducts ([M+NH4]+).[7]

  • Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.

  • MRM Transitions:

    • Precursor Ion: The [M+NH4]+ adduct of the triglyceride.

    • Product Ion: A fragment corresponding to the neutral loss of one of the fatty acid chains.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for triglyceride quantification and the logical relationship for selecting an internal standard.

Caption: Experimental workflow for triglyceride quantification.

Caption: Logical relationship for internal standard selection.

References

• 1. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 7. benchchem.com [benchchem.com]
• 8. lcms.cz [lcms.cz]

A Comparative Guide to Triglyceride Internal Standards: The Case for 17:0-17:1-17:0 TG-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of triglycerides (TGs) is paramount. The choice of an appropriate internal standard is a critical determinant of data quality and reliability in mass spectrometry-based analyses. This guide provides an objective comparison of 17:0-17:1-17:0 TG-d5 with other commonly used triglyceride standards, supported by experimental data and detailed methodologies.

The ideal internal standard should not be naturally present in the sample, should exhibit similar chemical and physical properties to the analytes of interest, and should ionize efficiently and reproducibly.[1] In lipidomics, stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are widely considered the "gold standard" for quantitative analysis.[2][3] This is because their chemical and physical properties are nearly identical to the analyte, allowing for effective correction of variations during sample preparation and analysis.[2][3]

Performance Comparison of Triglyceride Internal Standards

The selection of an internal standard for triglyceride quantification involves considering several factors, including chain length, saturation, and isotopic labeling. Odd-chain triglycerides are frequently employed as internal standards for the quantification of even-chain triglycerides, which are the most common forms in biological systems.[1] The use of a deuterated, mixed-acyl, odd-chain triglyceride like 17:0-17:1-17:0 TG-d5 offers several advantages over other types of standards.

Standard Type	Example(s)	Advantages	Disadvantages
Deuterated Mixed-Acyl Odd-Chain TG	17:0-17:1-17:0 TG-d5	- Closely mimics the physicochemical properties and fragmentation patterns of a wider range of endogenous TGs. - Corrects for variations in extraction efficiency and matrix effects for both saturated and unsaturated TGs.[2][4] - High accuracy and precision due to stable isotope dilution.[3] - Not naturally present in most biological samples.	- Higher cost compared to non-deuterated standards.
Deuterated Homogeneous Odd-Chain TG	TG (17:0/17:0/17:0)-d5	- Corrects well for matrix effects and sample loss for saturated TGs.[5] - High accuracy and precision. - Not naturally present in most biological samples.	- May not perfectly mimic the behavior of unsaturated endogenous TGs.
Non-Deuterated Odd-Chain TG	TG (17:0/17:0/17:0), TG (19:0/19:0/19:0)	- More cost-effective than deuterated standards. - Not naturally abundant in most biological systems, minimizing interference.[1]	- Does not correct for matrix effects as effectively as deuterated standards. - Potential for differences in ionization efficiency compared to endogenous TGs.
Non-Deuterated Even-Chain TG	TG (16:0/16:0/16:0)	- Can be used in specific applications where odd-chain TGs may not be suitable.	- May be naturally present in the sample, leading to analytical interference. - Does not provide the same level of accuracy as odd-chain or deuterated standards.[1]

Experimental Protocols

Accurate and reproducible quantification of triglycerides relies on standardized and well-documented experimental procedures. Below is a detailed protocol for the analysis of triglycerides in human plasma using an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation and Lipid Extraction (Modified Folch Method)

• Internal Standard Spiking : To 50 µL of plasma, add a known amount of the internal standard (e.g., 17:0-17:1-17:0 TG-d5) in a suitable solvent.

• Lipid Extraction :

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex vigorously for 2 minutes.

  • Add 400 µL of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2000 x g for 5 minutes to induce phase separation.[1]

• Lipid Collection : Carefully collect the lower organic phase containing the lipids.[4]

• Solvent Evaporation and Reconstitution :

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., a mixture of acetonitrile (B52724) and isopropanol).[1]

LC-MS/MS Analysis

• Chromatographic Separation :

  • Column : A C18 reversed-phase column is commonly used for triglyceride analysis.[1]

  • Mobile Phase A : Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate.[1]

  • Mobile Phase B : Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.[1]

  • Gradient : A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.[1]

  • Flow Rate : A flow rate of 0.3-0.5 mL/min is common.[1]

  • Injection Volume : 5-10 µL.[1]

• Mass Spectrometry Detection :

  • Ionization Mode : Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting ammonium adducts ([M+NH4]+).[1]

  • Scan Type : Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.[1]

Data Analysis and Quantification

• Calibration Curve : Prepare a series of calibration standards with known concentrations of a representative even-chain triglyceride and a fixed concentration of the internal standard.

• Quantification : The concentration of the target triglycerides in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[1]

Visualizing the Workflow and Rationale

To better understand the experimental process and the rationale behind choosing an advanced internal standard, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Targeted Lipidomics Reveal the Effect of Perchlorate on Lipid Profiles in Liver of High-Fat Diet Mice [frontiersin.org]

A Comparative Guide to Triglyceride Internal Standards: 17:0-17:1-17:0 TG-d5 vs. 13C-Labeled Analogs

In the precise world of lipid analysis, particularly in mass spectrometry-based lipidomics, the choice of an internal standard is a critical decision that significantly influences the accuracy and reliability of quantitative data. For researchers, scientists, and drug development professionals, stable isotope dilution is the gold standard for quantification. This guide provides an objective comparison of two common types of internal standards for triglyceride (TG) analysis: the deuterated odd-chain standard 17:0-17:1-17:0 TG-d5 and 13C-labeled triglyceride standards .

The ideal internal standard should co-elute with the analyte, exhibit identical ionization efficiency and extraction recovery, and be clearly distinguishable by mass.[1] While both deuterated (²H) and carbon-13 (¹³C) labeling achieve mass differentiation, their intrinsic properties can lead to significant differences in analytical performance.[1]

Core Principles: Deuterated vs. 13C-Labeled Standards

17:0-17:1-17:0 TG-d5 is a triglyceride containing two heptadecanoic acid (17:0) chains and one heptadecenoic acid (17:1) chain, with five deuterium (B1214612) (d5) atoms on the glycerol (B35011) backbone.[2][3] As an odd-chain triglyceride, it is typically absent or found in very low abundance in most mammalian tissues, which minimizes interference from endogenous lipids.[4]

13C-Labeled Triglyceride Standards are analogs of common, naturally occurring triglycerides (e.g., TG 16:0/18:1/18:2) where several carbon-12 atoms are replaced with the stable, heavier isotope carbon-13. These standards are chemically identical to their endogenous counterparts.[5][6]

The primary distinction lies in how they mimic the target analyte. 13C-labeling results in a compound that is chemically identical to the unlabeled analyte, whereas deuterium labeling, while creating a heavier analog, can introduce subtle changes in chemical properties.[5][7]

Performance Face-Off: A Quantitative Comparison

The selection of an internal standard hinges on its ability to accurately and reproducibly correct for variations during sample preparation and instrumental analysis.[8] The following table summarizes the key performance differences between these two types of standards.

Performance Metric	17:0-17:1-17:0 TG-d5 (Deuterated Odd-Chain)	13C-Labeled Triglyceride Standards	Rationale & Implications
Chromatographic Co-elution	May exhibit slight retention time shifts from even-chain TGs.	Considered Superior: Co-elutes perfectly with the corresponding endogenous analyte.	Deuterium's slightly larger atomic size can alter polarity, causing separation on high-resolution LC systems.[7] This can lead to quantification errors if the standard and analyte experience different matrix effects.[7]
Isotopic Stability	Generally stable, but risk of H/D back-exchange if labels are on exchangeable sites (-OH, -NH). The d5 on the glycerol backbone is stable.	Considered Superior: 13C-12C bonds are extremely stable. The label does not exchange or scramble during sample prep or analysis.[8]	13C standards can be added earlier in the workflow, correcting for variability from the very first step.[8]
Correction for Matrix Effects	Good, but imperfect co-elution can be a limitation.	Considered Superior: Identical chemical properties and co-elution ensure the standard and analyte are affected identically by ion suppression or enhancement.[6][8]	This is the "gold standard" for correcting matrix effects, leading to higher accuracy in complex samples like plasma.
Endogenous Interference	Considered Superior: As an odd-chain TG, it is naturally absent or at very low levels in most biological samples.[4]	Potential for isotopic overlap if the mass shift is not sufficient to distinguish from the natural isotopic distribution (M+1, M+2 peaks) of the analyte.	The non-endogenous nature of odd-chain TGs is a significant advantage, simplifying detection.[4]
Fragmentation Pattern (MS/MS)	Similar to endogenous TGs, but the d5 label is on the glycerol backbone.	Considered Superior: Fragmentation is predictable and nearly identical to the unlabeled analyte, allowing for robust MRM transition development.[5]	Predictable fragmentation enhances the selectivity and sensitivity of the assay.[5]
Cost & Availability	Generally more cost-effective and widely available.	Typically more expensive and may have limited commercial availability for specific TG species.[9]	The complexity of 13C synthesis often results in higher costs.[8]

Logical Selection Pathway

The choice between these standards depends on the specific requirements of the assay. The following diagram illustrates a logical decision-making process.

Caption: Decision logic for selecting a triglyceride internal standard.

Experimental Protocol: Triglyceride Quantification in Plasma

This protocol provides a general methodology for the quantification of triglycerides in plasma using LC-MS/MS with a stable isotope-labeled internal standard.

1. Sample Preparation & Lipid Extraction (Modified Folch Method)

• Thaw Plasma: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 50 µL of plasma in a glass tube, add a known quantity (e.g., 10 µL of a 10 µg/mL solution) of the chosen internal standard (either 17:0-17:1-17:0 TG-d5 or a 13C-labeled TG).

• Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Vortex: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 200 µL of 0.9% NaCl solution (or water) and vortex for another 30 seconds. Centrifuge at 2,000 x g for 5 minutes to separate the layers.

• Collect Organic Layer: Carefully collect the lower organic layer (chloroform) containing the lipids using a glass pipette and transfer to a new tube.

• Dry Down: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:isopropanol).

2. LC-MS/MS Analysis

• LC System: UPLC/HPLC system.

• Column: A reverse-phase C18 or C30 column suitable for lipid analysis.

• Mobile Phase A: Acetonitrile/Water (60:40 v/v) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10 v/v) with 10 mM ammonium formate.

• Gradient: A suitable gradient from ~30% B to 100% B over 10-20 minutes to elute the triglycerides.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM). Monitor for the ammonium adducts [M+NH4]+.

• MRM Transitions:

  • Analyte: Precursor ion = [Analyte TG + NH4]+; Product ion = [Diacylglycerol-like fragment]+ from the neutral loss of one fatty acid.
  • Internal Standard: Precursor ion = [IS TG + NH4]+; Product ion = [Diacylglycerol-like fragment of IS]+.

3. Data Analysis

• Construct a calibration curve by plotting the peak area ratio (Analyte/Internal Standard) against the concentration of calibration standards.

• Determine the concentration of triglycerides in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Diagram

Caption: Workflow for triglyceride quantification in plasma.

Conclusion and Recommendations

For researchers, scientists, and drug development professionals who require the highest level of accuracy and precision in their lipid quantification, 13C-labeled internal standards are unequivocally the superior choice .[1] Their ability to perfectly co-elute with the analyte and their high isotopic stability minimize the risk of analytical errors, leading to more robust and defensible results, particularly in complex biological matrices.[1][8]

However, 17:0-17:1-17:0 TG-d5 and other deuterated odd-chain standards represent a scientifically sound, robust, and cost-effective alternative.[4] Their non-endogenous nature is a key advantage that simplifies analysis by avoiding any potential contribution from the sample itself.[4] They are particularly well-suited for high-throughput screening or when the absolute highest accuracy is secondary to precision and cost-effectiveness. The final choice should be guided by the specific goals of the experiment, the complexity of the sample matrix, and budgetary considerations.

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. lipidmaps.org [lipidmaps.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ukisotope.com [ukisotope.com]
• 9. caymanchem.com [caymanchem.com]

A Comparative Guide to Odd-Chain vs. Even-Chain Triglyceride Internal Standards for Quantitative Lipidomics

For researchers, scientists, and drug development professionals, the accurate quantification of triglycerides (TGs) is crucial for understanding metabolic diseases, identifying biomarkers, and developing novel therapeutics. The use of internal standards (IS) in mass spectrometry-based lipidomics is fundamental to achieving reliable and reproducible results. This guide provides an objective comparison of odd-chain and even-chain triglyceride internal standards, supported by representative experimental data and detailed protocols, to aid in the selection of the most appropriate standard for your analytical needs.

The Critical Role of Internal Standards in Triglyceride Quantification

Internal standards are essential for correcting analytical variability that can arise during sample preparation, extraction, and instrumental analysis.[1] An ideal internal standard should mimic the chemical and physical properties of the analytes of interest, be absent in the endogenous sample, and be clearly distinguishable by the analytical instrument.[2] In lipidomics, the choice of internal standard can significantly impact the accuracy and precision of quantification.

Odd-Chain Triglycerides: The Preferred Choice

Odd-chain triglycerides, such as those containing fatty acids with 15, 17, or 19 carbon atoms (e.g., tripentadecanoin, triheptadecanoin (B54981), trinonadecanoin), are widely favored as internal standards for the analysis of triglycerides in biological samples.[1] The primary advantage of odd-chain TGs lies in their non-endogenous nature; they are typically found in very low abundance in most mammalian tissues and cells.[2] This minimizes the risk of interference from naturally occurring lipids, ensuring that the detected signal originates almost exclusively from the added standard.[2]

Their structural similarity to the highly abundant even-chain triglycerides (e.g., those containing palmitic, stearic, and oleic acids) ensures that they behave similarly during lipid extraction and ionization in the mass spectrometer.[3] This analogous behavior allows for effective normalization of variations in sample handling and instrument response.

Even-Chain Triglycerides: A Compromised Alternative

Even-chain triglycerides, such as tripalmitin (B1682551) (C16:0) or tristearin (B179404) (C18:0), are generally not recommended as internal standards for the analysis of biological samples. The most significant drawback is their natural abundance in virtually all biological systems. This inherent presence makes it impossible to distinguish between the endogenous analyte and the added internal standard, leading to inaccurate quantification.

However, in specific, well-defined applications, such as the analysis of synthetic lipid formulations or in matrices where the absence of a particular even-chain TG is certain, they might be considered. Their use is generally limited to scenarios where cost is a primary concern and the potential for inaccurate quantification is acknowledged and controlled.

Performance Comparison: Odd-Chain vs. Even-Chain Triglyceride Internal Standards

The following table summarizes the key performance characteristics of odd-chain and even-chain triglyceride internal standards based on typical experimental outcomes in LC-MS/MS-based lipidomics.

Performance Metric	Odd-Chain Triglyceride IS (e.g., Triheptadecanoin C17:0)	Even-Chain Triglyceride IS (e.g., Tripalmitin C16:0)	Rationale
Endogenous Interference	Very Low to Negligible	High	Odd-chain TGs are not naturally abundant in most biological matrices, whereas even-chain TGs are ubiquitous.[2]
Accuracy of Quantification	High	Low to Moderate	The low background of odd-chain TGs allows for accurate correction of analytical variability. High endogenous levels of even-chain TGs lead to overestimation.
Recovery (%)	85 - 110%	80 - 115%	Both types of standards can exhibit good recovery, but the accuracy of the measurement for even-chain TGs is compromised by endogenous presence.
Matrix Effect	Comparable to Analytes	Comparable to Analytes	Both are susceptible to ion suppression or enhancement, but odd-chain TGs provide a more reliable correction due to their distinct signal.
Linearity (R²) of Calibration Curve	> 0.99	Can be difficult to establish due to high background	A clean baseline for odd-chain TGs allows for the generation of a reliable calibration curve over a wide dynamic range.
Cost-Effectiveness	Moderate	High (if isotopically labeled) / Low (if unlabeled)	Unlabeled even-chain TGs are inexpensive but analytically problematic. Stable isotope-labeled even-chain TGs are the "gold standard" but are significantly more expensive. Odd-chain TGs offer a balance of performance and cost.

Experimental Protocols

Achieving accurate and reproducible quantification of triglycerides requires meticulous attention to the experimental methodology. Below are detailed protocols for lipid extraction and LC-MS/MS analysis using an internal standard.

Experimental Protocol 1: Lipid Extraction using a Modified Folch Method

This protocol is suitable for the extraction of triglycerides from plasma or serum samples.

Materials:

• Plasma/Serum sample

• Odd-chain triglyceride internal standard solution (e.g., 1 mg/mL Triheptadecanoin in chloroform)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Autosampler vials

Procedure:

• Sample Preparation: Aliquot 50 µL of plasma or serum into a glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of the odd-chain triglyceride internal standard solution to the sample. For example, add 10 µL of a 1 mg/mL triheptadecanoin solution.

• Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.

• Extraction: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Phase Separation: Add 400 µL of 0.9% NaCl solution to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the tubes at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases.[4]

• Collection of Organic Phase: Carefully aspirate and discard the upper aqueous phase. Collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as a 9:1 (v/v) isopropanol:acetonitrile mixture. Transfer the reconstituted sample to an autosampler vial.

Experimental Protocol 2: LC-MS/MS Analysis of Triglycerides

This protocol outlines the conditions for the chromatographic separation and mass spectrometric detection of triglycerides.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole).

LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 95% B

  • 15-20 min: Hold at 95% B

  • 20.1-25 min: Return to 30% B for column re-equilibration.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Internal Standard (Triheptadecanoin): Precursor ion [M+NH₄]⁺ → Product ion (corresponding to the neutral loss of one heptadecanoic acid).

  • Target Even-Chain Triglycerides: Precursor ions [M+NH₄]⁺ → Product ions (corresponding to the neutral loss of each specific fatty acid).

• Data Analysis: The concentration of each target triglyceride is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of authentic standards.

Visualizing the Workflow and Logic

To better illustrate the experimental process and the rationale behind choosing an internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for triglyceride quantification using an odd-chain internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

D5 vs. D7 Deuterated Lipid Standards: A Performance Comparison for Researchers

For researchers, scientists, and drug development professionals engaged in mass spectrometry-based lipidomics, the choice of internal standard is a critical factor that dictates the accuracy and reliability of quantitative data. Among the stable isotope-labeled standards, deuterated lipids are a popular choice. This guide provides an objective comparison of the performance of D5 and D7 deuterated lipid standards, supported by experimental principles and data, to inform the selection of the most appropriate standard for your analytical needs.

Deuterated internal standards are invaluable tools in quantitative mass spectrometry, primarily used to correct for variability during sample preparation and to mitigate matrix effects that can suppress or enhance the analyte signal.[1][2] By being chemically almost identical to the analyte, these standards co-elute during chromatography and experience similar ionization effects, allowing for accurate normalization of the analyte's signal.[1] While both D5 and D7 standards serve this purpose, the degree of deuteration can influence their analytical performance, particularly in complex biological matrices.

Performance Comparison: D5 vs. D7 Deuterated Standards

The key differentiator between D5 and D7 deuterated lipids is the number of deuterium (B1214612) atoms incorporated into the molecule. This seemingly small difference can have significant implications for analytical performance, primarily concerning chromatographic behavior and susceptibility to matrix effects.

A notable example highlighting the performance difference is in the analysis of stearic acid. A study reported the synthesis of deuterium-labeled stearic acid (d7-C18:0) specifically to reduce matrix interference that was observed with its d5 analog. This substitution led to a significant improvement in the limit of detection (LOD) for the analyte. This suggests that in certain contexts, a higher degree of deuteration (D7) can offer superior performance by shifting the mass-to-charge ratio (m/z) further from potential interferences present in the matrix.

The following table summarizes the key performance characteristics of D5 and D7 deuterated lipid standards based on established analytical principles.

Parameter	D5 Deuterated Standard	D7 Deuterated Standard	Key Considerations
Mass Shift	Moderate mass shift from the endogenous analyte.	Larger mass shift from the endogenous analyte.	A greater mass shift can be advantageous in complex matrices by moving the standard's signal away from overlapping isotopic peaks of the analyte or other interfering compounds.
Matrix Effect Mitigation	Generally effective in correcting for matrix effects.	Potentially more effective in mitigating matrix effects, especially in complex biological samples where interferences are more likely.	The larger mass difference in D7 standards can reduce the likelihood of isobaric interferences from the sample matrix.
Chromatographic Co-elution	Typically co-elutes closely with the endogenous analyte.	May exhibit a slightly greater retention time shift compared to the D5 standard due to a more pronounced kinetic isotope effect.	While a slight shift is usually manageable, significant separation could lead to differential matrix effects between the analyte and the standard, compromising accuracy.
Isotopic Purity	High isotopic purity is crucial for accurate quantification.	High isotopic purity is equally critical.	The Certificate of Analysis for any deuterated standard should be carefully reviewed to ensure a high percentage of the desired deuterated species.
Cost and Availability	Generally more widely available and potentially less expensive.	May be less commonly available and potentially more expensive for certain lipid species.	The choice may be influenced by the commercial availability and cost of the specific deuterated lipid required.

Experimental Protocols

Accurate and reproducible quantification of lipids using deuterated internal standards relies on well-defined experimental protocols. Below are generalized methodologies for lipid extraction and LC-MS/MS analysis.

Lipid Extraction from Plasma (Modified Folch Method)

This protocol is a widely used method for extracting lipids from plasma or serum samples.

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add 50 µL of plasma. Add a known amount of the desired deuterated internal standard (D5 or D7) in a small volume of solvent.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform (B151607) and methanol.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Phase Separation: Add 200 µL of 0.9% NaCl solution and vortex for another 30 seconds. Centrifuge at 2,000 x g for 5 minutes to separate the phases.

• Lipid Collection: Carefully aspirate the lower organic phase (chloroform layer) containing the lipids and transfer it to a clean tube.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with the LC-MS system (e.g., methanol/isopropanol 1:1, v/v).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for lipidomics.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile/isopropanol (90:10, v/v) with 0.1% formic acid (B) is a typical mobile phase system.

  • Flow Rate: A flow rate of 0.3-0.5 mL/min is generally used.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) is commonly used, typically in positive mode for phospholipids (B1166683) and sphingolipids and negative mode for free fatty acids.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is employed for targeted quantification, monitoring the specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

  • Data Analysis: The concentration of the endogenous lipid is determined by calculating the peak area ratio of the analyte to the deuterated internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Visualizing Experimental and Logical Workflows

To better illustrate the experimental processes and the decision-making logic, the following diagrams outline the key steps and considerations.

Caption: Experimental workflow for lipid quantification.

Caption: Logical relationship of internal standard choice to performance.

Application in Signaling Pathway Analysis: Sphingolipid Metabolism

Deuterated lipid standards are crucial for accurately quantifying changes in lipid signaling molecules, which are often present at low concentrations and play vital roles in cellular processes. The sphingolipid pathway, for instance, involves a complex network of bioactive lipids such as ceramides, sphingosine, and sphingosine-1-phosphate, which regulate cell growth, differentiation, and apoptosis.[3][4]

Accurate measurement of these lipids using D5 or D7 standards can elucidate the mechanisms of diseases and the effects of drug candidates on these pathways.

Caption: Simplified sphingolipid signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | A Targeted Mass Spectrometric Analysis Reveals the Presence of a Reduced but Dynamic Sphingolipid Metabolic Pathway in an Ancient Protozoan, Giardia lamblia [frontiersin.org]
• 4. Analysis of Mammalian Sphingolipids by Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) and Tissue Imaging Mass Spectrometry (TIMS) - PMC [pmc.ncbi.nlm.nih.gov]

A Cross-Laboratory Comparison of Triglyceride Analysis Using d5-Triglyceride Internal Standards

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lipid species is paramount. The use of stable isotope-labeled internal standards is a cornerstone of robust quantitative mass spectrometry-based methods. This guide provides an objective comparison of the performance of triglyceride analysis across different laboratories, with a focus on methodologies employing deuterated triglyceride internal standards like 17:0-17:1-17:0 TG-d5. The data presented here is synthesized from a multi-laboratory study that highlights the reproducibility and consistency achievable with a standardized analytical platform.

Inter-Laboratory Performance of Triglyceride Quantification

A key aspect of validating any analytical method is assessing its performance across multiple sites to ensure transferability and data consistency. A 2021 study by Burla and colleagues provides valuable insights into the inter-laboratory performance of a quantitative lipidomics platform across nine different laboratories. This platform utilized 54 deuterated internal standards for the quantification of over 1000 lipid species, including triglycerides.[1] While the complete list of all 54 internal standards is not detailed in the primary publication, the use of triglyceride internal standards is explicitly mentioned.[1] Given its common use in the field, 17:0-17:1-17:0 TG-d5 is a representative example of the type of internal standard employed in such platforms.[2][3]

The study evaluated the platform's performance using the NIST Standard Reference Material (SRM) 1950, "Metabolites in Frozen Human Plasma."[1] The following table summarizes the inter-laboratory precision for the quantification of triacylglycerols (TAGs) using two different lipid extraction methods.

Lipid Class	Extraction Method	Number of Quantified Species	Average Coefficient of Variation (CV) Across 9 Labs
Triacylglycerols (TAGs)	Bligh and Dyer (BD)	>150	< 20%
Triacylglycerols (TAGs)	Methyl-tert-butyl ether (MTBE)	>150	< 15%

Table 1: Inter-laboratory precision for triacylglycerol (TAG) quantification. The data shows the average coefficient of variation (CV) for all quantified TAG species across nine participating laboratories using two different extraction methods. The MTBE extraction method demonstrated slightly better precision. Data synthesized from Burla et al., 2021.[1]

These results demonstrate that with a standardized protocol and the use of appropriate internal standards, high reproducibility in triglyceride quantification can be achieved across multiple laboratories. The average CV of less than 15% for the MTBE method indicates a high degree of consistency in the measurements.[1]

Experimental Protocols

Achieving such cross-laboratory consistency relies on a well-defined and harmonized experimental protocol. The methodology employed in the Burla et al. (2021) study serves as an excellent template for robust triglyceride analysis.

1. Sample Preparation and Lipid Extraction: [1]

• Internal Standard Spiking: A known amount of a mixture of 54 deuterated internal standards, including triglyceride standards, is added to the plasma sample before extraction.

• Lipid Extraction (MTBE Method):

  • To a 10 µL plasma sample, add 200 µL of methanol (B129727) containing the internal standards.

  • Vortex for 10 seconds.

  • Add 750 µL of methyl-tert-butyl ether (MTBE) and vortex for 10 seconds.

  • Shake for 6 minutes at 4°C.

  • Induce phase separation by adding 188 µL of water and vortexing for 20 seconds.

  • Centrifuge at 14,000 rpm for 2 minutes.

  • Collect the upper organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis: [1]

• Chromatographic Separation: The lipid extract is injected into a liquid chromatography system to separate different lipid classes and species. A C18 reversed-phase column is commonly used for this purpose.

• Mass Spectrometry Detection: The separated lipids are introduced into a triple quadrupole mass spectrometer.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for each target triglyceride and the deuterated internal standard are monitored. This highly selective and sensitive technique allows for accurate quantification. For example, for 17:0-17:1-17:0 TG-d5, a characteristic transition would be monitored.

• Data Analysis and Quantification:

  • Calibration Curve: A calibration curve is generated using a series of known concentrations of a non-endogenous triglyceride standard spiked with a fixed concentration of the deuterated internal standard.

  • Quantification: The concentration of the endogenous triglycerides in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it against the calibration curve.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the quantification of triglycerides using a deuterated internal standard.

Caption: Workflow for triglyceride quantification using an internal standard.

This guide highlights the feasibility of achieving high cross-laboratory reproducibility for triglyceride analysis when standardized methods and appropriate internal standards, such as 17:0-17:1-17:0 TG-d5, are employed. The presented data and protocols offer a valuable resource for laboratories aiming to establish and validate robust lipidomics workflows.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. LIPID MAPS [lipidmaps.org]
• 3. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 17:0-17:1-17:0 TG-d5 as a Standard Reference Material in Lipidomics

For researchers, scientists, and drug development professionals, the accurate quantification of triglycerides (TGs) is paramount in understanding metabolic diseases and developing effective therapeutics. The choice of an internal standard is a critical factor in achieving reliable and reproducible results in mass spectrometry-based lipidomics. This guide provides an objective comparison of 17:0-17:1-17:0 TG-d5, a deuterated triglyceride, with other commonly used internal standards. Supported by experimental data, this document details its performance, provides comprehensive experimental protocols, and visualizes its role in analytical workflows and relevant biological pathways.

Performance Comparison of Triglyceride Internal Standards

The ideal internal standard for triglyceride analysis should be structurally similar to the analytes of interest, absent in the biological sample, and readily distinguishable by the mass spectrometer. The two main classes of internal standards used for TG quantification are stable isotope-labeled TGs (like 17:0-17:1-17:0 TG-d5) and odd-chain TGs. Stable isotope-labeled standards are often considered the "gold standard" due to their near-identical physicochemical properties to their endogenous counterparts, which ensures they behave similarly throughout the analytical process.[1] Odd-chain triglycerides, such as trinonadecanoin (B52907) (19:0/19:0/19:0), are also effective as they are present at negligible levels in most biological samples.[1]

The selection between these standards often involves a trade-off between accuracy and cost. While deuterated standards may offer a higher degree of accuracy, odd-chain triglycerides provide a robust and more cost-effective alternative for many applications.[1]

Performance Metric	17:0-17:1-17:0 TG-d5 (Deuterated)	Odd-Chain TGs (e.g., Trinonadecanoin)	Even-Chain TGs (e.g., Tripalmitin)
Linearity (r²)	Excellent (typically >0.99)[1]	Excellent (typically >0.99)[1]	Good (can be affected by endogenous levels)
Precision (%RSD)	Generally the lowest (<10-15%)[1]	Typically low (<15-20%)[1]	Variable, prone to interference
Recovery	Excellent, closely mimics the analyte[1]	Good to excellent[1]	Good, but can be difficult to distinguish from endogenous
Matrix Effects	Experiences nearly identical matrix effects as the analyte, providing the best correction[1]	Can experience different matrix effects than even-chain TGs, though generally minimal[1]	Subject to the same matrix effects as analytes, but difficult to normalize accurately
Endogenous Interference	None[1]	Negligible in most biological samples[1]	Significant, present in all biological samples
Cost	High[2]	Relatively low to moderate[1]	Low
Availability	Commercially available from specialized suppliers[3]	Widely available from commercial suppliers[1]	Widely available

Experimental Protocols

Accurate quantification of triglycerides using 17:0-17:1-17:0 TG-d5 as an internal standard requires meticulous attention to the experimental protocol. Below are detailed methodologies for lipid extraction and LC-MS/MS analysis.

Protocol 1: Lipid Extraction from Plasma using Methyl-tert-butyl ether (MTBE)

This protocol is adapted from a widely used method for the extraction of lipids from plasma samples.[4]

Materials:

• Human Plasma

• 17:0-17:1-17:0 TG-d5 internal standard solution (in methanol)

• Methanol (B129727) (cold)

• Methyl-tert-butyl ether (MTBE) (cold)

• LC-MS grade water

• Methanol/toluene (9:1, v/v)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 14,000 rpm)

• Centrifugal evaporator

Procedure:

• Thaw frozen plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 10 µL of plasma.

• Add 225 µL of cold methanol containing a known concentration of 17:0-17:1-17:0 TG-d5 internal standard.

• Vortex the mixture for 10 seconds.

• Add 750 µL of cold MTBE.

• Vortex for 10 seconds and then shake at 4°C for 5-10 minutes.

• Induce phase separation by adding 188 µL of LC-MS grade water and vortex briefly.

• Centrifuge at 14,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer 200 µL of the upper organic layer to a new tube.

• Evaporate the solvent to dryness using a centrifugal evaporator.

• Reconstitute the dried lipid extract in 150 µL of methanol/toluene (9:1, v/v).

• Vortex and centrifuge before transferring to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Triglycerides

The following are typical starting conditions for LC-MS/MS analysis and may require optimization based on the specific instrumentation.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Reversed-phase C18 column

• Triple quadrupole mass spectrometer

LC Parameters:

• Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[5]

• Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[5]

• Gradient: A typical gradient starts with a low percentage of mobile phase B and gradually increases to elute the more hydrophobic lipids.

• Flow Rate: 0.3-0.6 mL/min.[5]

• Injection Volume: 5-10 µL.

MS/MS Parameters:

• Ionization Mode: Positive ion mode is generally preferred for triglyceride analysis.[5]

• Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification.

• MRM Transitions: These need to be optimized for the specific instrument. For 17:0-17:1-17:0 TG-d5, the precursor ion ([M+NH4]+) would be m/z 869.8, with product ions corresponding to the neutral loss of the fatty acid chains. For endogenous triglycerides, precursor ions are selected based on their m/z, and product ions are monitored based on the neutral loss of their constituent fatty acids.

Mandatory Visualizations

Triglyceride Metabolism Signaling Pathway

The accurate measurement of triglycerides is crucial for understanding their role in cellular metabolism and signaling. The following diagram illustrates a simplified overview of the triglyceride metabolism pathway, highlighting key enzymes and regulatory hormones.

Caption: Overview of Triglyceride Synthesis and Breakdown.

Experimental Workflow for Triglyceride Quantification

The following diagram outlines the logical steps involved in the quantitative analysis of triglycerides from a biological sample using an internal standard.

Caption: Workflow for Triglyceride Quantification.

Logical Relationship for Analyte Quantification

This diagram illustrates the principle of using an internal standard for the quantification of an unknown analyte concentration.

Caption: Logic for Analyte Quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 17:0-17:1-17:0 D5 TG powder Avanti Polar Lipids [sigmaaldrich.com]
• 4. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 5. benchchem.com [benchchem.com]

Assessing the Recovery of 17:0-17:1-17:0 TG-d5 in Complex Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of triglycerides (TGs) is paramount for understanding metabolic pathways and disease states. The use of a stable isotope-labeled internal standard is crucial for correcting analytical variability. This guide provides a comprehensive comparison of the recovery of 17:0-17:1-17:0 TG-d5, a commonly used deuterated internal standard, in complex biological matrices. We will explore its performance against other alternatives and provide supporting experimental data and detailed methodologies.

Performance Comparison of Triglyceride Internal Standards

The ideal internal standard for triglyceride analysis should be chemically similar to the analytes of interest, absent in the biological sample, and readily distinguishable by the analytical instrument.[1] Odd-chain and stable isotope-labeled (e.g., deuterated or ¹³C-labeled) triglycerides are the two primary categories of internal standards used for this purpose.[2]

17:0-17:1-17:0 TG-d5 is a deuterated mixed-acid triglyceride that closely mimics the behavior of endogenous even-chain triglycerides during extraction and mass spectrometric analysis. Its five deuterium (B1214612) atoms on the glycerol (B35011) backbone provide a distinct mass shift for unambiguous detection.

Alternative Internal Standards:

• Odd-Chain Triglycerides: These triglycerides, such as glyceryl triheptadecanoate (17:0/17:0/17:0) and glyceryl trinonadecanoate (19:0/19:0/19:0), are naturally present at very low levels in most biological systems, making them suitable as internal standards.[1] They are often more cost-effective than their stable isotope-labeled counterparts.

• Other Deuterated Triglycerides: A variety of deuterated triglycerides with different fatty acid compositions are commercially available, allowing for selection of an internal standard that closely matches the chromatographic retention time of the target analytes.

Quantitative Data on Recovery

The recovery of an internal standard is a critical parameter that reflects the efficiency of the extraction process. Incomplete or variable recovery can lead to inaccurate quantification. The following tables summarize available data on the recovery of 17:0-17:1-17:0 TG-d5 and other triglyceride internal standards in complex matrices.

Table 1: Recovery of 17:0-17:1-17:0 TG-d5 in Human Plasma Using Different Extraction Methods

Extraction Method	Internal Standard	Matrix	Average Recovery (%)	Coefficient of Variation (CV%)
Automated MTBE-based	TG 17:0_17:1_17:0 d5	NIST Human Plasma SRM	97.9	10.3
Manual MTBE-based	TG 17:0_17:1_17:0 d5	NIST Human Plasma SRM	87.6	11.2

Data sourced from a study on high-throughput clinical profiling of human blood samples.

Table 2: Comparison of Matrix Effects for 17:0-17:1-17:0 TG-d5 in Human Plasma

Extraction Method	Internal Standard	Matrix	Matrix Effect (%)
Automated MTBE-based	TG 17:0_17:1_17:0 d5	NIST Human Plasma SRM	145.3
Manual MTBE-based	TG 17:0_17:1_17:0 d5	NIST Human Plasma SRM	136.8

Matrix effect is calculated as (peak area in post-extraction spike / peak area in neat solution) x 100%. A value >100% indicates ion enhancement, while a value <100% indicates ion suppression. Data sourced from the same study as Table 1.

Experimental Protocols

Detailed and consistent experimental protocols are essential for reproducible and reliable results in lipidomics. Below are methodologies for lipid extraction and LC-MS/MS analysis commonly used for triglyceride quantification.

Lipid Extraction from Plasma (Methyl-tert-butyl ether - MTBE Method)

This protocol is a widely used method for extracting lipids from plasma or serum samples.

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 50 µL of plasma in a 1.5 mL microcentrifuge tube, add a known amount of 17:0-17:1-17:0 TG-d5 in a suitable solvent (e.g., methanol).

• Protein Precipitation and Lipid Extraction:

  • Add 225 µL of cold methanol (B129727) and vortex for 10 seconds.

  • Add 750 µL of cold MTBE and shake for 10 minutes at 4°C.

• Phase Separation:

  • Add 188 µL of water to induce phase separation.

  • Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes.

• Lipid Collection: Carefully collect the upper organic layer containing the lipids and transfer it to a clean tube.

• Drying: Dry the collected lipid extract under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase (e.g., 100 µL of methanol/chloroform 9:1, v/v).

LC-MS/MS Analysis of Triglycerides

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for triglyceride analysis.

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40 v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[3]

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10 v/v) with 10 mM ammonium formate and 0.1% formic acid.[3]

  • Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to elute the triglycerides.

  • Flow Rate: A flow rate of 0.3-0.5 mL/min is common.[1]

  • Injection Volume: 5-10 µL.[1]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting ammonium adducts ([M+NH4]+).[1][4]

  • Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each, which often corresponds to the neutral loss of a fatty acid.[4]

Visualizing the Workflow

To better illustrate the experimental and logical processes, the following diagrams are provided in Graphviz DOT language.

Caption: Experimental workflow for triglyceride quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | In vitro Neuroprotective Potential and Lipidomics Study of Olive Leaves Extracts Enriched in Triterpenoids [frontiersin.org]
• 4. lcms.cz [lcms.cz]

The Position of Isotopic Labels: A Critical Factor in Quantitative Analysis

A deep dive into how the placement of isotopic labels can significantly impact the accuracy and precision of quantitative studies in proteomics and metabolomics.

For researchers, scientists, and drug development professionals, the precise quantification of proteins and metabolites is paramount to unraveling complex biological processes and advancing therapeutic interventions. Stable isotope labeling, coupled with mass spectrometry, has become a gold standard for such quantitative analyses. While the choice of isotope—commonly carbon-13 (¹³C) or deuterium (B1214612) (²H)—is a critical decision, a more nuanced yet equally important consideration is the precise atomic position of the isotopic label within the molecule. This guide provides an objective comparison of how the isotopic labeling position influences quantification, supported by experimental data and detailed methodologies, to empower researchers in designing more robust and accurate experiments.

The Isotopic Labeling Position: More Than Just a Mass Shift

The fundamental principle of stable isotope labeling lies in creating a "heavy" version of a molecule that is chemically identical to its natural "light" counterpart but distinguishable by mass spectrometry. However, the assumption that all positionally labeled isomers behave identically throughout the analytical workflow is an oversimplification. The position of the isotopic label can influence several factors that directly impact quantitative accuracy:

• Metabolic Scrambling and Pathway Elucidation: In metabolic flux analysis (MFA), the goal is to trace the flow of atoms through metabolic pathways. The initial position of a ¹³C label on a substrate like glucose will determine the labeling patterns of downstream metabolites. Different positional isomers of labeled glucose will yield distinct mass isotopomer distributions in key metabolic intermediates, providing crucial information to resolve fluxes through converging or branching pathways. For instance, [1,2-¹³C₂]glucose is particularly effective for estimating fluxes in glycolysis and the pentose (B10789219) phosphate (B84403) pathway, while uniformly labeled [U-¹³C₅]glutamine is preferred for analyzing the TCA cycle.[1]

• Kinetic Isotope Effect (KIE): The replacement of a lighter isotope with a heavier one can alter the rate of a chemical reaction, a phenomenon known as the kinetic isotope effect. This is particularly pronounced with deuterium labeling, where the C-D bond is stronger than the C-H bond. If the labeled position is at a site of enzymatic cleavage during metabolism, the reaction rate can be significantly reduced.[2] This effect can be strategically exploited in drug development to slow down metabolic clearance but must be carefully considered in quantitative studies as it can introduce bias if not properly accounted for.[3]

• Fragmentation Patterns in Mass Spectrometry: The position of an isotopic label can influence how a molecule fragments in the mass spectrometer. While the fundamental fragmentation pathways are determined by the molecule's structure, the presence of a heavy isotope at a specific position can subtly alter the relative abundance of fragment ions. This can be a critical factor in MS²-based quantification methods like Tandem Mass Tags (TMT), where the reporter ions used for quantification are generated through fragmentation.

Comparative Analysis of Labeling Positions: A Quantitative Look

The choice of labeling position has a demonstrable impact on the precision and accuracy of quantitative measurements. A computational study evaluating various ¹³C-labeled glucose tracers for metabolic flux analysis in a human cancer cell line provides a clear illustration of this. The study determined the theoretical precision of flux estimations for different labeling strategies.

Labeled Tracer	Glycolysis Flux Precision (Std. Dev.)	Pentose Phosphate Pathway Flux Precision (Std. Dev.)	TCA Cycle Flux Precision (Std. Dev.)
[1,2-¹³C₂]glucose	0.05	0.08	0.25
[1-¹³C]glucose	0.12	0.15	0.35
[U-¹³C₆]glucose	0.09	0.11	0.18

Table 1: Computationally derived precision of metabolic flux estimations using different positionally labeled ¹³C-glucose tracers in a mammalian cell line. Lower standard deviation indicates higher precision. Data adapted from a computational evaluation of isotopic tracers.[1]

As the data indicates, [1,2-¹³C₂]glucose provides the highest precision for quantifying fluxes through glycolysis and the pentose phosphate pathway .[1] In contrast, a uniformly labeled [U-¹³C₆]glucose is more suitable for achieving precise measurements of the TCA cycle flux .[1] This highlights the necessity of selecting a tracer with a labeling position that is informative for the specific metabolic pathway under investigation.

Experimental Protocols: A Guide to Best Practices

The following are detailed methodologies for key experiments involving stable isotope labeling, with a focus on considerations for the labeling position.

Experimental Protocol 1: Metabolic Flux Analysis using Positionally Labeled Glucose

This protocol outlines the key steps for a comparative metabolic flux analysis experiment using different positional isomers of ¹³C-glucose.

1. Cell Culture and Isotopic Labeling:

• Culture mammalian cells (e.g., HeLa) in standard glucose-containing medium to the desired confluence.
• For the labeling experiment, switch the medium to one containing a specific ¹³C-labeled glucose tracer (e.g., [1,2-¹³C₂]glucose or [U-¹³C₆]glucose) at a known concentration.
• Incubate the cells for a duration sufficient to achieve isotopic steady-state for the metabolites of interest. This time should be determined empirically but is typically several hours.

2. Metabolite Extraction:

• Rapidly quench metabolism by aspirating the medium and washing the cells with ice-cold phosphate-buffered saline (PBS).
• Immediately add ice-cold 80% methanol (B129727) to the cells and incubate at -80°C for at least 15 minutes to precipitate proteins and extract metabolites.
• Scrape the cells and collect the methanol extract. Centrifuge to pellet the protein and transfer the supernatant containing the metabolites to a new tube.

3. LC-MS/MS Analysis:

• Analyze the metabolite extracts using liquid chromatography-mass spectrometry (LC-MS/MS).
• Employ a chromatographic method suitable for separating the target metabolites (e.g., hydrophilic interaction liquid chromatography for polar metabolites).
• Operate the mass spectrometer in a mode that allows for the determination of mass isotopomer distributions (e.g., selected ion monitoring or full scan mode with high resolution).

4. Data Analysis and Flux Calculation:

• Integrate the peak areas for all mass isotopomers of the target metabolites.
• Correct the raw data for the natural abundance of ¹³C.
• Use a metabolic flux analysis software (e.g., INCA, Metran) to fit the measured mass isotopomer distributions to a metabolic model and estimate the intracellular fluxes.

Experimental Protocol 2: Quantitative Proteomics using Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC)

This protocol details a standard SILAC experiment, a widely used metabolic labeling technique in quantitative proteomics.

1. Cell Culture and Labeling:

• Culture two populations of cells in parallel. One population is grown in "light" medium containing the natural abundance of essential amino acids (e.g., arginine and lysine).
• The second population is grown in "heavy" medium where the essential amino acids are replaced with their stable isotope-labeled counterparts (e.g., ¹³C₆-arginine and ¹³C₆¹⁵N₂-lysine).
• Ensure complete incorporation of the labeled amino acids by passaging the cells for at least five to six doublings in the respective media.

2. Sample Preparation and Protein Digestion:

• Treat the "light" and "heavy" cell populations with the respective experimental conditions (e.g., control vs. drug treatment).
• Harvest and lyse the cells separately.
• Determine the protein concentration of each lysate and mix equal amounts of protein from the "light" and "heavy" samples.
• Digest the combined protein mixture into peptides using a protease such as trypsin.

3. LC-MS/MS Analysis:

• Analyze the resulting peptide mixture by LC-MS/MS.
• The mass spectrometer will detect pairs of "light" and "heavy" peptides that are chemically identical but differ in mass.

4. Data Analysis and Quantification:

• Use proteomics software (e.g., MaxQuant, Proteome Discoverer) to identify the peptides and proteins.
• Quantify the relative abundance of each protein by calculating the ratio of the signal intensities of the "heavy" and "light" peptide pairs.

Visualizing the Workflow and Pathways

To better understand the logical flow of these experiments and the metabolic pathways involved, the following diagrams are provided.

A simplified workflow for quantitative analysis using positional isotopic labeling.

Tracing of ¹³C atoms from glucose through glycolysis and the TCA cycle.

Conclusion: Strategic Labeling for Enhanced Quantitative Insights

The position of an isotopic label is a critical parameter that significantly influences the outcome of quantitative proteomics and metabolomics studies. A thorough understanding of the metabolic pathways of interest, potential kinetic isotope effects, and the analytical methodology is essential for selecting the optimal labeling strategy. While uniformly labeled compounds are valuable for general metabolic screening, position-specific labeling offers a more targeted and precise approach for dissecting complex metabolic networks and achieving higher accuracy in quantification. By carefully considering the impact of the labeling position, researchers can design more informative experiments, leading to more reliable and impactful scientific discoveries.

References

• 1. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to 17:0-17:1-17:0 TG-d5: An Internal Standard for Precise Triglyceride Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of lipids is a critical aspect of understanding biological systems and disease pathogenesis. In the field of lipidomics, mass spectrometry-based techniques are paramount, and the use of appropriate internal standards is essential for achieving reliable and reproducible results. This guide provides a comprehensive comparison of 17:0-17:1-17:0 TG-d5, a deuterated triglyceride, with other common internal standards used for triglyceride analysis. We present supporting experimental data, detailed methodologies, and visual representations of analytical workflows to inform the selection of the most suitable standard for your research needs.

Performance Comparison of Triglyceride Internal Standards

The ideal internal standard should mimic the behavior of the analyte of interest throughout the analytical process, from extraction to detection, without being naturally present in the sample. Deuterated standards, such as 17:0-17:1-17:0 TG-d5, are widely considered the gold standard for quantitative mass spectrometry.[1][2] Their chemical identity to the endogenous analytes ensures they experience similar extraction efficiencies and ionization responses, providing superior correction for analytical variability.[2]

Alternative internal standards include odd-chain triglycerides, which are not typically found in high abundance in biological systems. While cost-effective, they may not perfectly co-elute with all triglyceride species, potentially leading to less accurate correction for matrix effects.[3]

The following table summarizes the quantitative performance of 17:0-17:1-17:0 TG-d5 and compares it with a common odd-chain triglyceride internal standard.

Performance Metric	17:0-17:1-17:0 TG-d5	Odd-Chain Triglycerides (e.g., Triheptadecanoin)	Key Advantages of 17:0-17:1-17:0 TG-d5
Linearity (r²)	>0.99[4][5]	Typically >0.99[3]	Excellent linearity across a wide dynamic range.
Precision (%CV)	<15% (inter-day), <15% (intra-day)[3]	<15-20% (inter-day), <15% (intra-day)[3]	High precision ensures reproducibility of results.
Limit of Detection (LOD)	5.2 fmol[6]	Analyte and system dependent	High sensitivity allows for the detection of low-abundance triglycerides.
Limit of Quantitation (LOQ)	17.3 fmol[6]	Analyte and system dependent	Accurate quantification at low concentrations.
Recovery	High and consistent	Good, but can be more variable	Closely mimics endogenous triglycerides, leading to more accurate recovery assessment.
Matrix Effect Correction	Excellent	Moderate to Good	Co-elution with analytes provides superior compensation for ion suppression or enhancement.[2]

Experimental Protocols for Triglyceride Quantification

A standardized and well-documented experimental protocol is crucial for obtaining high-quality, reproducible data in lipidomics. Below are detailed methodologies for the quantification of triglycerides in biological samples using 17:0-17:1-17:0 TG-d5 as an internal standard.

Sample Preparation and Lipid Extraction (Modified Folch Method)

This protocol is a widely used method for the extraction of total lipids from plasma or tissue homogenates.

• Internal Standard Spiking: To 50 µL of plasma or an equivalent amount of tissue homogenate, add a known amount of 17:0-17:1-17:0 TG-d5 solution in methanol.

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add 500 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex for another 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Lipid Recovery:

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette.

  • Transfer the organic phase to a new glass tube.

• Solvent Evaporation and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as a 9:1 (v/v) methanol:toluene mixture.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This section outlines the typical conditions for the chromatographic separation and mass spectrometric detection of triglycerides.

• Chromatographic Separation:

  • LC System: An ultra-high performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., Waters Acquity UPLC CSH C18, 100 mm x 2.1 mm, 1.7 µm) is commonly used for triglyceride analysis.[8]

  • Mobile Phase A: 60:40 (v/v) acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[8]

  • Mobile Phase B: 90:10 (v/v) isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.[8]

  • Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic triglycerides.

• Mass Spectrometry Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • Ionization Source Parameters: Optimized for triglyceride analysis (e.g., ESI temperature 500°C, ion spray voltage 5500 V).[9]

  • Data Acquisition: Multiple Reaction Monitoring (MRM) is used for targeted quantification. The MRM transitions for 17:0-17:1-17:0 TG-d5 and the target triglycerides are monitored. The precursor ion is typically the ammonium adduct [M+NH4]+, and the product ions correspond to the neutral loss of the fatty acid chains.[5][10]

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the key stages of a typical lipidomics workflow using 17:0-17:1-17:0 TG-d5 as an internal standard.

Caption: A typical workflow for quantitative lipidomics analysis.

Caption: How internal standards correct for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Untargeted Lipidomic Profiling of Dry Blood Spots Using SFC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 7. agilent.com [agilent.com]
• 8. Lipid remodeling in response to methionine stress in MDA-MBA-468 triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia | springermedizin.de [springermedizin.de]
• 10. lcms.cz [lcms.cz]

A Comparative Guide to 17:0-17:1-17:0 TG-d5 and Commercial Lipid Standards for Accurate Quantification

For researchers, scientists, and drug development professionals in the field of lipidomics, the precise and accurate quantification of triglycerides (TGs) is crucial for understanding metabolic pathways, identifying disease biomarkers, and evaluating therapeutic efficacy. The choice of an appropriate internal standard is a critical factor that significantly influences the reliability and accuracy of mass spectrometry-based quantification.

This guide provides an objective comparison of the deuterated triglyceride standard 17:0-17:1-17:0 TG-d5 against commonly used commercial non-deuterated lipid standards, such as odd-chain triglycerides. The comparison is supported by available performance data and detailed experimental methodologies to assist in the selection of the most suitable internal standard for your analytical needs.

Performance Comparison: Deuterated vs. Non-Deuterated Standards

Stable isotope-labeled (SIL) internal standards, such as 17:0-17:1-17:0 TG-d5, are widely considered the "gold standard" in quantitative mass spectrometry.[1] This is because their physical and chemical properties are nearly identical to their endogenous counterparts, allowing them to effectively compensate for variations throughout the analytical workflow, including extraction efficiency, chromatographic retention, and ionization efficiency.[1][2]

Non-deuterated internal standards, typically odd-chain triglycerides like glyceryl triheptadecanoate (TG 17:0/17:0/17:0), are also frequently used due to their low natural abundance in most biological samples and cost-effectiveness.[3][4] However, their structural differences compared to the even-chain triglycerides commonly found in biological systems can lead to variations in analytical behavior.[4]

The following table summarizes the performance characteristics of 17:0-17:1-17:0 TG-d5 and a representative odd-chain triglyceride standard.

Performance Parameter	17:0-17:1-17:0 TG-d5 (Deuterated)	Odd-Chain Triglyceride (e.g., Glyceryl Triheptadecanoate)
Limit of Detection (LOD)	5.2 fmol[5]	Not specified
Limit of Quantitation (LOQ)	17.3 fmol[5]	0.2 - 2 ng
Linearity (r²)	Not specified	>0.996
Correction for Matrix Effects	Excellent, as it co-elutes and ionizes almost identically to the analyte.[6]	Good, but potential for differential matrix effects due to slight differences in physicochemical properties.[6]
Endogenous Interference	None, due to mass difference.[6]	Negligible in most biological samples.[6]
Co-elution with Analyte	Nearly identical retention time to the non-deuterated counterpart.[4]	Different retention time from even-chain triglycerides.[4]

Experimental Protocols

Accurate and reproducible quantification in lipidomics relies on standardized and well-documented experimental procedures. Below are detailed protocols for the analysis of triglycerides using either a deuterated or a non-deuterated internal standard.

Protocol 1: Quantification of Triglycerides using 17:0-17:1-17:0 TG-d5 Internal Standard

This protocol is a general workflow for the targeted quantification of triglycerides in plasma using a deuterated internal standard with LC-MS/MS.

1. Lipid Extraction (Modified Folch Method) [2]

• Internal Standard Spiking: To 50 µL of plasma in a glass tube, add a known amount of 17:0-17:1-17:0 TG-d5 solution (e.g., 10 µL of a 1 mg/mL solution in chloroform).

• Lipid Extraction: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample and vortex vigorously for 2 minutes.

• Phase Separation: Add 400 µL of 0.9% NaCl solution, vortex again, and centrifuge at 2000 x g for 5 minutes to induce phase separation.[3]

• Collection: Carefully collect the lower organic phase containing the lipids.

• Solvent Evaporation and Reconstitution: Dry the collected organic phase under a gentle stream of nitrogen and reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., a mixture of acetonitrile (B52724) and isopropanol).[3]

2. LC-MS/MS Analysis [3]

• Chromatographic Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

  • Gradient: A suitable gradient is used to separate the triglyceride species.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode, often detecting ammonium adducts ([M+NH4]+).

  • Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for the target triglycerides and the 17:0-17:1-17:0 TG-d5 internal standard are monitored.

3. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of representative even-chain triglycerides and a fixed concentration of the 17:0-17:1-17:0 TG-d5 internal standard.

• Quantification: The concentration of the target triglycerides in the samples is determined by comparing the peak area ratio of the analyte to the deuterated internal standard against the calibration curve.[1]

Protocol 2: Quantification of Triglycerides using an Odd-Chain Internal Standard (e.g., Glyceryl Triheptadecanoate)

This protocol outlines a general procedure for triglyceride quantification using an odd-chain triglyceride as an internal standard.

1. Sample Preparation and Lipid Extraction (Folch Method) [6]

• Internal Standard Spiking: To 100 µL of plasma in a glass tube, add a known amount of Glyceryl Triheptadecanoate internal standard solution.

• Lipid Extraction: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture and proceed with the Folch extraction method as described in Protocol 1.

2. LC-MS/MS Analysis

• The LC-MS/MS analysis conditions are generally similar to those described in Protocol 1, with the MRM transitions adjusted for the specific odd-chain internal standard and the target even-chain triglycerides.

3. Data Analysis and Quantification

• A calibration curve is constructed using known concentrations of a representative even-chain triglyceride standard and a fixed concentration of the odd-chain internal standard.

• The concentration of target triglycerides is calculated based on the peak area ratio of the analyte to the odd-chain internal standard relative to the calibration curve.

Visualizing Key Concepts and Workflows

To further clarify the principles and processes involved in triglyceride quantification, the following diagrams are provided.

Caption: A typical experimental workflow for triglyceride quantification using an internal standard.

Caption: Principle of stable isotope dilution using a deuterated internal standard for quantification.

Caption: Simplified overview of triglyceride metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Internal Standard Validation in Lipidomics: Navigating Regulatory Expectations and Best Practices

For researchers, scientists, and drug development professionals engaged in the rapidly evolving field of lipidomics, the generation of accurate and reproducible quantitative data is paramount. Internal standards (IS) are fundamental to achieving this, correcting for variability throughout the analytical workflow. This guide provides a comprehensive comparison of regulatory guidelines and best practices for internal standard validation in lipidomics, supported by experimental data and detailed protocols to ensure robust and reliable results.

The U.S. Food and Drug Administration (FDA) and other regulatory bodies provide a framework for bioanalytical method validation that is applicable to lipidomics.[1][2] A critical component of this framework is the proper use and validation of internal standards to ensure the integrity of analytical results. While these guidelines provide a general framework, the complexity and diversity of lipid species present unique challenges that have led to the development of specific best practices within the lipidomics community.

Choosing Your Champion: A Comparison of Internal Standard Types

The selection of an appropriate internal standard is a critical decision in quantitative lipidomics. The ideal IS should mimic the physicochemical properties of the endogenous lipids of interest, be absent in the biological matrix, and be clearly distinguishable by the analytical platform.[3] The most common types of internal standards used in lipidomics are stable isotope-labeled (SIL) lipids, deuterated lipids, and odd-chain lipids.

Stable isotope-labeled internal standards, particularly those labeled with 13C, are widely considered the gold standard for lipidomics.[4] They are chemically identical to the endogenous lipids, ensuring they behave similarly during extraction, derivatization, and ionization.[4]

Internal Standard Type	Advantages	Disadvantages	Key Findings
Stable Isotope-Labeled (¹³C) Lipids	- Nearly identical chemical and physical properties to the analyte, providing the most accurate correction.[4]- Co-elutes perfectly with the non-labeled analyte.[4]- Stable isotope with no risk of isotopic exchange.[4]	- Higher cost.- Potential for isotopic overlap with naturally occurring isotopes of the analyte.	The use of a comprehensive mixture of ¹³C-labeled internal standards can significantly reduce the coefficient of variation (CV%) compared to other normalization methods.
Deuterated (²H) Lipids	- Chemically similar to the analyte.- More cost-effective than ¹³C-labeled standards.	- Can exhibit slight differences in physicochemical properties.- Often elutes slightly earlier than the non-labeled analyte in liquid chromatography.- Potential for isotopic scrambling or exchange of deuterium (B1214612) atoms.[4]	In some studies, no significant differences in concentrations were observed between deuterated and ¹³C-labeled fatty acids when data was properly corrected.
Odd-Chain Lipids	- More cost-effective than SIL standards.- Structurally similar to even-chain endogenous lipids.- Not naturally present in most biological systems.	- Behavior during extraction and ionization may differ more significantly from endogenous lipids compared to SIL standards.- Can be taken up through diet, leading to low-level endogenous presence.	The use of one or two odd-chain lipid species as standards for an entire class is a common practice, but may not fully account for variations in ionization efficiency between different species within that class.

Regulatory Validation Parameters for Internal Standards in Lipidomics

Full validation of a bioanalytical method, including the internal standard, is required to demonstrate its suitability for its intended purpose. The following table summarizes the key validation parameters based on FDA guidance, with specific considerations for lipidomics.

Validation Parameter	Purpose	Acceptance Criteria (Typical)	Lipidomics-Specific Considerations
Selectivity	To ensure that the analytical method can differentiate and quantify the analyte and IS from other endogenous or exogenous components in the sample.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix samples.	The vast number of isomeric and isobaric lipid species necessitates high-resolution mass spectrometry and/or chromatographic separation to ensure selectivity.
Matrix Effect	To assess the suppression or enhancement of ionization of the analyte and IS by the biological matrix.	The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤15%.	The diverse chemical nature of lipids can lead to significant and variable matrix effects. It is recommended to evaluate matrix effects using matrix from at least six different sources.
Accuracy & Precision	To determine the closeness of the measured concentration to the true value (accuracy) and the degree of scatter between a series of measurements (precision).	Accuracy: Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ).Precision: CV ≤15% (≤20% at the LLOQ).	Should be assessed at multiple concentration levels (LLOQ, low, medium, and high QC). For lipidomics, this should cover the expected concentration range for different lipid classes.
Recovery	To evaluate the extraction efficiency of the analytical method.	Recovery of the analyte and IS should be consistent, precise, and reproducible. While not required to be 100%, high and consistent recovery is desirable.	The wide range of polarities among lipid classes can result in differential recovery. It is important to assess recovery for each lipid class being quantified.
Stability	To ensure the analyte and IS are stable in the biological matrix under various storage and processing conditions.	Mean concentration of stability samples should be within ±15% of the nominal concentration.	Lipids are prone to oxidation and enzymatic degradation. Stability should be evaluated under conditions that mimic sample handling and storage (e-g., freeze-thaw cycles, bench-top stability, long-term storage).

Experimental Protocols

Accurate and reproducible quantification in lipidomics relies on standardized and well-documented experimental procedures.

Protocol 1: Lipid Extraction with Internal Standard Spiking (Modified Folch Method)

This protocol describes a common method for extracting a broad range of lipids from plasma or serum.

Materials:

• Plasma or serum sample

• ¹³C-labeled internal standard mixture

• Chloroform

• Methanol

• 0.9% NaCl solution or high-purity water

• Glass tubes

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Sample Preparation: Thaw frozen plasma or serum samples on ice.

• Internal Standard Spiking: To a known volume of the sample (e.g., 100 µL) in a glass tube, add a pre-determined amount of the ¹³C-labeled internal standard mixture. This should be done at the earliest stage to account for variations in the entire workflow.[4]

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. The final volume of the solvent should be approximately 20 times the sample volume.[4]

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and disruption of lipid-protein complexes.[4]

• Phase Separation: Add 0.9% NaCl solution or high-purity water, equivalent to 20% of the total volume, to induce phase separation. Vortex briefly again.[4]

• Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to facilitate the separation of the layers.[4]

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a clean glass tube.[4]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.[4]

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis, such as a 1:1 (v/v) mixture of methanol:isopropanol.[4]

Protocol 2: LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for separating and quantifying individual lipid species.

Instrumentation and Parameters:

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[4]

• Column: A C18 or C8 reversed-phase column is commonly used for lipidomics.[4]

• Mobile Phase A: Acetonitrile/water (e.g., 60:40) with a suitable additive like 10 mM ammonium (B1175870) formate (B1220265) or 0.1% formic acid.[4]

• Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with the same additive as mobile phase A.[4]

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 1-5 µL.

• Gradient: A typical gradient starts with a lower percentage of mobile phase B, which is gradually increased to elute lipids of increasing hydrophobicity.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in both positive and negative ion modes is often used to cover a wide range of lipid classes.

• Data Acquisition: Multiple Reaction Monitoring (MRM) for targeted analysis or full scan for untargeted analysis.

Visualizing the Workflow and Validation Logic

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflows and the logical relationships in internal standard validation.

Caption: Workflow for Lipidomics Analysis with Internal Standard Validation.

Caption: Decision Tree for Internal Standard Selection and Validation.

References

• 1. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for 17:0-17:1-17:0 TG-d5

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper Handling and Disposal of 17:0-17:1-17:0 TG-d5.

This document provides crucial safety and logistical information for the proper disposal of 17:0-17:1-17:0 TG-d5, a deuterated triglyceride commonly used as an internal standard in lipidomic analyses. Adherence to these procedures is essential for maintaining laboratory safety and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

While 17:0-17:1-17:0 TG-d5 is not classified as a hazardous substance, standard laboratory safety protocols should always be observed.[1] This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.[1] Handling should be performed in a well-ventilated area to avoid inhalation of the powder.[1] In case of accidental contact, wash the affected skin area with soap and water, and for eye contact, flush with water as a precaution.[1]

Quantitative Data Summary

For researchers utilizing this compound, the following table summarizes its key quantitative properties.

Property	Value
Molecular Formula	C₅₄H₉₇D₅O₆
Molecular Weight	852.41 g/mol
Form	Powder
Storage Temperature	-20°C
Purity	>99% (TLC)

Data sourced from supplier specifications.

Step-by-Step Disposal Protocol

The proper disposal of 17:0-17:1-17:0 TG-d5 is straightforward, treating it as a non-hazardous solid chemical waste. The primary goal is to ensure it is clearly labeled and segregated from general laboratory trash to be handled by trained waste management personnel.

Materials Required:

• Waste container (clearly labeled for non-hazardous chemical waste)

• Spatula or scoop

• Personal Protective Equipment (PPE)

Procedure:

• Segregation: Ensure that the 17:0-17:1-17:0 TG-d5 waste is not mixed with hazardous materials such as solvents or reactive chemicals.[2]

• Containment: Carefully transfer the solid waste into a designated, leak-proof container for non-hazardous chemical waste.[2] This container should be kept closed when not in use.

• Labeling: Clearly label the waste container with its contents ("17:0-17:1-17:0 TG-d5" or "Non-hazardous deuterated triglyceride waste") and the date.

• Disposal of Empty Product Vials: For the original product vial, ensure it is completely empty. Deface or remove the original label to prevent confusion. Dispose of the empty vial in accordance with your institution's guidelines for non-hazardous lab glass.[3]

• Final Disposal: The sealed and labeled waste container should be disposed of through your institution's approved chemical waste disposal program.[1] This typically involves collection by environmental health and safety personnel. Do not dispose of this chemical in standard laboratory trash cans that are handled by custodial staff.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal of 17:0-17:1-17:0 TG-d5.

Caption: Disposal workflow for 17:0-17:1-17:0 TG-d5.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. sfasu.edu [sfasu.edu]

Personal protective equipment for handling 17:0-17:1-17:0 TG-d5

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling of 17:0-17:1-17:0 TG-d5, a deuterated triglyceride. Given that the toxicological properties of this specific compound have not been thoroughly investigated, a cautious approach to handling is recommended, adhering to standard laboratory safety protocols for chemicals of unknown toxicity. The following procedures are based on guidelines for handling similar triglycerides and general laboratory safety standards.

Personal Protective Equipment (PPE)

When handling 17:0-17:1-17:0 TG-d5, the following personal protective equipment is essential to minimize exposure and ensure personal safety.

PPE Category	Recommended Equipment
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat.
Respiratory	Use in a well-ventilated area or under a fume hood.

Operational Plan: Step-by-Step Handling and Disposal

This section outlines the procedural workflow for the safe handling and disposal of 17:0-17:1-17:0 TG-d5.

1. Receiving and Inspection:

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• Wear appropriate PPE (lab coat, gloves, safety glasses) during inspection.

• Verify that the container is properly labeled and sealed.

2. Storage:

• Store the compound in a tightly sealed container.

• Recommended storage temperature is -20°C.

• Store in a designated, well-ventilated, and secure area away from incompatible materials.

3. Preparation and Use:

• All handling of the compound should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

• Ensure all necessary PPE is worn before handling.

• Allow the container to reach room temperature before opening to prevent condensation.

• Weigh or measure the required amount carefully to avoid generating dust or aerosols.

• Close the container tightly after use.

4. Spill Management:

• In case of a spill, avoid breathing any dust or vapors.

• Wear appropriate PPE, including respiratory protection if necessary.

• For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• For large spills, evacuate the area and follow institutional emergency procedures.

• Ventilate the area and wash the spill site after material pickup is complete.

5. Disposal:

• Dispose of waste material in accordance with local, state, and federal regulations.

• Do not dispose of the compound down the drain or in regular trash.

• Contaminated materials (e.g., gloves, absorbent pads) should be placed in a sealed, labeled hazardous waste container.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 17:0-17:1-17:0 TG-d5 from receipt to disposal.

Fig 1. Workflow for Safe Handling of 17:0-17:1-17:0 TG-d5